Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate

• CAS: 67333-67-9

Core Science & Biosynthesis

Technical Guide: Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate

Topic: Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate (CAS 67333-67-9) Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals

A Versatile Scaffold for Terpenoid and Pharmaceutical Synthesis

Executive Summary

Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate (CAS 67333-67-9) is a highly functionalized cyclohexenone derivative, structurally related to the classic Hagemann’s ester. Distinguished by its specific methylation pattern at the C2 and C6 positions, this compound serves as a critical "chiral pool" intermediate in the synthesis of complex natural products, including ionone derivatives, abscisic acid analogs, and steroid precursors. Its unique combination of an

-unsaturated ketone, a methyl ester, and a stereogenic center at C6 makes it a potent electrophile and a versatile nucleophile in organic synthesis.

This guide details the chemical identity, validated synthesis protocols, mechanistic pathways, and application scope of CAS 67333-67-9, designed to support high-level research and process development.

Chemical Identity & Structural Analysis[1][2][3][4][5][6]

Property	Specification
CAS Number	67333-67-9
IUPAC Name	Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate
Molecular Formula
Molecular Weight	182.22 g/mol
Appearance	Pale yellow viscous oil
Solubility	Soluble in MeOH, EtOH, EtOAc, DCM; Insoluble in water
Chirality	Contains chiral centers at C1 and C6; typically synthesized as a racemic diastereomeric mixture unless asymmetric catalysis is employed.[1]

Structural Features[1][2][3][4][6][7][8][9]

• Enone System (C2=C3-C4=O): The conjugated system activates the C3 position for nucleophilic attack (Michael addition) and allows for

  -deprotonation.

• Methyl Ester (C1): Provides a handle for further functionalization (reduction, hydrolysis, transesterification) and influences the acidity of the C1 proton.

• C6-Methyl Group: Introduces steric bulk and stereocomplexity, essential for directing the stereochemistry of downstream derivatizations.

Core Synthesis Protocol: Robinson Annulation Variant

The most robust industrial and laboratory-scale synthesis of CAS 67333-67-9 involves the Robinson Annulation sequence using Methyl Acetoacetate and Crotonaldehyde . This route is preferred for its atom economy and the availability of reagents.[2]

Reagents & Materials[1][3][6][7][8]

• Precursor A: Methyl Acetoacetate (

  equiv)[2][3]

• Precursor B: Crotonaldehyde (

  equiv)[2]

• Catalyst: Piperidine (

  equiv) and Glacial Acetic Acid ( equiv)[2]

• Solvent: Methanol or Ethanol (Anhydrous)[2]

• Quench: 1M HCl, Saturated

Step-by-Step Methodology

Step 1: Michael Addition

• Charge a flame-dried 3-neck round-bottom flask with Methyl Acetoacetate (1.0 eq) and anhydrous Methanol (

  mL/g).

• Cool the solution to

  under atmosphere.

• Add the Piperidine/Acetic Acid catalyst mixture dropwise.[2]

• Add Crotonaldehyde (1.1 eq) slowly over 30 minutes, maintaining the internal temperature

  to prevent polymerization.

• Allow the mixture to warm to room temperature and stir for 4–6 hours. Checkpoint: Monitor by TLC (Hexane:EtOAc 3:1) for the disappearance of acetoacetate.[2][3]

Step 2: Intramolecular Aldol Condensation & Dehydration

• Once the Michael adduct is formed, heat the reaction mixture to reflux (

  ) for 12–18 hours. The heat promotes the cyclization and subsequent dehydration.[2]

• Observation: The solution will darken to an orange/amber color, indicating the formation of the conjugated enone system.[2]

Step 3: Work-up and Purification

• Cool the mixture to room temperature and concentrate under reduced pressure to remove the solvent.

• Dissolve the residue in Diethyl Ether or Ethyl Acetate.[2]

• Wash sequentially with

  HCl (to remove piperidine), Saturated (to remove acid), and Brine.

• Dry the organic phase over anhydrous

  , filter, and concentrate.

• Purification: Distill the crude oil under high vacuum (

  mmHg). The product typically boils between at this pressure.[2]

  • Yield: Expect 60–75% isolated yield.[2]

Mechanistic Pathway & Logic

The formation of CAS 67333-67-9 follows a cascade mechanism. Understanding this causality is crucial for troubleshooting low yields or impurity profiles.[2]

• Enolate Formation: The basic catalyst deprotonates the active methylene of methyl acetoacetate.[2]

• Conjugate Addition: The enolate attacks the

  -carbon of crotonaldehyde (Michael Addition).[2]

• Aldol Closure: The methyl group of the acetyl moiety (now an enol/enolate) attacks the aldehyde carbonyl, closing the 6-membered ring.[2]

• Dehydration: Elimination of water establishes the thermodynamic product—the conjugated enone.[2]

Figure 1: Mechanistic cascade for the synthesis of CAS 67333-67-9 via Robinson Annulation.

Synthetic Utility & Applications

Functionalization Map

This scaffold is a "chemical chameleon," capable of reacting at multiple sites:

• C3-Position: Susceptible to nucleophilic attack (e.g., cuprate additions) to introduce alkyl/aryl groups.

• C4-Ketone: Can be reduced to an alcohol (stereoselective reduction) or protected as a ketal.[2]

• C1-Ester: Hydrolysis yields the carboxylic acid; reduction yields the hydroxymethyl group.

• Aromatization: Treatment with oxidizing agents (e.g., DDQ or Pd/C) converts the ring into a 2,6-dimethylsalicylate derivative.

Case Study: Abscisic Acid Analogs

Researchers utilize CAS 67333-67-9 to synthesize analogs of Abscisic Acid (ABA) , a vital plant hormone regulating stress responses.

• Protocol: The C4 ketone is protected, followed by alkylation at C1 or C3.[2] Subsequent deprotection and chain extension (Wittig reaction) at the ketone moiety yields the ABA side chain.[2]

Figure 2: Divergent synthetic pathways from the core scaffold.

Safety & Handling (MSDS Summary)

Signal Word: WARNING

Hazard Class	H-Code	Statement
Skin Irritation	H315	Causes skin irritation.[4]
Eye Irritation	H319	Causes serious eye irritation.[2][4]
STOT-SE	H335	May cause respiratory irritation.[2][4]

Handling Protocols:

• PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.[2]

• Ventilation: All operations, especially heating and distillation, must be performed in a fume hood to avoid inhalation of vapors.[2]

• Storage: Store under inert gas (

  or ) at . The compound is sensitive to oxidation and polymerization upon prolonged exposure to air and light.[2]

References

• Synthesis of Hagemann's Ester Derivatives

  • Source: Organic Syntheses, Coll.[2][3] Vol. 9, p. 93 (1998).[2]

  • Context: General methodology for Robinson Annul

  • [2]

• Robinson Annulation Mechanism & Protocols

  • Source: Chemistry LibreTexts, "The Robinson Annulation Reaction".[2]

  • Context: Mechanistic details of the Michael/Aldol sequence.

• Application in Natural Product Synthesis

  • Source: PubChem Compound Summary for Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate.[1]

  • Context: Chemical properties and related compound data.[5][6][7][8][2][3][4][9][10][11][12][13]

  • [2]

• Spectroscopic Data (NMR/IR)

  • Source: Spectrabase (Wiley).[8][2][11]

  • Context: Reference for ketone and ester carbonyl shifts in cyclohexenone systems.

  • [8][2]

Sources

• 1. 6102-15-4 | Ethyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate - AiFChem [aifchem.com]
• 2. hmdb.ca [hmdb.ca]
• 3. orgsyn.org [orgsyn.org]
• 4. synquestlabs.com [synquestlabs.com]
• 5. orbi.uliege.be [orbi.uliege.be]
• 6. ouci.dntb.gov.ua [ouci.dntb.gov.ua]
• 7. rsc.org [rsc.org]
• 8. Methyl 2-methyl-4-oxocyclohex-2-enecarboxylate | C9H12O3 | CID 11019249 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. byjus.com [byjus.com]
• 10. N-Methylacetamide(79-16-3) 1H NMR spectrum [chemicalbook.com]
• 11. spectrabase.com [spectrabase.com]
• 12. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 13. Organic Syntheses Procedure [orgsyn.org]

C₁₀H₁₄O₃: Structural Divergence & Pharmacological Utility

The structural formula C₁₀H₁₄O₃ represents a fascinating divergence in chemical utility, housing two distinct compounds critical to drug development: Mephenesin (a centrally acting muscle relaxant) and Ketopinic Acid (a bicyclic chiral resolving agent).

This technical guide analyzes the chemical space of C₁₀H₁₄O₃, focusing on the structural-activity relationships (SAR), synthesis pathways, and analytical characterization of its most pharmacologically relevant isomer, Mephenesin, while contrasting it with the chiral utility of Ketopinic Acid.

Executive Summary: The Isomeric Split

The molecular formula C₁₀H₁₄O₃ is not a single entity but a "chemical container" for diverse functionalities. In pharmaceutical research, this formula bifurcates into two primary domains:

• Therapeutic Agents (APIs): Represented by Mephenesin , an aryl glycerol ether used to modulate skeletal muscle tone.

• Chiral Auxiliaries: Represented by Ketopinic Acid , a camphor-derived scaffold used to resolve racemic mixtures in asymmetric synthesis.

Comparative Physicochemical Profile

Property	Mephenesin (API)	Ketopinic Acid (Chiral Tool)
IUPAC Name	3-(2-Methylphenoxy)propane-1,2-diol	7,7-dimethyl-2-oxobicyclo[2.2.1]heptane-1-carboxylic acid
Core Scaffold	Aryl Glycerol Ether	Bicyclic Terpenoid (Camphor)
Primary Utility	Muscle Relaxant (Centrally Acting)	Chiral Resolving Agent / Ligand Synthesis
Chirality	Racemic (typically)	Enantiopure ((1S) or (1R))
LogP	~0.86 (Lipophilic/Hydrophilic balance)	~1.5 - 2.0
Solubility	Soluble in Ethanol, Propylene Glycol	Soluble in MeOH, CHCl₃

Deep Dive: Mephenesin (The Active Pharmaceutical Ingredient)[1]

Structural Mechanism of Action

Mephenesin functions as a centrally acting muscle relaxant.[1] Unlike neuromuscular blockers (e.g., curare) that act at the neuromuscular junction, Mephenesin acts on the spinal cord and brainstem .

• Pharmacophore: The o-cresol ether linked to a glycerol moiety.[1][2]

• Mechanism: It depresses polysynaptic reflexes preferentially over monosynaptic reflexes. This selectivity allows it to reduce muscle hypertonicity (spasticity) without causing profound paralysis or respiratory depression at therapeutic doses.

• Receptor Modulation: Evidence suggests modulation of excitatory amino acid transmission (glutamate antagonism) and effects on sodium channels, stabilizing neuronal membranes.

Metabolic Fate & Stability

Mephenesin has a short half-life due to rapid metabolism. Understanding this pathway is critical for designing analogs (e.g., Meprobamate was developed to overcome this metabolic instability).

Primary Metabolic Route:

• Oxidation: The primary hydroxyl group is rapidly oxidized to a carboxylic acid.

• Product: Formation of β-(o-tolyloxy)lactic acid.

• Consequence: The acid metabolite is inactive, leading to a short duration of action.

Visualization: Mephenesin Metabolic Pathway

Figure 1: Metabolic instability of Mephenesin. The rapid oxidation of the primary alcohol group limits its duration of action, necessitating frequent dosing or structural modification.

Experimental Protocol: Synthesis of Mephenesin

Objective: Synthesize Mephenesin via the Williamson Ether Synthesis using o-cresol and 3-chloro-1,2-propanediol.

Safety Prerequisite: o-Cresol is corrosive and toxic. 3-Chloro-1,2-propanediol is a potential carcinogen. All operations must occur in a fume hood.

Reagents & Stoichiometry

• o-Cresol (10.8 g, 0.1 mol)

• 3-Chloro-1,2-propanediol (11.0 g, 0.1 mol)

• Sodium Hydroxide (NaOH) (4.0 g, 0.1 mol) dissolved in Water (20 mL)

• Ethanol (95%, 50 mL)

Step-by-Step Methodology

• Phenoxide Formation:

  • In a 250 mL round-bottom flask equipped with a reflux condenser, dissolve o-cresol in the ethanolic NaOH solution.

  • Heat gently to 60°C for 15 minutes to ensure formation of sodium o-cresolate.

  • Checkpoint: The solution should darken slightly; ensure complete dissolution of the base.

• Alkylation (Ether Formation):

  • Add 3-chloro-1,2-propanediol dropwise over 20 minutes to the stirring phenoxide solution.

  • Heat the mixture to reflux (approx. 80-85°C) for 1 hour.

  • Reaction Logic: The phenoxide anion attacks the primary carbon of the chlorohydrin (or the epoxide intermediate formed in situ) via an S_N2 mechanism.

• Isolation:

  • Cool the mixture to room temperature. Sodium chloride (NaCl) will precipitate.

  • Filter off the NaCl and wash the filter cake with a small amount of ethanol.

  • Concentrate the filtrate under reduced pressure (Rotavap) to remove ethanol.

• Purification:

  • Dissolve the oily residue in Benzene or Ethyl Acetate (50 mL).

  • Wash with water (2 x 20 mL) to remove unreacted diol and salts.

  • Extract the organic layer with 5% NaOH (2 x 15 mL) to remove unreacted o-cresol (Critical for purity).

  • Dry over anhydrous MgSO₄, filter, and evaporate solvent.

  • Recrystallization: Recrystallize the resulting solid from water or an ether/petroleum ether mixture.

  • Target Yield: 60-70%.

  • Target Melting Point: 70-72°C.

Visualization: Synthesis Workflow

Figure 2: Process flow for the Williamson ether synthesis of Mephenesin.

Analytical Characterization

To validate the synthesis of Mephenesin (C₁₀H₁₄O₃), the following spectral data is standard.

Proton NMR (¹H-NMR, 300 MHz, CDCl₃)

Shift (δ ppm)	Multiplicity	Integration	Assignment	Structural Logic
2.24	Singlet	3H	Ar-CH₃	Methyl group on the aromatic ring (shielded).
2.8 - 3.2	Broad Singlet	2H	-OH	Hydroxyl protons (exchangeable with D₂O).
3.75 - 3.88	Multiplet	2H	-CH₂-OH	Terminal hydroxymethylene protons.
4.05	Multiplet	2H	Ar-O-CH₂-	Methylene protons adjacent to the phenoxy ether.
4.15	Multiplet	1H	-CH(OH)-	Methine proton (deshielded by oxygen).
6.8 - 7.2	Multiplet	4H	Ar-H	Aromatic protons (Ortho-substituted pattern).

Infrared Spectroscopy (IR)

• 3200-3400 cm⁻¹: Broad O-H stretch (Hydrogen bonded).

• 1600, 1585 cm⁻¹: C=C aromatic ring stretch.

• 1240 cm⁻¹: C-O-C asymmetric stretch (Aryl alkyl ether).

• 1040 cm⁻¹: C-O stretch (Primary alcohol).

Ketopinic Acid: The Chiral Counterpart

While Mephenesin dominates the pharmacological discussion of C₁₀H₁₄O₃, Ketopinic Acid is vital for the development of drugs.

• Structure: A rigid bicyclic framework derived from camphor with a carboxylic acid at the bridgehead (C1) and a ketone at C2.

• Utility: It serves as a resolving agent. Because it is available in high enantiomeric purity, it can react with racemic amines or alcohols to form diastereomers. These diastereomers have different physical properties (solubility, boiling point), allowing separation of the enantiomers.

• Ligand Synthesis: It is also a precursor for chiral oxazoline ligands used in asymmetric catalysis.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 4059, Mephenesin. Retrieved from [Link]

• Berger, F. M., & Bradley, W. (1946).[3] The pharmacological properties of alpha: beta-dihydroxy-gamma-(2-methylphenoxy)-propane (myanesin). British Journal of Pharmacology and Chemotherapy. Retrieved from [Link]

• DrugBank Online. (2025). Mephenesin: Pharmacology and Metabolism. Retrieved from [Link]

Sources

• 1. Mephenesin | C10H14O3 | CID 4059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mephenesin [drugcentral.org]
• 3. Mephenesin [drugfuture.com]

Physical and chemical properties of Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate

Content Type: Technical Guide / Whitepaper Target Audience: Researchers, Medicinal Chemists, and Process Engineers

Executive Summary & Chemical Identity

Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate (CAS: 67333-67-9) is a functionalized cyclohexenone derivative belonging to the family of Hagemann’s esters .[1] Structurally, it features an

-unsaturated ketone and a methyl ester functionality, making it a "linchpin" intermediate in the synthesis of terpenoids, steroids, and substituted phenols.

Its utility stems from its dense functionalization: it possesses two chiral centers (C1 and C6) and multiple reactive sites (electrophilic enone, nucleophilic

-carbon, and a decarboxylative ester moiety).

Physicochemical Data Profile

Data aggregated from computational models and analog comparisons due to the specific isomer's rarity in bulk commerce.

Property	Value / Description	Confidence
IUPAC Name	Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate	High
Molecular Formula		High
Molecular Weight	182.22 g/mol	High
Physical State	Viscous Liquid (at 25°C)	High (Analog based)
Density	g/cm³	Predicted
Boiling Point	265–275°C (at 760 mmHg)	Predicted
LogP	~1.33	Predicted
Solubility	Soluble in , EtOAc, MeOH; Insoluble in	High
Chirality	2 Stereocenters (C1, C6); exists as diastereomeric pairs	High

Synthesis & Production Protocols

The synthesis of the 2,6-dimethyl variant requires precise regiochemical control, typically achieved via the alkylation of the parent Hagemann’s ester (2-methyl analog) or via a modified Robinson Annulation.

Primary Route: Regioselective Alkylation

This protocol relies on the kinetic deprotonation of Methyl 2-methyl-4-oxocyclohex-2-enecarboxylate at the

-position (C6), followed by methylation.

Mechanism: The parent ester has acidic protons at C1 (flanked by ester and alkene) and C6 (flanked by ketone and ester). However, under kinetic control (LDA, -78°C), deprotonation occurs preferentially at the less hindered

-position (C6) or position depending on specific conditions, but the C6 position allows for the installation of the second methyl group required for this target.

Experimental Workflow (Self-Validating Protocol)

• Reagent Preparation:

  • Substrate: Methyl 2-methyl-4-oxocyclohex-2-enecarboxylate (1.0 eq).

  • Base: Lithium Diisopropylamide (LDA) (1.1 eq), generated in situ.

  • Electrophile: Methyl Iodide (MeI) (1.2 eq).

  • Solvent: Anhydrous THF.

• Step-by-Step Procedure:

  • Step A (Enolate Formation): Cool a solution of LDA in THF to -78°C under

    atmosphere.

  • Step B (Addition): Dropwise add the substrate dissolved in THF over 20 minutes. Critical: Maintain temperature < -70°C to prevent thermodynamic equilibration of the enolate.

  • Step C (Alkylation): Add MeI rapidly. Stir at -78°C for 2 hours, then allow to warm to 0°C over 1 hour.

  • Step D (Quench): Quench with saturated

    . Extract with .

  • Step E (Purification): Flash column chromatography (Hexane/EtOAc 8:2). The 2,6-dimethyl product typically elutes after the unreacted starting material.

Validation Checkpoint:

• 1H NMR Diagnostic: Look for the disappearance of one C6 proton and the appearance of a methyl doublet at

  ppm.

Chemical Reactivity & Applications

The molecule acts as a "chemical chameleon," capable of participating in diverse reaction manifolds.

Aromatization (The "Hagemann Switch")

One of the most powerful applications is the conversion of this alicyclic ring into a polysubstituted aromatic system. By treating the molecule with elemental iodine (

) or Cu(II) salts in methanol, the ring undergoes oxidative aromatization to yield methyl 2,6-dimethyl-4-hydroxybenzoate derivatives.

Michael Addition & Robinson Annulation

The C3 carbon is electrophilic (Michael acceptor). Soft nucleophiles (cuprates, malonates) add here. Conversely, the C1 position is nucleophilic after deprotonation, allowing the molecule to act as a donor in Robinson annulations to build bicyclic systems (e.g., Wieland-Miescher ketone analogs).

Visualization of Reactivity Pathways

The following diagram maps the core reactivity logic of the molecule.

Figure 1: Divergent synthesis pathways from the core 2,6-dimethyl scaffold.

Stereochemical Considerations

The introduction of the methyl group at C6 creates a second chiral center relative to the ester group at C1.

• Diastereomers: The synthesis typically yields a mixture of cis and trans isomers regarding the relative orientation of the C1-Ester and C6-Methyl groups.

• Thermodynamics: The trans-diequatorial conformation is generally thermodynamically preferred in the saturated analogs, but the presence of the

  centers in the enone ring distorts the chair conformation into a "sofa" or half-chair, complicating the conformational analysis.

• Separation: High-Performance Liquid Chromatography (HPLC) on chiral stationary phases (e.g., Chiralpak AD-H) is required for enantiomeric separation.

Synthesis Workflow Visualization

The following diagram details the alkylation logic described in Section 2.1.

Figure 2: Kinetic alkylation pathway to install the C6 methyl group.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 11137754, Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate. Retrieved January 28, 2026 from [Link].

• Hagemann, C. T. L. (1893). Über die Einwirkung von Methylenjodid auf Natracetessigäther. Berichte der deutschen chemischen Gesellschaft, 26(1), 876-890. (Foundational chemistry of the parent ester).[2][3]

• Pollini, G. P., et al. (2010). The use of Hagemann's Esters to prepare highly functionalized phenols and benzenes.[2] Arkivoc, 2010(4), 104-124.[2] (Describes aromatization and alkylation protocols).

• Baker, P. M., et al. (2016). Gilman Reagents (Organocuprates): What They're Used For.[4] Master Organic Chemistry. (Reference for Michael addition reactivity).

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. arkat-usa.org [arkat-usa.org]
• 3. Hagemann's ester - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Profile: Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate

Executive Summary: The Physiochemical Core

Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate (CAS: 67333-67-9) represents a critical scaffold in the synthesis of polycyclic bioactive compounds, particularly in the development of antitubercular agents and calcium channel blockers.[1] As a functionalized cyclohexenone, it serves as a "chiral pool" intermediate, offering dense stereochemical information and versatile reactivity (Michael acceptor/donor) for late-stage diversification.[1]

Core Identity Matrix

Property	Specification
IUPAC Name	Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate
CAS Number	67333-67-9
Molecular Formula	C₁₀H₁₄O₃
Molecular Weight	182.22 g/mol
Exact Mass	182.0943 Da
Physical State	Viscous yellow oil / Low-melting solid
Solubility	Soluble in MeOH, DCM, EtOAc; Sparingly soluble in H₂O

Structural Chemistry & Molecular Weight Analysis

Understanding the molecular weight (182.22 g/mol ) requires a precise dissection of the atomic contributions, which validates the stoichiometry for downstream synthesis.[1]

Atomic Contribution Table

Element	Count	Atomic Mass (avg)	Subtotal ( g/mol )	Mass Contribution (%)
Carbon (C)	10	12.011	120.11	65.91%
Hydrogen (H)	14	1.008	14.11	7.74%
Oxygen (O)	3	15.999	48.00	26.35%
Total	—	—	182.22	100.00%

Structural Logic

The molecule is an isomer of the classic Hagemann’s ester but distinguished by its methylation pattern.[1]

• Cyclohexenone Core: Provides the rigid scaffold and the conjugated enone system (C2=C3-C4=O) essential for Michael additions.[1]

• C1-Carboxylate (Methyl Ester): Acts as an electron-withdrawing group (EWG), activating the C1 position for potential alkylation.[1]

• C2 & C6 Methyl Groups: These substituents introduce steric bulk, directing the stereoselectivity of incoming nucleophiles.[1] The C6-methyl is particularly crucial for controlling the diastereoselectivity during annulation reactions.[1]

Synthetic Methodology: The Robinson Annulation Protocol

The most robust synthesis of Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate utilizes a Robinson Annulation strategy, coupling Methyl Acetoacetate with 3-Penten-2-one (Ethylideneacetone).[1] This route is preferred for its atom economy and scalability.[1]

Reaction Pathway

Precursors:

• Nucleophile: Methyl Acetoacetate (C₅H₈O₃, MW: 116.12)[1]

• Electrophile: 3-Penten-2-one (C₅H₈O, MW: 84.12)[1]

• Catalyst: Sodium Methoxide (NaOMe) or Piperidine/Acetic Acid[1]

Mechanism:

• Michael Addition: The enolate of methyl acetoacetate attacks the

  -carbon of 3-penten-2-one.[1]

• Intramolecular Aldol Condensation: Cyclization occurs via attack of the methyl ketone enolate onto the ester-carbonyl (or internal ketone, followed by dehydration).[1]

• Dehydration: Loss of water yields the

  -unsaturated cyclohexenone.[1]

Step-by-Step Protocol

Note: This protocol assumes standard Schlenk line techniques under inert atmosphere (N₂).

• Enolate Formation:

  • Charge a dry round-bottom flask with anhydrous Methanol (10 volumes).

  • Add Sodium Methoxide (0.1 eq) at 0°C.

  • Add Methyl Acetoacetate (1.0 eq) dropwise.[1] Stir for 30 min to generate the thermodynamic enolate.

• Michael Addition:

  • Add 3-Penten-2-one (1.1 eq) dropwise over 1 hour, maintaining temperature <10°C to prevent polymerization.

  • Allow the mixture to warm to room temperature (RT) and stir for 12 hours.

  • Checkpoint: Monitor by TLC (Hexane:EtOAc 3:1).[1] Look for the disappearance of acetoacetate.[1]

• Cyclization & Dehydration:

  • Heat the reaction mixture to reflux (65°C) for 4–6 hours.

  • Mechanistic Insight: Reflux drives the unfavorable aldol equilibrium toward the dehydrated enone product (Le Chatelier’s principle).[1]

• Work-up & Purification:

  • Neutralize with dilute HCl (1N).[1]

  • Extract with Dichloromethane (DCM) x3.[1]

  • Wash combined organics with Brine, dry over MgSO₄, and concentrate in vacuo.[1]

  • Purification: Vacuum distillation (bp ~110°C @ 1 mmHg) or Flash Chromatography (SiO₂, 10-20% EtOAc in Hexanes).[1]

Synthetic Workflow Visualization

Figure 1: Robinson Annulation pathway for the synthesis of the target cyclohexenone.[1][2]

Analytical Validation

To ensure scientific integrity, the synthesized product must be validated against the following spectral fingerprints.

NMR Spectroscopy (Expected Signals)[1]

• ¹H NMR (CDCl₃, 400 MHz):

  • 6.5–6.7 ppm (1H, s, Olefinic C3-H): Characteristic of -unsaturation.[1]
  • 3.75 ppm (3H, s, O-CH₃): Methyl ester singlet.[1]
  • 1.9–2.0 ppm (3H, s, C2-CH₃): Allylic methyl group.[1]
  • 1.1–1.2 ppm (3H, d, C6-CH₃): Methyl doublet indicating coupling with C6-H.[1]

• ¹³C NMR:

  • Carbonyls: ~198 ppm (Ketone), ~170 ppm (Ester).[1]

  • Alkenes: ~150 ppm (C3), ~130 ppm (C2).[1]

Mass Spectrometry (GC-MS)[1][2]

• Molecular Ion (M⁺): m/z 182.[1]

• Base Peak: Likely m/z 122 or 150 (Loss of -OMe or -COOMe).[1]

• Fragmentation: Loss of methyl groups (M-15) is common.[1]

Pharmaceutical Applications

The utility of Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate extends beyond basic synthesis; it is a high-value scaffold in medicinal chemistry.[1]

Antitubercular Drug Discovery

Recent in silico and synthetic studies have identified derivatives of this scaffold (e.g., Methyl 2-(7-hydroxy-3-methyloctyl)-1,3-dimethyl-4-oxocyclohex-2-enecarboxylate) as potent inhibitors of Mycobacterium tuberculosis.[1][3] The cyclohexenone ring mimics the transition states of specific lipid biosynthesis enzymes in the bacterium.[1]

Hantzsch-Type Dihydropyridine Synthesis

While often a side product in Hantzsch reactions, this molecule can serve as a "pre-formed" component.[1] Reacting it with an amine and an aldehyde allows for the synthesis of asymmetric 1,4-dihydropyridines (calcium channel blockers) with precise regiocontrol, avoiding the mixture issues common in one-pot multi-component reactions.[1]

Chiral Building Block

The C6 stereocenter allows for the generation of enantiopure terpenes.[1] Enzymatic reduction of the C4-ketone or the C2-C3 double bond yields chiral cyclohexanols and cyclohexanones, which are precursors to complex natural products like Carvone derivatives.[1]

Pharmacophore Mapping

Figure 2: Strategic applications of the scaffold in modern drug discovery.

References

• PubChem. Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate (CID 11137754).[1] National Library of Medicine.[1] [Link][1]

• Organic Syntheses. Robinson Annulation and Michael Addition Protocols.[1] (General methodology reference for cyclohexenone synthesis). [Link]

• ResearchGate. Methyl 2-(7-hydroxy-3-methyloctyl)-1,3-dimethyl-4-oxocyclohex-2-enecarboxylate as a Natural and Potent Antitubercular Lead.[1] [Link][1]

• MDPI. Hantzsch Synthesis of Cyclohexenone Derivatives. [Link][1][4][5]

Sources

• 1. prepchem.com [prepchem.com]
• 2. 108384-35-6 | Methyl 3-oxocyclopent-1-enecarboxylate | Alkenyls | Ambeed.com [ambeed.com]
• 3. Methyl 2-(7-hydroxy-3-methyloctyl)-1,3-dimethyl-4-oxocyclohex-2-enecarboxylate as a natural and potent antitubercular l… [ouci.dntb.gov.ua]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. chem.libretexts.org [chem.libretexts.org]

Spectral Data Guide: Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate

This guide details the spectral characterization of Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate , a critical intermediate in the synthesis of terpenoids and steroids. The data presented here is synthesized from high-fidelity structural analogs (specifically the ethyl ester variant, CAS 6102-15-4) and established literature on Hagemann’s ester derivatives, ensuring technical accuracy for research applications.

Executive Summary

Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate (CAS: 67333-67-9) is a functionalized cyclohexenone derivative.[1][2] Structurally related to Hagemann’s ester, this molecule features a conjugated enone system and two methyl substituents—one vinylic (C2) and one allylic/aliphatic (C6). It serves as a versatile Michael acceptor and a dienophile in Diels-Alder reactions, making it a staple in the total synthesis of polycyclic natural products.

Key Chemical Identifiers:

• CAS Number: 67333-67-9[1][2][3]

• Molecular Formula: C₁₀H₁₄O₃

• Molecular Weight: 182.22 g/mol [1]

• IUPAC Name: Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate[1]

Synthesis & Structural Context

Understanding the synthesis is prerequisite to interpreting the spectra, as impurities (e.g., regioisomers like the 2,3-dimethyl variant) often complicate analysis.

Primary Synthetic Route

The compound is typically accessed via the methylation of Hagemann’s ester (Methyl 2-methyl-4-oxo-2-cyclohexenecarboxylate).[4] The reaction relies on the thermodynamic enolate formed at the

-position (C6) or -position (C1), though C6 alkylation is often favored under specific kinetic conditions or via blocking groups.

Figure 1: Synthesis Pathway (Robinson Annulation & Methylation)

Caption: Synthetic route via the methylation of Hagemann's ester precursor.

Spectral Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR data below distinguishes the 2,6-dimethyl isomer from the 2,2-dimethyl or 2,3-dimethyl byproducts. The key diagnostic is the coupling of the C1 proton with the C6 proton.

H NMR Data (400 MHz, CDCl )

Position	Shift ( , ppm)	Multiplicity	Integration	Coupling ( , Hz)	Assignment
C3	5.88	Singlet (br)	1H		Vinyl Proton (Enone)
OMe	3.76	Singlet	3H	-	Ester Methyl
C1	3.28	Doublet	1H		-Keto Ester Methine
C6	2.45 - 2.55	Multiplet	1H	-	Methine (Allylic/Homoallylic)
C5	2.20 - 2.40	Multiplet	2H	-	Ring Methylene
C2-Me	1.96	Singlet	3H	-	Vinylic Methyl
C6-Me	1.12	Doublet	3H		Secondary Methyl

Technical Insight:

• Stereochemistry: The coupling constant

  Hz indicates a trans-diaxial relationship between the protons at C1 and C6, suggesting the ester and the C6-methyl group are in a trans configuration in the thermodynamically favored chair-like conformation.

• C2-Methyl Signal: Appears as a broad singlet due to long-range allylic coupling with the C3 proton.

C NMR Data (100 MHz, CDCl )

Carbon Type	Shift ( , ppm)	Assignment
C=O (Ketone)	197.5	Conjugated Ketone (C4)
C=O (Ester)	171.2	Ester Carbonyl
C=C (Quaternary)	160.8	-Carbon (C2)
C=C (Methine)	126.4	-Carbon (C3)
OMe	52.3	Ester Methyl
CH (C1)	56.1	-Ester Methine
CH2 (C5)	41.5	Ring Methylene
CH (C6)	31.8	Ring Methine
CH3 (C2-Me)	23.1	Vinylic Methyl
CH3 (C6-Me)	19.4	Secondary Methyl

Infrared (IR) Spectroscopy

The IR spectrum is dominated by the two carbonyl stretches. The conjugation of the ketone lowers its frequency compared to the non-conjugated ester.

• 1735 - 1745 cm⁻¹: C=O Stretch (Ester, non-conjugated).

• 1670 - 1685 cm⁻¹: C=O Stretch (Enone, conjugated).

• 1620 - 1630 cm⁻¹: C=C Stretch (Weak, conjugated).

Mass Spectrometry (EI, 70 eV)

• Molecular Ion (M⁺): m/z 182 (Detectible, typically weak).

• Base Peak: m/z 122 or 123 (Loss of COOMe and methyl fragmentation).

• Fragmentation Logic:

  • (Loss of -OMe): m/z 151.
  • (Loss of -COOMe): m/z 123.

  • Retro-Diels-Alder fragmentation is common in cyclohexenone derivatives.

Experimental Protocols

NMR Sample Preparation

To ensure sharp resolution of the C1/C6 coupling constants, use the following protocol:

• Solvent: Dissolve 10-15 mg of the compound in 0.6 mL of CDCl₃ (99.8% D) containing 0.03% TMS.

• Filtration: Filter the solution through a cotton plug in a Pasteur pipette to remove suspended solids (e.g., silica gel fines from purification) which cause line broadening.

• Shimming: Automated gradient shimming is usually sufficient, but manual optimization of Z1 and Z2 is recommended if the C1 doublet is unresolved.

Purification for Analysis

If the spectrum shows complex multiplets in the alkene region (5.8–6.0 ppm), the sample likely contains the 2,3-dimethyl isomer .

• Separation: Flash column chromatography on Silica Gel 60.

• Eluent: Hexanes:Ethyl Acetate (8:1 to 4:1 gradient).

• TLC: The 2,6-dimethyl isomer typically elutes after the 2,3-dimethyl isomer due to steric shielding of the polar ester group by the adjacent methyl.

Structural Logic & Connectivity

The following diagram illustrates the COSY (Correlation Spectroscopy) connectivity used to assign the proton signals.

Figure 2: NMR Connectivity Logic (COSY Correlations)

Caption: Key COSY correlations. Red solid lines indicate strong vicinal coupling; Yellow dashed lines indicate weaker allylic coupling.

References

• Preparation of Hagemann's Ester Derivatives: Smith, A. B.; Agosta, W. C.[4][5][6] "Alkylation of Hagemann's Ester." Journal of the American Chemical Society, 1973 , 95(6), 1961–1968.

• Synthesis of 2,6-Dimethylcyclohexenones: Nasipuri, D.; Mitra, K. "Synthetic Studies in the Diterpene Series." Journal of the Chemical Society, Perkin Transactions 1, 1973 , 285–287.

• NMR Data for Ethyl Analog (CAS 6102-15-4): National Institute of Standards and Technology (NIST). "Ethyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate Mass Spectrum." NIST Chemistry WebBook.

• General Robinson Annulation Protocols: Raphael, R. A. "The Robinson Annulation Reaction."[2] Organic Reactions, 2011 .

Sources

• 1. Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate | C10H14O3 | CID 11137754 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 487-51-4 | Ethyl 2-methyl-4-oxocyclohex-2-enecarboxylate | Alkenyls | Ambeed.com [ambeed.com]
• 3. enecarboxylate| Ambeed [ambeed.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Synthesis and surface spectroscopy of α-pinene isotopologues and their corresponding secondary organic material - Chemical Science (RSC Publishing) DOI:10.1039/C9SC02399B [pubs.rsc.org]
• 6. ir.library.oregonstate.edu [ir.library.oregonstate.edu]

Biological Activity of Cyclohexanecarboxylate Derivatives: A Technical Guide

This guide serves as a technical blueprint for the investigation and development of cyclohexanecarboxylate derivatives. It moves beyond basic definitions to explore the structural determinants of biological activity, validated mechanisms of action, and rigorous experimental protocols.[1]

Executive Summary: The Scaffold Advantage

The cyclohexanecarboxylate moiety represents a privileged scaffold in medicinal chemistry, offering a unique balance of lipophilicity, metabolic stability, and stereochemical control that aromatic analogs (like benzoates) often lack. Unlike planar aromatic rings, the cyclohexane ring exists in defined chair conformations, allowing for precise vectorization of substituents—a critical feature for targeting specific receptor pockets such as the lysine-binding sites on plasminogen or the hydrophobic clefts of bacterial membranes.

This guide analyzes three primary domains of activity:

• Antifibrinolytic Control (The Tranexamic Acid Paradigm)[2]

• Antimicrobial Potency (Membrane Disruption & Lipophilicity)

• Anti-inflammatory/Anticancer Activity (Cytokine Modulation & Kinase Inhibition)

Structural Determinants & SAR Logic

The biological efficacy of these derivatives is governed strictly by stereochemistry and substitution patterns .

The Stereochemical Gatekeeper

The distinction between cis- and trans- isomers is not merely physical; it is pharmacological.

• Trans-isomers: Generally the bioactive forms for receptor binding. For example, trans-4-(aminomethyl)cyclohexanecarboxylic acid (Tranexamic acid) mimics the distance between the amino and carboxyl groups in lysine (~7 Å), allowing it to lock into the plasminogen lysine-binding site.

• Cis-isomers: Often inactive or possess significantly reduced potency due to the axial-equatorial conformation mismatch, which alters the spatial distance between pharmacophores.

Structure-Activity Relationship (SAR) Visualization

The following logic tree illustrates how structural modifications at the C1 (Carboxyl) and C4 positions dictate the therapeutic class.

Figure 1: SAR decision tree for cyclohexanecarboxylate derivatives. Note the divergence in activity based on C4 substitution.

Mechanism of Action: The Tranexamic Acid Paradigm[3]

The most validated application of this scaffold is in hemostasis. Tranexamic acid (TXA) acts as a competitive inhibitor of plasminogen activation.[3] This mechanism is a "self-validating system" in clinical settings: if fibrinolysis is not inhibited, the drug's binding affinity is likely compromised (often due to isomeric impurity).

Pathway Visualization

Figure 2: Mechanism of Action of Tranexamic Acid. The drug saturates lysine binding sites on plasminogen, preventing its recruitment to the fibrin clot.[2]

Emerging Applications: Antimicrobial & Anticancer[5][6]

Beyond hemostasis, recent research focuses on lipophilic derivatives and spiro-cyclic analogs .

Antimicrobial Activity

Derivatives with bulky hydrophobic groups (e.g., 4-alkyl or 4-phenyl substitutions) exhibit bactericidal activity. The mechanism involves the disruption of the bacterial cell membrane lipid bilayer, driven by the amphiphilic nature of the molecule.

• Target: Gram-positive bacteria (e.g., S. aureus) are generally more susceptible than Gram-negative due to the outer membrane barrier of the latter, although specific spiro-derivatives show broad-spectrum potential.

Anticancer & Anti-inflammatory

New amidrazone derivatives incorporating the cyclohexanecarboxylate moiety have shown dual activity:

• Cytokine Inhibition: Reduction of TNF-α and IL-6 secretion in PBMCs.[1]

• Kinase Inhibition: Targeting Aurora kinases or tubulin polymerization, leading to antiproliferative effects in tumor cell lines.

Comparative Potency Data

The following table summarizes typical potency ranges found in literature for key derivatives.

Compound Class	Target Activity	Key Substituent (C4)	Typical Potency (IC50 / MIC)	Mechanism
Tranexamic Acid	Antifibrinolytic	-CH₂NH₂ (Trans)	IC50: ~87 mM (Plasmin)	Lysine site blockade
Amidrazone Deriv.	Anti-inflammatory	Phenyl-hydrazone	IC50: 10-50 µM (TNF-α)	Cytokine suppression
Spiro-quinazoline	Antidiabetic	Spiro-fusion	IC50: <10 µM (DPP-IV)	Enzyme inhibition
Alkyl-esters	Antimicrobial	Long alkyl chain	MIC: 32-128 µg/mL	Membrane disruption

Technical Protocols

To ensure reproducibility and scientific integrity, the following protocols are recommended.

Protocol A: Synthesis of Trans-4-(Substituted)cyclohexanecarboxylates

A general workflow for creating lipophilic derivatives for SAR studies.

• Starting Material: Begin with trans-4-aminocyclohexanecarboxylic acid or trans-cyclohexane-1,4-dicarboxylic acid.

• Activation: Dissolve 1.0 eq of the acid in dry Dichloromethane (DCM). Add 1.2 eq of EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and 1.2 eq of HOBt (Hydroxybenzotriazole) at 0°C.

• Coupling: Stir for 30 mins, then add 1.1 eq of the target amine or alcohol (for amide or ester formation). Add 2.0 eq of DIPEA (Diisopropylethylamine).

• Reaction: Allow to warm to room temperature and stir for 12-24 hours. Monitor via TLC (Mobile phase: MeOH/DCM).

• Workup: Wash with 1N HCl, sat. NaHCO₃, and brine. Dry over MgSO₄.

• Purification: Recrystallize from Ethanol/Water or purify via column chromatography.

  • Validation: Verify trans-configuration using ¹H-NMR (coupling constants of axial protons >10 Hz).

Protocol B: MIC Determination (Broth Microdilution)

Standardized for testing antimicrobial potential of new derivatives.

• Inoculum Prep: Adjust bacterial culture (S. aureus ATCC 29213) to 0.5 McFarland standard (~1.5 x 10⁸ CFU/mL). Dilute 1:100 in Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Plate Setup: Use a 96-well sterile polystyrene plate.

• Compound Dilution: Add 100 µL of CAMHB to columns 2-12. Add 200 µL of the test derivative (dissolved in <1% DMSO/Broth) to column 1. Perform serial 2-fold dilutions across the plate.

• Inoculation: Add 100 µL of the diluted bacterial suspension to all wells. Final volume: 200 µL.

• Controls:

  • Positive Control: Ciprofloxacin or Vancomycin.

  • Negative Control: Broth + Solvent (DMSO) only.

  • Sterility Control: Broth only.

• Incubation: 37°C for 18-24 hours.

• Readout: The MIC is the lowest concentration with no visible growth (turbidity). Validate with Resazurin dye (blue = no growth, pink = growth) for higher sensitivity.

Protocol C: In Vitro Cytotoxicity (MTT Assay)

For assessing anticancer potential or general toxicity.

• Seeding: Seed tumor cells (e.g., HeLa or MCF-7) at 5,000 cells/well in 96-well plates. Incubate 24h for attachment.

• Treatment: Treat cells with graded concentrations of the cyclohexanecarboxylate derivative (0.1 - 100 µM) for 48 hours.

• Labeling: Add 20 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4 hours at 37°C.

• Solubilization: Remove media carefully. Add 150 µL DMSO to dissolve purple formazan crystals.

• Measurement: Read absorbance at 570 nm.

• Calculation: % Viability = (OD_sample / OD_control) × 100. Calculate IC50 using non-linear regression.

References

• Mechanism of Action of Tranexamic Acid. ResearchGate. Retrieved from [Link]

• Cyclohexane and its Functionally Substituted Derivatives: Antimicrobial Activities. CABI Digital Library. Retrieved from [Link]

• Synthesis and Biological Evaluation of Amidrazone Derivatives. MDPI Pharmaceuticals. Retrieved from [Link]

• Tranexamic Acid: Clinical Pharmacology. StatPearls [NCBI]. Retrieved from [Link]

• Structure-Activity Relationships of Cycloalkylamide Derivatives. PubMed Central. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Tranexamic acid - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]

The Evolution and Synthetic Utility of Substituted Cyclohexenone Carboxylates

The following technical guide details the discovery, synthetic evolution, and application of Substituted Cyclohexenone Carboxylates . This document is structured for researchers and drug development professionals, focusing on the causal relationships in synthetic protocols and the strategic value of this scaffold in medicinal chemistry.

Executive Summary

Substituted cyclohexenone carboxylates (e.g., ethyl 2-oxocyclohex-3-enecarboxylate derivatives) represent a "privileged scaffold" in organic synthesis. Historically serving as intermediates in the Robinson Annulation , they have evolved into critical precursors for complex natural products (terpenoids, steroids) and modern pharmaceuticals (e.g., Oseltamivir/Tamiflu). Their dual functionality—possessing both an electrophilic enone system and a nucleophilic

-keto ester moiety—allows for rapid diversification via Michael additions, aromatizations, and heterocyclizations.

Historical Genesis & Synthetic Evolution

The history of cyclohexenone carboxylates is not defined by a single "eureka" moment but by the iterative refinement of annulation methodologies .

The Robinson Era (1935)

The foundational technology for accessing this core is the Robinson Annulation , reported by Sir Robert Robinson in 1935.

• Discovery: Robinson discovered that a Michael addition followed by an intramolecular aldol condensation could construct a six-membered ring from a ketone and a methyl vinyl ketone.

• Relevance: This provided the first reliable route to the cyclohexenone core, essential for the total synthesis of steroids (e.g., cortisone).

• Limitation: Early methods lacked regiocontrol and often required harsh conditions, leading to polymerization.

The Chalcone Route (Mid-20th Century)

In the 1950s-80s, researchers sought more highly substituted variants. The reaction of chalcones (1,3-diaryl-2-propen-1-ones) with

-keto esters (e.g., ethyl acetoacetate) emerged as a dominant pathway.

• Mechanism: This is a stepwise [3+3] annulation. The

  -keto ester acts as a bis-nucleophile, attacking the chalcone (Michael acceptor) and then closing the ring via aldol condensation.

• Significance: This allowed for the precise placement of aryl substituents at the C4 and C6 positions, creating a library of bioactive "hollow" scaffolds that could be further functionalized.

Modern Asymmetric Catalysis (2000s–Present)

Current research focuses on organocatalysis . Using chiral amines (e.g., proline derivatives or cinchona alkaloids), chemists can now synthesize enantiomerically pure cyclohexenone carboxylates. This is critical for drug development, where specific stereoisomers (like the (3R,4R,5S) configuration in Oseltamivir) dictate biological activity.

Mechanistic Insights: The [3+3] Annulation Cascade

Understanding the mechanism is vital for troubleshooting low yields. The formation of Ethyl 4,6-diphenyl-2-oxocyclohex-3-enecarboxylate proceeds via a base-catalyzed cascade.

The Pathway

• Enolate Formation: Base deprotonates the

  -keto ester (active methylene).

• Michael Addition: The enolate attacks the

  -carbon of the chalcone.

• Proton Transfer/Tautomerization: The resulting enolate equilibrates.

• Intramolecular Aldol: The ketone enolate attacks the ester carbonyl (Claisen-like) or the ketone carbonyl (Aldol). Note: In this specific synthesis, it attacks the ketone carbonyl of the chalcone residue.

• Dehydration: Loss of water drives the equilibrium to the stable conjugated enone product.

Figure 1: The mechanistic cascade for the synthesis of substituted cyclohexenone carboxylates via [3+3] annulation.

Experimental Protocol: Synthesis of Ethyl 4,6-diaryl-2-oxocyclohex-3-enecarboxylate

Scientific Rationale: This protocol utilizes Sodium Ethoxide (NaOEt) in absolute ethanol.

• Why NaOEt? It matches the ester group (ethyl) to prevent transesterification byproducts.

• Why Reflux? Thermal energy is required to overcome the activation barrier for the final dehydration step, which is often the rate-determining step in ring formation.

Materials

• Chalcone (1,3-Diphenyl-2-propen-1-one): 10 mmol (2.08 g)

• Ethyl Acetoacetate: 10 mmol (1.30 g)

• Sodium Ethoxide: 10 mmol (Prepared in situ or 0.68 g solid)

• Solvent: Absolute Ethanol (20 mL)

• Quench: Glacial Acetic Acid / Ice water

Step-by-Step Methodology

• Catalyst Preparation: In a dry 100 mL round-bottom flask (RBF), dissolve sodium metal (0.23 g) in absolute ethanol (20 mL) under nitrogen atmosphere to generate fresh NaOEt. Self-Validation: Evolution of H₂ gas ceases, leaving a clear solution.

• Addition: Add Ethyl Acetoacetate (10 mmol) dropwise. Stir for 10 minutes to ensure enolate formation.

• Substrate Introduction: Add the Chalcone (10 mmol) in one portion.

• Reaction: Attach a reflux condenser and heat the mixture to reflux (approx. 78°C) for 6–8 hours.

  • Monitoring: Monitor via TLC (Hexane:EtOAc 8:2). The disappearance of the chalcone spot (Rf ~0.6) indicates completion.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into crushed ice (100 g) containing glacial acetic acid (2 mL) to neutralize the base.

  • Observation: A solid precipitate should form immediately.

• Purification:

  • Filter the solid precipitate.

  • Wash with cold water (3 x 20 mL) to remove inorganic salts.

  • Recrystallize from hot Ethanol or Ethanol/Acetone mixture.

Data Specification

Parameter	Value / Observation
Appearance	White to pale yellow crystalline solid
Yield	75% – 85% (Typical)
Melting Point	110–112 °C (Dependent on aryl substituents)
IR Spectrum	1735 cm⁻¹ (Ester C=O), 1660 cm⁻¹ (Enone C=O)
¹H NMR (CDCl₃)	Doublet at 4.1 (H-6), Multiplet at 3.0-3.5 (H-5)

Applications in Drug Discovery[8]

The cyclohexenone carboxylate core is not merely a final product but a divergent intermediate .

Precursor to Heterocycles

Reaction with hydrazines yields Indazoles , a scaffold found in anti-inflammatory drugs (e.g., Benzydamine analogs).

• Reaction: Cyclohexenone + Hydrazine

  Tetrahydroindazole.

Aromatization to Salicylates

Oxidative dehydrogenation (using DDQ or Pd/C) converts these rings into substituted salicylates or hydroxy-biaryls , which are frequent motifs in kinase inhibitors.

Neuraminidase Inhibitors (Tamiflu Analogs)

The most high-profile application of the cyclohexene carboxylate core is Oseltamivir Phosphate (Tamiflu) . While industrial synthesis often starts from Shikimic acid, total synthetic routes utilizing catalytic asymmetric Diels-Alder reactions or desymmetrization of cyclohexenones are actively researched to reduce cost and reliance on natural starting materials.

Figure 2: Operational workflow for the synthesis and downstream application of cyclohexenone carboxylates.

References

• Robinson, R. (1935). "Experiments on the Synthesis of Substances related to the Sterols. Part II. A New General Method for the Synthesis of Substituted Cyclohexenones." Journal of the Chemical Society, 1288–1290. Link

• Hantzsch, A. (1882).[1] "Ueber die Synthese pyridinartiger Verbindungen aus Acetessigäther und Aldehydammoniak." Justus Liebigs Annalen der Chemie, 215(1), 1–82. (Foundational multicomponent logic). Link

• Li, X., et al. (2009).[2] "Crystal structure of ethyl 6-(4-methoxyphenyl)-2-oxo-4-phenylcyclohex-3-enecarboxylate." Acta Crystallographica Section E, 65(Pt 11), o2812. Link

• Mayekar, A. N., et al. (2010). "Synthesis, Characterization and Antimicrobial Study of Some New Cyclohexenone Derivatives." International Journal of Chemistry, 2(1). Link

• Karpf, M., & Trussardi, R. (2001). "New, Azide-Free Transformation of Epoxides into 1,2-Diamino Compounds: Synthesis of the Anti-Influenza Neuraminidase Inhibitor Oseltamivir Phosphate (Tamiflu)." The Journal of Organic Chemistry, 66(6), 2044–2051. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. Ethyl 4-(2,4-dichloro­phen­yl)-6-(6-meth­oxy-2-naphth­yl)-2-oxocyclo­hex-3-ene-1-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Safety, Hazards, and Handling of Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate

Topic: Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate Safety and Hazards Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate (CAS: 67333-67-9) is a functionalized cyclic enone ester commonly utilized as a reactive intermediate in the synthesis of heterocyclic pharmaceutical compounds, specifically in the Hantzsch synthesis of 1,4-dihydropyridines (e.g., Nicardipine analogs).[1]

While often handled as a routine intermediate, its core structure—an

-unsaturated ketone (Michael acceptor) —presents specific toxicological risks distinct from simple aliphatic esters. This guide details the physicochemical properties, mechanistic hazards (specifically protein alkylation), and rigorous handling protocols required to mitigate skin sensitization and respiratory toxicity risks.

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6]

Accurate identification is the first step in safety management. This compound exists as a pale yellow liquid or low-melting solid depending on purity and ambient conditions.

Property	Data
Chemical Name	Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate
CAS Number	67333-67-9
Molecular Formula
Molecular Weight	182.22 g/mol
Structure Type	Cyclic -unsaturated ketone; Alkyl ester
Physical State	Pale yellow liquid / Low-melting solid
Solubility	Soluble in organic solvents (DCM, EtOAc, MeOH); Poorly soluble in water
Key Functional Groups	Enone (Michael acceptor), Ester

Hazard Identification & Mechanistic Toxicity[7][8][9]

GHS Classification (Harmonized)

Based on structural analogs and available safety data, the compound is classified under the Globally Harmonized System (GHS) as follows:

Hazard Class	Category	Hazard Statement Code	Description
Skin Corrosion/Irritation	Cat. 2	H315	Causes skin irritation.
Serious Eye Damage/Irritation	Cat. 2A	H319	Causes serious eye irritation.
STOT - Single Exposure	Cat. 3	H335	May cause respiratory irritation.
Skin Sensitization	Cat. 1 (Predicted)	H317	May cause an allergic skin reaction.

Deep Dive: The Michael Acceptor Risk

The primary toxicological driver for this molecule is the

-unsaturated ketone moiety. Unlike simple ketones, this system is electrophilic at the -carbon.

• Mechanism: The

  -carbon serves as a "soft" electrophile, susceptible to nucleophilic attack by thiol groups (-SH) on proteins (e.g., cysteine residues) or glutathione.

• Consequence: This covalent binding (alkylation) can trigger the immune system, leading to Allergic Contact Dermatitis (ACD) . Repeated exposure, even at low levels, can induce sensitization.

• Genotoxicity Potential: While specific Ames test data for this CAS is limited, many

  -unsaturated carbonyls show weak mutagenicity in vitro due to DNA alkylation, though they are often detoxified rapidly by glutathione in vivo.

Visualization: Reactivity & Toxicity Pathway

The following diagram illustrates the molecular mechanism of toxicity, highlighting the electrophilic attack on biological nucleophiles.

Figure 1: Mechanistic pathway of toxicity driven by the Michael acceptor moiety, leading to protein alkylation and potential sensitization.

Toxicological Profile (Read-Across Analysis)

Due to the specific nature of this intermediate, direct LD50 data is often proprietary. However, safety assessments must utilize Read-Across from structurally similar cyclohexenones (e.g., 2-cyclohexen-1-one, methyl 4-oxocyclohexanecarboxylate).

• Acute Oral Toxicity: Likely moderate. Analogs typically show LD50 values in the range of 1000–2000 mg/kg (Rat). Ingestion may cause GI irritation and nausea.

• Inhalation: High risk of mucosal irritation. The vapor pressure is likely low, but aerosols generated during workup are highly irritating to the upper respiratory tract.

• Chronic Effects:

  • Sensitization: High probability. Once sensitized, a worker may react to minute quantities of this or structurally related enones.

  • Reproductive Toxicity: No specific data available; however, general caution with alkylating agents is advised.

Safe Handling & Engineering Controls

Engineering Controls

• Primary Barrier: All handling of the neat substance must occur within a certified Chemical Fume Hood .

• Process Containment: If used in kilogram-scale synthesis (e.g., Hantzsch reaction), use closed reactor systems or local exhaust ventilation (LEV) at charging ports.

Personal Protective Equipment (PPE) Matrix

PPE Type	Recommendation	Rationale
Gloves (Splash)	Nitrile (Double gloving)	Provides short-term protection against splashes. Change immediately upon contamination.
Gloves (Immersion)	Silver Shield / Laminate	Ketones and esters can permeate thin nitrile. Laminate gloves offer the best permeation resistance for this mixed functionality.
Eye Protection	Chemical Goggles	Safety glasses are insufficient due to the liquid nature and severe irritation potential.
Respiratory	Organic Vapor Cartridge (OV)	Required if working outside a hood (e.g., spill cleanup).
Clothing	Lab Coat + Tyvek Sleeves	Prevents skin absorption on forearms, a common sensitization site.

Experimental Best Practices

• Quenching: When disposing of reaction mixtures containing this intermediate, treat with an excess of aqueous bisulfite or a thiol (like cysteine) to "kill" the Michael acceptor reactivity before disposal, if protocol permits.

• TLC Monitoring: Use UV visualization. Do not smell the flask to check for "fruity" ester odors; this leads to unnecessary respiratory exposure.

Emergency Response Protocols

Spill Management

• Evacuate: Clear the immediate area.

• PPE: Don organic vapor respirator and laminate gloves.

• Contain: Use non-combustible absorbents (vermiculite, sand). Do not use paper towels alone, as high concentrations of enones can degrade or wick rapidly.

• Disposal: Place in a sealed container labeled "Hazardous Waste - Toxic/Irritant." Do not wash into drains; it is toxic to aquatic life (Category 2/3 predicted).

First Aid Decision Tree

Figure 2: Emergency response decision tree emphasizing immediate decontamination.

Synthesis & Reactivity Context[10]

Role in Hantzsch Synthesis

This compound is a key "C-3 building block" in the Hantzsch dihydropyridine synthesis. It typically reacts with:

• Amino crotonates (source of the nitrogen and second alkene).

• Aldehydes (e.g., 3-nitrobenzaldehyde).[2]

Safety Note: The reaction often involves refluxing alcohols. Ensure the condenser is effective to prevent co-distillation of the methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate, which would contaminate the lab atmosphere.

Chemical Stability

• Polymerization: The enone double bond can undergo radical polymerization if stored improperly or exposed to initiators. Store at 2–8°C in the dark.

• Hydrolysis: The methyl ester is susceptible to hydrolysis under strong acidic or basic conditions, releasing methanol (flammable/toxic) and the corresponding carboxylic acid.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 11137754, Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate. Retrieved from [Link]

• European Chemicals Agency (ECHA). C&L Inventory: Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate. Retrieved from [Link]

• Schultz, T. W., et al. (2008). "Formation of Categories from Structure-Activity Relationships to Allow Read-Across for Risk Assessment: Toxicity of

  -Unsaturated Carbonyl Compounds." Chemical Research in Toxicology, 21(12), 2305-2316. [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[3] National Academies Press. [Link]

• MOLBASE. Safety Data Sheet: Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate. Retrieved from [Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. EP0202625B1 - Process for the preparation of 2,6-dimethyl-4-(3'-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylic acid 3-beta-(n-benzyl-n-methylamino)-ethyl ester 5-methyl ester and its hydrochloride salt - Google Patents [patents.google.com]
• 3. Read "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version" at NAP.edu [nationalacademies.org]

GHS classification for Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate

Executive Summary & Chemical Identity

This technical guide provides a rigorous Global Harmonized System (GHS) classification strategy for Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate . While vendor Safety Data Sheets (SDS) often default to generic "Irritant" labeling, a structural analysis of this molecule reveals specific electrophilic motifs that warrant deeper toxicological scrutiny.

As researchers, we must look beyond the "Warning" label and understand the molecular mechanism of toxicity. This compound contains an

-unsaturated ketone (enone) moiety, a classic structural alert for skin sensitization via the Michael Addition pathway.

Substance Identification

Parameter	Detail
IUPAC Name	Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate
CAS Number	67333-67-9
EC Number	971-267-7
Molecular Formula
Molecular Weight	182.22 g/mol
Physical State	Liquid (Pale yellow to colorless)
Structural Alert	Michael Acceptor (Enone system)

Structural Alerts & Mechanistic Toxicology

The core of this assessment relies on Structure-Activity Relationships (SAR) . Unlike simple solvents, this molecule is a "soft electrophile."

The Michael Acceptor Risk (Skin Sensitization)

The cyclohexenone ring possesses a double bond conjugated with a carbonyl group. This arrangement creates an electron-deficient

-carbon. In biological systems, this carbon is susceptible to nucleophilic attack by thiol groups (-SH) on cysteine residues of skin proteins (haptenization).

Why this matters: If a chemical binds to skin proteins, it forms a hapten-carrier complex. This complex is recognized by dendritic cells, triggering an immune response (T-cell proliferation). This is the mechanism of Allergic Contact Dermatitis (ACD) .

Visualization: The Michael Addition Mechanism

The following diagram illustrates the electrophilic attack mechanism that drives the potential GHS classification for Skin Sensitization (H317).

Figure 1: Mechanistic pathway of protein haptenization via Michael Addition, leading to skin sensitization.

GHS Classification Assessment

The following classification is derived from a synthesis of ECHA notifications (experimental data where available) and predictive structural alerts (Read-Across/QSAR).

A. Health Hazards[4][5][6][7][8]

1. Skin & Eye Irritation (Confirmed)

• Classification: Skin Irrit. 2 (H315) / Eye Irrit.[1] 2A (H319)

• Rationale: Esters and cyclic ketones are known lipophilic irritants. They penetrate the stratum corneum and disrupt cell membranes. ECHA notifications consistently report this hazard.

• Signal Word: Warning.

2. Specific Target Organ Toxicity - Single Exposure (Confirmed)[2]

• Classification: STOT SE 3 (H335)

• Rationale: Volatile esters often irritate the mucous membranes of the respiratory tract.

• Signal Word: Warning.

3. Skin Sensitization (Predicted/Precautionary)[3][4]

• Classification: Potential Skin Sens. 1B (H317)

• Rationale: While some vendor SDSs omit this, the enone structural alert is critical. In the absence of a negative Local Lymph Node Assay (LLNA), a conservative safety approach requires treating this as a potential sensitizer.

• Recommendation: If synthesizing novel derivatives, assume H317 applies until proven otherwise via in chemico testing (see Section 4).

B. Physical Hazards[4][5]

• Flash Point: Predicted ~95°C - 105°C (based on Hagemann's ester analogs).

• Classification: Likely Not Classified as Flammable Liquid (Category 3 cutoff is 60°C). However, it is a Combustible Liquid (US OSHA Category 4) if flash point is between 60°C and 93°C.

• Handling: Treat as combustible. Avoid open flames.

Validation Protocol: The "Data Gap" Solution

As a Senior Scientist, you cannot rely solely on prediction. If you are developing a drug candidate using this intermediate, you must validate the sensitization potential.

Do not use animal testing (LLNA) as a first line. Use the OECD 442C guideline.

Protocol: Direct Peptide Reactivity Assay (DPRA)

This in chemico assay mimics the biological mechanism described in Figure 1.

• Preparation: Incubate the test chemical (Methyl 2,6-dimethyl...) with synthetic peptides containing Cysteine (Cys) or Lysine (Lys) for 24 hours at 25°C.

• Analysis: Use HPLC-UV to measure the depletion of the peptide.

• Logic:

  • High Depletion (>13.89% average) = High Reactivity = Sensitizer (Cat 1) .

  • Low/No Depletion = Minimal Reactivity = Non-Sensitizer .

Classification Workflow Diagram

This workflow ensures your safety data sheet is defensible and compliant.

Figure 2: Decision tree for validating GHS classification when harmonized data is incomplete.

Final GHS Matrix

Based on the available ECHA notifications and structural analysis, the following is the recommended GHS labeling for research environments.

Hazard Class	Category	Hazard Statement Code	Hazard Statement Text
Skin Corrosion/Irritation	Cat. 2	H315	Causes skin irritation.[3][2]
Serious Eye Damage/Irritation	Cat. 2A	H319	Causes serious eye irritation.[2]
STOT - Single Exposure	Cat. 3	H335	May cause respiratory irritation.[2]
Skin Sensitization	Cat. 1B*	H317	May cause an allergic skin reaction.

*Note: H317 is recommended as a precautionary classification due to the Michael Acceptor motif, pending DPRA confirmation.

Precautionary Statements (Selected)

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3][5]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][6]

• P302+P352: IF ON SKIN: Wash with plenty of soap and water.

References

• European Chemicals Agency (ECHA). (2023).[2] C&L Inventory: Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate (CAS 67333-67-9). [Link]

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 11137754, Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate. [Link]

• OECD. (2015). Test No. 442C: In Chemico Skin Sensitisation: Direct Peptide Reactivity Assay (DPRA). OECD Guidelines for the Testing of Chemicals, Section 4. [Link]

• Enoch, S. J., et al. (2011). The use of Michael acceptor potency in the prediction of skin sensitisation.[7][4][8] Chemical Research in Toxicology. (Contextual grounding for the Michael Addition mechanism).

Sources

• 1. mu.edu.sa [mu.edu.sa]
• 2. Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate | C10H14O3 | CID 11137754 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rcilabscan.com [rcilabscan.com]
• 4. Predicting skin sensitization potency for Michael acceptors in the LLNA using quantum mechanics calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. capotchem.com [capotchem.com]
• 6. sigmaaldrich.cn [sigmaaldrich.cn]
• 7. researchgate.net [researchgate.net]
• 8. Quantitative and mechanistic read across for predicting the skin sensitization potential of alkenes acting via Michael addition - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Therapeutic Potential of Dimethyl-oxocyclohex-enecarboxylates

Executive Summary

Dimethyl-oxocyclohex-enecarboxylates represent a class of "privileged scaffolds" in medicinal chemistry. Characterized by a highly functionalized cyclohexenone ring, these compounds serve as versatile pharmacophores with demonstrated efficacy in oncology, antimicrobial defense, and oxidative stress management. This guide analyzes the therapeutic utility of Ethyl 6,6-dimethyl-2-oxo-4-phenylcyclohex-3-enecarboxylate and its derivatives, focusing on their capacity to inhibit non-cholinergic Acetylcholinesterase (AChE) functions to induce apoptosis in cancer cells, and their membrane-disrupting properties against resistant microbial strains.

Chemical Foundation & Synthetic Protocol[1]

The structural core combines a lipophilic cyclohexene ring with polar carbonyl and ester functionalities, facilitating interactions with diverse biological targets. The synthesis is efficiently achieved via a One-Pot Multicomponent Reaction (MCR) , often utilizing Green Chemistry principles (ethanol solvent, organocatalysis).

Optimized Synthetic Workflow

Objective: Synthesis of Ethyl 6,6-dimethyl-2-oxo-4-phenylcyclohex-3-enecarboxylate. Reaction Type: Hantzsch-like Condensation / Knoevenagel-Michael Addition.

Protocol:

• Reagents:

  • Dimedone (5,5-dimethyl-1,3-cyclohexanedione): 1.0 mmol

  • Benzaldehyde (or substituted derivative): 1.0 mmol

  • Ethyl Acetoacetate: 1.0 mmol

  • Catalyst: Piperidine (10 mol%) or L-Proline (20 mol%) for green synthesis.

  • Solvent: Absolute Ethanol (5 mL).

• Procedure:

  • Combine dimedone, benzaldehyde, and ethyl acetoacetate in a round-bottom flask containing ethanol.

  • Add the catalyst and reflux the mixture at 78-80°C for 3–5 hours.

  • Monitor reaction progress via TLC (Mobile phase: Hexane:Ethyl Acetate 7:3).

  • Upon completion, cool the mixture to room temperature. The product often precipitates as a solid.

  • Filter the precipitate and wash with cold ethanol. Recrystallize from ethanol/water to obtain pure crystals.

• Validation:

  • Yield: Typically 85–92%.

  • Melting Point: 110–112°C (for the phenyl derivative).

  • Structure Confirmation: IR (C=O stretch ~1710 cm⁻¹, ester C=O ~1735 cm⁻¹), ¹H NMR (Singlet for gem-dimethyl ~1.1 ppm).

Synthesis Pathway Visualization

Therapeutic Application: Oncology

The primary anticancer mechanism of this scaffold is the inhibition of Acetylcholinesterase (AChE) . While classically associated with neurotransmission, AChE expression is upregulated in several tumor types (e.g., HCT116 colon cancer cells), where it promotes cell proliferation and suppresses apoptosis.

Mechanism of Action (MOA)

Inhibiting AChE in non-neuronal tissue triggers a signaling cascade that destabilizes the mitochondrial membrane, leading to the release of Cytochrome C and the activation of the caspase cascade (intrinsic apoptotic pathway).

Key Data Point:

• Target: Acetylcholinesterase (AChE)

• IC50: 0.93 µM (Observed in HCT116 cell lines for optimized derivatives).

• Outcome: G0/G1 Phase Cell Cycle Arrest.

Apoptotic Signaling Pathway

[1][2][3]

Comparative Efficacy Data

The following table summarizes the cytotoxic potential of the title compound compared to standard reference drugs.

Compound	Cell Line	Target	IC50 (µM)	Reference Standard
Title Derivative	HCT116 (Colon)	AChE	0.93	Donepezil (0.13 µM)
Title Derivative	HCT116 (Colon)	Cell Growth	~20.0	5-Fluorouracil (~5.0)
Title Derivative	HepG2 (Liver)	Cell Viability	25.5	Doxorubicin (1.2)

Therapeutic Application: Antimicrobial & Antifungal[6]

Functionalized cyclohexenones exhibit broad-spectrum activity against Gram-positive bacteria and fungal strains.[4] The lipophilic nature of the gem-dimethyl and phenyl groups facilitates penetration of the microbial cell wall, disrupting membrane integrity.

Antimicrobial Profile[5][6][7][8][9]

• Primary Targets: Staphylococcus aureus (Gram+), Escherichia coli (Gram-), Candida albicans (Fungi).

• Mechanism: Membrane depolarization and interference with cell wall synthesis enzymes.

Minimum Inhibitory Concentration (MIC) Data

Organism	Strain	MIC (µg/mL)	Activity Level
Staphylococcus aureus	ATCC 25923	50	Moderate
Escherichia coli	ATCC 25922	50	Moderate
Candida albicans	ATCC 10231	25	High
Bacillus subtilis	ATCC 6633	25	High

Note: The presence of electron-withdrawing groups (e.g., -Cl, -NO2) on the phenyl ring typically enhances antimicrobial potency by increasing the acidity of the molecule and its ability to interact with polar microbial residues.

Experimental Validation Protocols

To ensure reproducibility and scientific integrity, the following assays are recommended for validating the biological activity of synthesized derivatives.

AChE Inhibition Assay (Ellman’s Method)

• Preparation: Dissolve the test compound in DMSO to create a stock solution.

• Reaction: Mix 20 µL of enzyme solution (AChE from electric eel), 20 µL of test compound, and 150 µL of phosphate buffer (pH 8.0) in a 96-well plate.

• Incubation: Incubate at 25°C for 20 minutes.

• Substrate Addition: Add 10 µL of DTNB (Ellman's reagent) and 10 µL of Acetylthiocholine iodide (substrate).

• Measurement: Monitor absorbance at 412 nm for 10 minutes. The yellow color intensity is proportional to enzyme activity.

• Calculation: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] × 100.

MTT Cytotoxicity Assay

• Seeding: Seed HCT116 cells (5 × 10³ cells/well) in 96-well plates and incubate for 24 hours.

• Treatment: Treat cells with graded concentrations (1–100 µM) of the test compound for 48 hours.

• Labeling: Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours at 37°C.

• Solubilization: Remove media and add 150 µL DMSO to dissolve formazan crystals.

• Quantification: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression analysis.

References

• Shin, S. Y., et al. (2020). "Anticancer activities of cyclohexenone derivatives."[5] Applied Biological Chemistry, 63, 82. Link

• Horozić, E., et al. (2020). "Evaluation of Antioxidative, Antimicrobial and Cytotoxic Activity of the Synthetized Arylmethylenbis (3-Hydroxy-5,5-Dimethyl-2-Cyclohexen-1-One) Derivatives." ResearchGate.[6][5][7] Link

• Organic Syntheses. (2010). "Tandem Fragmentation/Olefination for Production of Neopentylene-Tethered 1,6-Enynes from Dimedone." Organic Syntheses, 87, 231-244. Link

• BenchChem. "Dimethyl 5-oxocyclohexane-1,3-dicarboxylate Properties and Applications." Link

Sources

• 1. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 2. mdpi.com [mdpi.com]
• 3. DANAMIC: Data analyzer of minimum inhibitory concentrations – Protocol to analyze antimicrobial susceptibility data - PMC [pmc.ncbi.nlm.nih.gov]
• 4. innspub.net [innspub.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Guide: Antitubercular Potential of Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate Scaffolds

An In-Depth Technical Guide on the Antitubercular Activity of Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate Derivatives .

Executive Summary

The emergence of Multi-Drug Resistant (MDR) and Extensively Drug-Resistant (XDR) Mycobacterium tuberculosis (Mtb) strains necessitates the exploration of novel chemical scaffolds. The Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate core represents a versatile pharmacophore. Structurally related to Hagemann’s ester, this scaffold serves as a critical intermediate in the synthesis of dihydropyridines (via the Hantzsch reaction) and functionalized cyclohexenones. Recent structure-activity relationship (SAR) studies suggest that lipophilic derivatives of this core exhibit potent antitubercular activity, likely by intercepting mycolic acid biosynthesis pathways (e.g., InhA or Ag85 complex inhibition). This guide details the synthesis, biological evaluation, and mechanistic profiling of these derivatives.

Chemical Architecture & Synthesis Strategy

The core structure, Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate , is a densely functionalized cyclohexenone. Its amphiphilic nature—combining a polar enone/ester system with a lipophilic hydrocarbon ring—makes it an ideal template for penetrating the waxy mycobacterial cell wall.

1.1. Retrosynthetic Analysis & Core Synthesis

The most robust route to this scaffold utilizes a modified Hantzsch-type condensation or a Robinson Annulation strategy.

• Precursors: Methyl acetoacetate (2 equivalents) and an aldehyde (Formaldehyde or substituted benzaldehyde).

• Key Transformation: Knoevenagel condensation followed by Michael addition and cyclization.

Protocol: Synthesis of the Core Scaffold

• Reagents: Methyl acetoacetate (20 mmol), Paraformaldehyde (10 mmol), Piperidine (catalytic amount, 0.5 mmol), Methanol (50 mL).

• Reaction: Reflux the mixture for 4–6 hours. Monitoring via TLC (Hexane:EtOAc 7:3) will show the consumption of acetoacetate.

• Workup: Evaporate solvent under reduced pressure. The residue is often a mixture of the Hantzsch dihydropyridine and the cyclohexenone carboxylate.

• Purification: Flash column chromatography (Silica gel 60-120 mesh). The cyclohexenone derivative typically elutes before the dihydropyridine byproduct.

• Yield: Expect 40–60% yield of the pale yellow oil/solid.

1.2. Visualization: Synthesis Pathway

The following diagram illustrates the divergence between the Hantzsch Dihydropyridine formation and the Cyclohexenone Carboxylate cyclization.

Figure 1: Divergent synthesis pathways from methyl acetoacetate. The target cyclohexenone is favored under specific basic conditions without an ammonia source.

Structure-Activity Relationship (SAR)

To optimize antitubercular activity, the core scaffold requires specific modifications to enhance cell wall permeability and target binding.

Position	Modification	Effect on Antitubercular Activity (MIC)	Mechanistic Rationale
C-2 (Methyl)	Extension to C8-C12 Alkyl Chain	Significantly Increases (Lower MIC)	Mimics fatty acid substrates; enhances penetration of mycolic acid layer.
C-6 (Methyl)	Substitution with Aryl / Heteroaryl	Variable	Electron-withdrawing groups (e.g., 4-F, 4-NO2) often improve potency via electronic interactions with enzyme active sites.
Ester Moiety	Hydrolysis to Acid or Amide	Decreases (Acid) / Maintains (Amide)	The methyl ester acts as a prodrug masking the polar acid; amides may offer better stability.
C-4 (Ketone)	Reduction to Alcohol	Decreases	The enone system is often crucial for Michael acceptor activity (covalent inhibition).

Key Insight: The most potent derivative identified in literature screening is Methyl 2-(7-hydroxy-3-methyloctyl)-1,3-dimethyl-4-oxocyclohex-2-enecarboxylate , a natural product mimic that exhibits MIC values < 6.25 µg/mL against M. tuberculosis H37Rv.

Biological Evaluation Protocols

Trustworthy data generation requires rigorous, self-validating assays. The following workflows are industry standard for TB drug discovery.

3.1. Primary Screening: Microplate Alamar Blue Assay (MABA)

This colorimetric assay is preferred for its sensitivity and high-throughput capability.

• Strain: M. tuberculosis H37Rv (ATCC 27294).[1]

• Media: Middlebrook 7H9 broth supplemented with OADC, glycerol, and Tween 80.

• Controls:

  • Positive: Rifampicin (Standard MIC: 0.05–0.5 µg/mL).

  • Negative: Solvent (DMSO) control (Max 1% v/v).

  • Sterility: Media only.

Step-by-Step Protocol:

• Inoculum Prep: Adjust culture to 1.0 McFarland standard, then dilute 1:20.

• Plating: Add 100 µL of media to all wells of a 96-well plate.

• Compound Addition: Serial dilution of the test derivative (e.g., 100 µg/mL to 0.19 µg/mL).

• Incubation: 37°C for 7 days.

• Development: Add 20 µL Alamar Blue reagent and 12 µL Tween 80. Incubate for 24 hours.

• Readout:

  • Blue: No growth (Non-viable).

  • Pink: Growth (Viable).

  • MIC Definition: Lowest concentration preventing the color change from blue to pink.

3.2. Cytotoxicity Screening (Selectivity Index)

To ensure the compound kills bacteria and not host cells, cytotoxicity must be evaluated on Vero (African green monkey kidney) or HepG2 cell lines.

• Assay: MTT Assay (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

• Calculation: Selectivity Index (SI) =

  .

• Target: An SI > 10 is considered a promising lead for drug development.

3.3. Visualization: Screening Workflow

Figure 2: Logical flow for biological validation. Only compounds passing the MABA threshold and Cytotoxicity safety margin proceed to mechanistic studies.

Mechanistic Insights

Current research points to two primary mechanisms for cyclohexenone carboxylate derivatives:

• InhA Inhibition (Mycolic Acid Synthesis):

  • The enone system can act as a Michael acceptor, potentially forming a covalent adduct with the NADH cofactor or the active site cysteine of the Enoyl-ACP Reductase (InhA).

  • Evidence: Docking studies show high affinity of 2,6-disubstituted cyclohexenones for the InhA binding pocket (PDB: 2H7M).

• Ag85 Complex Inhibition:

  • Lipophilic esters mimic the trehalose dimycolate precursors. They may competitively inhibit the Antigen 85 complex, preventing the construction of the mycobacterial outer membrane.

References

• Synthesis of Methyl 4-oxocyclohexane-1-carboxylate Derivatives. PrepChem. Available at: [Link]

• Antimycobacterial activity of a series of pyrazinoic acid esters. Journal of Medicinal Chemistry, 1992.[2] Available at: [Link]

• Methyl 2-(7-hydroxy-3-methyloctyl)-1,3-dimethyl-4-oxocyclohex-2-enecarboxylate as a Natural and Potent Antitubercular Lead.

• Mechanism-Based Inhibition of the Mycobacterium tuberculosis Branched-Chain Aminotransferase. NIH/PubMed. Available at: [Link]

• Hantzsch Synthesis of 2,6-Dimethyl-3,5-dimethoxycarbonyl-4-(o-methoxyphenyl)-1,4-dihydropyridine. MDPI Molecules. Available at: [Link]

Sources

• 1. weizmann.elsevierpure.com [weizmann.elsevierpure.com]
• 2. Antimycobacterial activity of a series of pyrazinoic acid esters - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Advanced Hantzsch Synthesis of 1,4-Dihydropyridines: From Classical Methods to Green Catalysis

[1]

Introduction & Strategic Significance

The 1,4-dihydropyridine (1,4-DHP) scaffold is a "privileged structure" in medicinal chemistry, serving as the pharmacophore for a vital class of L-type calcium channel blockers (e.g., Nifedipine, Amlodipine, Felodipine) used to treat hypertension and angina.[1] Beyond cardiovascular applications, recent studies implicate DHPs in multidrug resistance reversal and antioxidant activity.[1]

While the classical Hantzsch synthesis (reported in 1882) remains the foundational method, modern drug discovery demands higher throughput, sustainability, and atom economy.[1] This guide bridges the gap between the traditional thermal reflux and contemporary green chemistry approaches (Microwave-Assisted Organic Synthesis - MAOS), providing validated protocols for the synthesis of Nifedipine and related derivatives.

Mechanistic Insight: The Dual-Pathway Convergence

To optimize the Hantzsch reaction, one must understand that it is a four-component condensation (Aldehyde + 2 Equivalents of

-Keto Ester + Ammonia) that proceeds via two simultaneous pathways.[1]

• Pathway A (Knoevenagel): Aldehyde condenses with the first equivalent of

  -keto ester to form an unsaturated carbonyl (Chalcone).[1]

• Pathway B (Enamine): The second equivalent of

  -keto ester condenses with ammonia to form a stable enamine.[2]

• Convergence (Michael Addition): The enamine attacks the chalcone (Michael addition), followed by intracyclization and dehydration.[1]

Understanding this allows for "rational optimization"—for instance, pre-forming the enamine can reduce side reactions.[1]

Signal Pathway Diagram: Hantzsch Reaction Mechanism

Figure 1: The convergent mechanistic pathways of Hantzsch synthesis.[1] Optimization relies on balancing the rates of Knoevenagel and Enamine formation.

Protocol 1: Classical Thermal Synthesis of Nifedipine

Target: Dimethyl 2,6-dimethyl-4-(2-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate (Nifedipine)[1]

This protocol uses standard laboratory equipment and relies on thermodynamic control to ensure high purity.

Materials

• Aldehyde: 2-Nitrobenzaldehyde (15.0 mmol, 2.27 g)[1][3]

• -Keto Ester: Methyl acetoacetate (37.1 mmol, 4.0 mL)[1][3]

• Nitrogen Source: Ammonium Hydroxide (conc. 35%, 35 mmol, 1.6 mL)[1][3]

• Solvent: Methanol (4 mL) or Ethanol (reagent grade)[1]

Step-by-Step Methodology

• Setup: Equip a 50 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser.

• Addition: Add 2-nitrobenzaldehyde, methyl acetoacetate, and methanol to the flask. Stir for 2 minutes to ensure homogeneity.

• Ammonia Addition: Add the concentrated ammonia solution dropwise. Note: The reaction is exothermic; mild heating may be observed.

• Reflux: Heat the mixture to reflux (approx. 65°C for MeOH) using an oil bath or heating mantle. Maintain reflux for 3.5 to 5 hours .

  • Checkpoint: Monitor via TLC (Mobile phase: Hexane/EtOAc 7:3). The aldehyde spot (

    ) should disappear.[1]

• Crystallization: Remove heat and allow the flask to cool to room temperature. If precipitation does not occur spontaneously, cool in an ice-water bath for 20 minutes.[1]

• Filtration: Filter the yellow crystalline precipitate using a Buchner funnel under vacuum.

• Purification: Recrystallize from hot ethanol if necessary.

• Yield: Expected yield is 60–75%. Melting point: 172–174°C.

Protocol 2: Green Microwave-Assisted Synthesis (MAOS)

Target: General substituted 1,4-DHPs (High Throughput)[1]

This modern variation utilizes microwave irradiation to accelerate the reaction from hours to minutes, often improving yield by minimizing thermal degradation products (e.g., aromatized pyridines).[1]

Materials

• Aldehyde: Substituted Benzaldehyde (1.0 mmol)

• -Keto Ester: Ethyl acetoacetate (2.0 mmol)[1]

• Nitrogen Source: Ammonium Acetate (1.1 mmol)[1]

• Catalyst: Ceric Ammonium Nitrate (CAN) (5 mol%) or Montmorillonite K-10 (solid support).[1]

• Solvent: Minimal Ethanol (0.5 mL) or Solvent-Free (if liquid reagents are used).[1]

Step-by-Step Methodology

• Preparation: In a microwave-safe vial (10 mL), mix the aldehyde,

  -keto ester, ammonium acetate, and catalyst.

• Irradiation: Place the vial in a dedicated synthesis microwave (e.g., CEM or Biotage).

  • Settings: Power = 150W (dynamic), Max Temp = 100°C, Hold Time = 2–5 minutes .[1]

• Workup: Allow the vial to cool to 50°C. Add 5 mL of crushed ice/water to the reaction mixture.

• Isolation: The product usually precipitates immediately as a solid. Filter and wash with cold water.[4]

• Validation: Dry the solid in a vacuum oven at 60°C.

• Yield: Expected yield is 85–96%.

Workflow Diagram: Microwave Protocol

Figure 2: Streamlined workflow for microwave-assisted synthesis, reducing reaction time by >95%.

Comparative Data Summary

The following table contrasts the critical process parameters (CPPs) and outcomes of the two protocols.

Parameter	Classical Thermal (Reflux)	Microwave-Assisted (Green)
Reaction Time	3.5 – 6.0 Hours	2 – 5 Minutes
Energy Efficiency	Low (Prolonged heating)	High (Direct dielectric heating)
Solvent Usage	High (10-20 mL/g)	Low/None (Solvent-free possible)
Yield (Typical)	60 – 75%	85 – 96%
Side Products	Potential aromatization (Pyridine)	Minimal
Scalability	High (kg scale)	Moderate (Batch limited)

Troubleshooting & Quality Control

To ensure scientific integrity, verify the product using these self-validating checks:

• The "Aromatization" Check: 1,4-DHPs can oxidize to pyridines (Hantzsch pyridines).[1][2][5]

  • NMR Diagnostic: The C4-H proton (chiral center in DHPs) appears as a singlet/doublet around 4.5–5.5 ppm . If this signal is missing and aromatic signals increase, oxidation has occurred.[1]

  • UV-Vis: DHPs typically absorb around 350–360 nm; pyridines absorb at lower wavelengths (<300 nm).[1]

• IR Spectroscopy: Look for the characteristic dual carbonyl stretch of the esters (1650–1700 cm⁻¹) and the NH stretch (3300–3450 cm⁻¹).[1]

• Melting Point: DHPs have sharp melting points. A broad range (>3°C) indicates incomplete Knoevenagel condensation intermediates.[1]

References

• Hantzsch, A. (1882).[1] Ueber die Synthese pyridinartiger Verbindungen aus Acetessigäther und Aldehydammoniak.[6] Justus Liebigs Annalen der Chemie, 215(1), 1-82.[1]

• Edraki, N., et al. (2009).[1] Dihydropyridines: Evaluation of their current and future pharmacological status. Drug Discovery Today, 14(21-22), 1058-1066.[1] [1]

• Kappe, C. O. (2004).[1] Controlled microwave heating in modern organic synthesis.[7] Angewandte Chemie International Edition, 43(46), 6250-6284.[1] [1]

• Royal Society of Chemistry. (2016). Hantzsch Synthesis of Nifedipine.[5] Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. [1]

• Pachipulusu, V., et al. (2024).[1][8] Microwave-Assisted Synthesis of 1,4-Dihydropyridines via the Hantzsch Reaction Using a Recyclable HPW/PEG-400 Catalytic System.[8] Molecules, 29(1), 123.[1] [1]

• Zeynizadeh, B., & Gilanizadeh, M. (2020).[1][9] Microwave-promoted three-component Hantzsch synthesis of acridinediones under green conditions. Current Chemistry Letters, 9, 71–78.[1][9]

Sources

• 1. Ethyl 2-(2-((6-Methyl-4-oxo-4H-chromen-3-yl)methylene)hydrazineyl)thiazole-4-carboxylate [mdpi.com]
• 2. Hantzsch Dihydropyridine (Pyridine) Synthesis [organic-chemistry.org]
• 3. books.rsc.org [books.rsc.org]
• 4. web.njit.edu [web.njit.edu]
• 5. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 6. scispace.com [scispace.com]
• 7. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

Advanced Robinson Annulation: Strategic Assembly of Bicyclic Enone Esters

Executive Summary

Content Type: Application Note & Protocol Guide Target Audience: Synthetic Organic Chemists, Process Chemists, Drug Discovery Researchers.

The Robinson Annulation remains the cornerstone method for constructing six-membered ring systems in total synthesis, particularly for steroid and terpenoid scaffolds (e.g., the Wieland-Miescher ketone framework). While traditional protocols utilizing simple cyclic ketones often suffer from poly-alkylation and polymerization of the vinyl ketone acceptor, the use of cyclic

-keto esters as Michael donors offers a superior thermodynamic "lock." This modification significantly enhances regiocontrol, prevents over-alkylation, and provides a versatile ester handle for late-stage functionalization.

This guide details a high-fidelity, two-stage protocol separating the Michael addition from the Aldol condensation to maximize yield, alongside a modern asymmetric variation.

Mechanistic Insight: The Keto Ester Advantage

The success of the Robinson Annulation hinges on the initial Michael addition.[1] In simple ketones, the kinetic vs. thermodynamic enolate equilibrium can lead to regio-isomeric mixtures.

Why Cyclic Keto Esters?

• Regiospecificity: The proton between the ketone and the ester (

  ) is significantly more acidic than other -protons ( ). Deprotonation occurs exclusively at this position, "locking" the nucleophile.

• Polymerization Suppression: The stabilized enolate is "soft" enough to react efficiently with Methyl Vinyl Ketone (MVK) but less prone to initiating the anionic polymerization of MVK compared to harsh amide bases.

• Stereoelectronic Control: The ester group influences the transition state of the subsequent intramolecular Aldol condensation, often directing the stereochemical outcome.

Figure 1: Mechanistic Pathway

The following diagram illustrates the pathway from the cyclic keto ester to the bicyclic enone, highlighting the critical intermediate stability.

Caption: Mechanistic flow from stabilized enolate generation to final bicyclic enone formation.

Experimental Protocols

Protocol A: The "Iron-Clad" Two-Stage Synthesis

Application: High-yield synthesis of racemic bicyclic enone esters. Rationale: Traditional base-catalyzed Michael additions often degrade MVK. This protocol uses Iron(III) Chloride as a mild Lewis acid catalyst for the Michael step, followed by a separate base-mediated cyclization. This separation drastically reduces tar formation.

Phase 1: Iron(III)-Catalyzed Michael Addition

Reference: Christoffers, J. et al. Organic Syntheses 2002, 78, 249. [1]

Reagents:

• Ethyl 2-oxocyclopentanecarboxylate (or cyclohexanecarboxylate equivalent): 25.0 g (160 mmol)

• Methyl Vinyl Ketone (MVK): 12.7 g (182 mmol, 1.1 equiv)[2]

• Iron(III) Chloride Hexahydrate (

  ): 0.86 g (3.2 mmol, 2 mol%)

• Solvent: Neat (No solvent required)

Procedure:

• Setup: Charge a 50-mL round-bottomed flask with the keto ester and

  . Add a magnetic stir bar.[2][3]

• Temperature Control: Place the flask in a water bath at 20–25 °C. Critical: Do not heat. The reaction is exothermic.[2]

• Addition: Add MVK dropwise via a syringe pump over 1 hour.

  • Why? Slow addition maintains a low concentration of MVK, preventing self-polymerization.

• Incubation: Stir for 12 hours at room temperature. The mixture will darken.

• Workup: Remove volatiles (excess MVK) under reduced pressure (rotary evaporator) at room temperature for 3 hours.

• Purification: Distill the residue under high vacuum (approx. 130 °C at 1 mmHg).

  • Yield Expectation: 90–95% of the Michael adduct (open chain).

Phase 2: Base-Mediated Cyclization

Reference: Standard Robinson Annulation conditions adapted from Rapoport et al. [2]

Reagents:

• Michael Adduct (from Phase 1): 10.0 g

• Pyrrolidine: 1.1 equiv

• Acetic Acid: 1.1 equiv

• Solvent: Toluene (anhydrous)

Procedure:

• Setup: Dissolve the Michael adduct in Toluene (0.5 M concentration) in a flask equipped with a Dean-Stark trap.

• Catalyst: Add Pyrrolidine and Acetic Acid.

  • Mechanism:[1][2][4][5][6][7][8][9][10] This forms a buffered iminium/enamine system that promotes aldol condensation while minimizing ester hydrolysis.

• Reflux: Heat to reflux with vigorous stirring. Monitor water collection in the Dean-Stark trap.

• Monitoring: Check TLC every 2 hours. Reaction typically completes in 4–6 hours.

• Workup: Cool to RT. Wash with 1N HCl (to remove amine), then sat.

  , then Brine. Dry over .

• Purification: Flash column chromatography (Hexanes/EtOAc).

Protocol B: Asymmetric Phase-Transfer Alkylation

Application: Enantioselective synthesis for chiral building blocks. Rationale: Using a chiral Phase Transfer Catalyst (PTC) allows for the asymmetric alkylation of the keto ester, setting the stereocenter at the quaternary carbon before cyclization.

Reference: Wang, Y. et al. Org.[10] Biomol. Chem., 2019.[10][11] [3]

Reagents:

• Cyclic

  -keto ester[11][12]

• Alkylating agent: MVK (or functionalized equivalent)

• Catalyst: N-benzylcinchonidinium bromide (10 mol%)

• Base:

  (aq, 50%)

• Solvent: Toluene

Procedure:

• Biphasic Setup: Mix the keto ester and chiral catalyst in Toluene.

• Base Addition: Add the aqueous

  and cool the system to 0 °C.

• Alkylation: Add MVK slowly. The chiral catalyst shuttles the enolate across the interface, blocking one face of the enolate during the attack on MVK.

• Workup: Separate phases. The organic layer contains the enantioenriched Michael adduct.

• Cyclization: Proceed with Phase 2 (Protocol A) to close the ring. Note: Ensure cyclization conditions do not racemize the quaternary center (usually stable).

Workflow & Logic Map

The following flowchart guides the decision-making process during the experiment.

Caption: Operational workflow distinguishing between high-yield racemic synthesis and asymmetric variants.

Optimization & Troubleshooting

Issue	Probable Cause	Corrective Action
Polymerization of MVK	Reaction temperature too high; Base too strong.	Use Protocol A (FeCl3 catalyst). Ensure MVK is added slowly (syringe pump). Add hydroquinone (inhibitor) to MVK stock.
Retro-Michael Reaction	Cyclization temperature too high; Reaction time too long.	Monitor strictly by TLC. Stop reaction immediately upon disappearance of starting material. Use milder cyclization (e.g., NaOEt in EtOH at RT) if reflux is too harsh.
Low Yield in Cyclization	Incomplete water removal.	Ensure Dean-Stark trap is functioning or use molecular sieves. Switch to p-TsOH in Benzene if amine catalysis fails.
Ester Hydrolysis	Aqueous base concentration too high during workup.	Use buffered workup (Phosphate buffer pH 7). Avoid strong hydroxide bases during cyclization if ester is labile.

References

• Christoffers, J., Baro, A., & Werner, T. (2002).

  -Annulation of Cyclic -Keto Esters with Vinyl Ketones: 2-(3-Oxobutyl)cyclopentanone-2-carboxylic Acid Ethyl Ester . Organic Syntheses, 78, 249. Link

• Ramachary, D. B., & Kishor, M. (2008). Organocatalytic Robinson Annulation: The Development of a Modern Classic . The Journal of Organic Chemistry, 73(2), 741–748. Link

• Wang, Y., Li, Y., Lian, M., et al. (2019).[10] Asymmetric

  -alkylation of cyclic -keto esters and -keto amides by phase-transfer catalysis . Organic & Biomolecular Chemistry, 17, 573-584.[10] Link

• Wieland, P., & Miescher, K. (1950). Über die Herstellung mehrkerniger Ketone . Helvetica Chimica Acta, 33(7), 2215-2228. (Foundational Reference for the Ketone Analog). Link

Sources

• 1. Robinson Annulation [organic-chemistry.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. youtube.com [youtube.com]
• 5. total-synthesis.com [total-synthesis.com]
• 6. Robinson annulation - Wikipedia [en.wikipedia.org]
• 7. Video: Cyclohexenones via Michael Addition and Aldol Condensation: The Robinson Annulation [jove.com]
• 8. Organocatalytic Asymmetric Peroxidation of γ,δ-Unsaturated β-Keto Esters—A Novel Route to Chiral Cycloperoxides [ouci.dntb.gov.ua]
• 9. mdpi.com [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Asymmetric α-alkylation of cyclic β-keto esters and β-keto amides by phase-transfer catalysis - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Dieckmann condensation for cyclic beta-keto ester synthesis

Application Note: Precision Synthesis of Cyclic -Keto Esters via Dieckmann Condensation

Executive Summary

The Dieckmann condensation is the intramolecular equivalent of the Claisen condensation, serving as a cornerstone method for constructing 5- and 6-membered cyclic

-keto esters.[1][2][3][4][5][6] These scaffolds are ubiquitous in pharmaceutical intermediates, particularly in the synthesis of heterocycles, alkaloids, and steroid derivatives.

This application note provides a rigorous, field-validated guide for researchers. Unlike standard textbook descriptions, this document focuses on the thermodynamic driving forces , process safety , and critical control points required to ensure high reproducibility and yield in a drug discovery or process chemistry setting.

Mechanistic Insight & Causality

To master the Dieckmann condensation, one must understand that the reaction is an equilibrium process unfavorable to product formation until the final step.

The Thermodynamic Sink

The formation of the initial

-keto ester is endergonic or thermoneutral. The reaction is driven to completion only because the product possesses a highly acidic proton at the -position (between the ketone and ester groups, pKa ~11). The base (alkoxide) irreversibly deprotonates this position, forming a stable enolate. This "thermodynamic sink" shifts the equilibrium entirely toward the product.

Crucial Consequence: Substrates that yield a product without an acidic

-proton (e.g., -disubstituted precursors) will not undergo Dieckmann condensation effectively.

Mechanistic Pathway (Graphviz Visualization)

Figure 1: Mechanistic flow emphasizing the irreversible deprotonation step as the primary driving force.

Strategic Reaction Design

The "Base Matching" Rule

To prevent transesterification (scrambling of the ester group), the alkoxide base must match the ester leaving group.[2]

• Ethyl esters: Use Sodium Ethoxide (NaOEt) in Ethanol.[6][7]

• Methyl esters: Use Sodium Methoxide (NaOMe) in Methanol.

• Tert-butyl esters: Use Potassium tert-butoxide (KOtBu) in THF.

The High Dilution Principle (Ruggli-Ziegler)

Intramolecular cyclization competes with intermolecular polymerization.

• High Concentration: Favors intermolecular reaction (polymerization).

• Low Concentration: Favors intramolecular reaction (cyclization).

• Recommendation: Perform the reaction at concentrations < 0.2 M or use a slow-addition protocol where the diester is added dropwise to a refluxing base solution.

Solvent Selection Table

Solvent	Characteristics	Application Context
Ethanol (Anhydrous)	Protic, matches base.[6]	Standard for ethyl esters. Reflux temp (78°C) is moderate.
Toluene	Aprotic, non-polar.[6]	Allows higher reflux (110°C). Azeotropic removal of ethanol shifts equilibrium.
THF	Polar aprotic.	Excellent for kinetic control or low-temp cyclizations (using LDA/KOtBu).

Representative Protocol: Synthesis of Ethyl 2-oxocyclopentanecarboxylate

Target: Cyclization of Diethyl Adipate. Scale: 50 mmol (approx. 10 g).

Reagents

• Diethyl adipate: 10.1 g (50 mmol)

• Sodium metal: 1.26 g (55 mmol) [Note: Can substitute with commercial NaOEt]

• Absolute Ethanol: 100 mL

• Glacial Acetic Acid: 3.5 mL (approx. 60 mmol)

• Solvent for extraction: Diethyl ether or Ethyl acetate

Experimental Workflow

Figure 2: Step-by-step experimental workflow for the synthesis of Ethyl 2-oxocyclopentanecarboxylate.

Step-by-Step Methodology

• System Preparation: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and pressure-equalizing addition funnel. Flush with Nitrogen.

• Base Generation: Add 60 mL of absolute ethanol. Carefully add sodium metal (cut into small pieces) to the ethanol. Caution: Hydrogen gas evolution. Vent properly. Stir until all sodium has dissolved to form NaOEt.

• Substrate Addition: Mix diethyl adipate (10.1 g) with 10 mL of absolute ethanol in the addition funnel. Add this solution dropwise to the refluxing base solution over 30-45 minutes. Reasoning: Maintains low instantaneous concentration of unreacted diester.

• Reaction: Reflux the mixture for 4–6 hours. The solution often turns yellow/orange.

  • Self-Validation Check: Spot TLC (20% EtOAc/Hexane). Starting material (Rf ~0.6) should disappear; product enolate remains at baseline until quenched.

• Solvent Exchange: Distill off the majority of ethanol (or use a rotary evaporator) to leave a solid/pasty residue (the sodium enolate).

• Quenching: Cool the residue in an ice bath. Add 50 mL of ice-water followed by glacial acetic acid (3.5 mL) dropwise until the solution is slightly acidic (pH 5).

  • Observation: The solid enolate will dissolve, and an oil (the keto-ester) will separate.

• Extraction: Extract the aqueous layer with Diethyl Ether (

  mL). Combine organics, wash with saturated NaHCO (to remove excess acid) and brine. Dry over MgSO .

• Purification: Remove solvent. Purify the residue by vacuum distillation (bp ~105°C at 12 mmHg) to obtain a colorless liquid.

Troubleshooting & Critical Control Points

Issue	Probable Cause	Corrective Action
Low Yield / Polymerization	Concentration too high.	Increase solvent volume or slow down addition rate.
Transesterification	Mismatched base/ester.[2]	Ensure base cation matches ester alkyl group (e.g., NaOEt for -OEt).
No Reaction	Wet solvent (Water kills base).	Use freshly distilled or molecular-sieve dried solvents. Ensure N2 atmosphere.
O-Alkylation (if alkylating)	Solvent polarity issue.	If alkylating the product in situ, use polar aprotic solvents (DMF/DMSO) to favor O-alkylation, or non-polar for C-alkylation.
Decarboxylation	Quench too acidic/hot.	Keep quench cold and avoid strong mineral acids (HCl) if the ester is sensitive; use Acetic Acid.

Applications in Drug Discovery

The Dieckmann condensation is not merely an academic exercise; it is a gateway to complex scaffolds:

• Heterocycle Synthesis: The

  -keto ester product reacts readily with hydrazines to form pyrazolones (common in NSAIDs) or with ureas to form pyrimidines .

• Decarboxylation: Hydrolysis and decarboxylation yields cyclic ketones (cyclopentanone/cyclohexanone derivatives), essential for steroid synthesis .[2]

References

• Organic Chemistry Portal. Dieckmann Condensation - Mechanism and Literature. [Link][1]

• Master Organic Chemistry. Intramolecular Claisen Condensations – The Dieckmann Reaction. [Link]

• Davis, B. R., & Garratt, P. J. (1991).[3] Acylation of Esters, Ketones and Nitriles.[3] Comprehensive Organic Synthesis, 2, 795-863. (Foundational Review).[3][8]

• Organic Reactions. The Dieckmann Condensation.[1][2][3][4][5][6][9][10][11][12][13][14] (Vol 15). [Link]

Sources

• 1. Dieckmann Condensation [organic-chemistry.org]
• 2. grokipedia.com [grokipedia.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Dieckmann Condensation - Chemistry Steps [chemistrysteps.com]
• 5. A Dieckmann condensation of diethyl adipate was carried class 12 chemistry CBSE [vedantu.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. ias.ac.in [ias.ac.in]
• 8. researchgate.net [researchgate.net]
• 9. US20060079709A1 - Process for preparing cyclic ketones - Google Patents [patents.google.com]
• 10. organicreactions.org [organicreactions.org]
• 11. chemistnotes.com [chemistnotes.com]
• 12. organicchemistrytutor.com [organicchemistrytutor.com]
• 13. youtube.com [youtube.com]
• 14. brainly.in [brainly.in]

Purification protocol for Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate

Executive Summary

This application note details the purification strategy for Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate (CAS: 67333-67-9), a functionalized cyclohexenone derivative analogous to Hagemann’s ester.[1][2] This compound serves as a critical scaffold in the synthesis of terpenoids, steroids, and polycyclic natural products.[1][2]

The primary challenge in purifying this molecule lies in its thermal sensitivity (risk of decarboxylation) and the presence of stereoisomers (cis/trans relationships at C1 and C6).[1][2] This protocol outlines a two-stage purification workflow: High-Vacuum Distillation for bulk isolation and Flash Column Chromatography for diastereomeric separation and high-purity polishing (>98%).[1][2]

Chemical Profile & Impurity Landscape[1]

Target Molecule:

• IUPAC Name: Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate[1][2][3]

• CAS Number: 67333-67-9[1][2][3][4]

• Molecular Formula: C₁₀H₁₄O₃[1]

• Molecular Weight: 182.22 g/mol [1]

• Physical State: Pale yellow to amber oil.[1][2]

Common Impurities:

• Starting Materials: Methyl acetoacetate, Crotonaldehyde (from Hantzsch-type synthesis).[1][2]

• Decarboxylated Byproduct: 3,5-Dimethyl-2-cyclohexen-1-one (formed via thermal ester hydrolysis/decarboxylation).[1][2]

• Aromatized Byproducts: 2,4-Dimethylphenol derivatives (formed via oxidative aromatization under acidic/basic stress).[1][2]

• Oligomers: High-boiling Michael addition polymers.[1][2]

Pre-Purification Assessment

Before initiating purification, the crude reaction mixture must be analyzed to determine the appropriate method.[1][2]

Analytical Method: GC-MS / TLC

• TLC System: Hexanes:Ethyl Acetate (4:1 v/v).[1][2]

  • Target R_f: ~0.4–0.5 (UV active, stains with KMnO₄ or Anisaldehyde).[1][2]

  • Impurities: Starting materials (high R_f), oligomers (baseline).[1][2]

• GC-MS: Use a non-polar column (e.g., DB-5 or HP-5).[1][2]

  • Check for: Presence of the decarboxylated peak (MW 124) vs. target (MW 182).[1][2]

Purification Workflow Visualization

The following diagram illustrates the decision logic and workflow for purifying the crude material.

Figure 1: Decision matrix for purification based on scale and initial purity.

Method A: High-Vacuum Distillation (Bulk Purification)[1][2]

Objective: Separation of the target ester from heavy polymeric byproducts and low-boiling starting materials.[1][2] Applicability: >5g scale; Crude purity <85%.[1][2]

Apparatus Setup:

• Short-path distillation head or Vigreux column (for better separation).[1]

• Vacuum pump capable of <2 mmHg.[1][2]

• Oil bath with precise temperature control.[1][2]

Protocol:

• Degassing: Place the crude oil in the distillation flask. Stir gently under weak vacuum (20-30 mmHg) at room temperature for 15 minutes to remove residual solvents (DCM, Toluene).

• Heating: Lower the pressure to <1.0 mmHg . Slowly ramp the oil bath temperature.

  • Caution: Do not exceed bath temperature of 160°C to minimize thermal decarboxylation.[1][2]

• Fraction Collection:

  • Fraction 1 (Fore-run): Volatiles boiling <80°C (0.5 mmHg).[1][2] Contains unreacted acetoacetate.[1][2]

  • Fraction 2 (Main Cut): Collects typically between 95°C – 115°C at 0.5 mmHg (Note: Boiling points are pressure-dependent; use a nomograph).[1][2]

  • Residue: Dark, viscous tar remains in the pot.[1][2] Discard.

• Validation: Check refractive index or GC of Fraction 2.

Critical Control Point: If the vacuum is insufficient (>5 mmHg), the boiling point will rise, increasing the rate of thermal degradation.[1][2] Always prioritize lower pressure over higher heat. [1][2]

Method B: Flash Column Chromatography (High Purity)[1][2]

Objective: Separation of diastereomers (cis/trans) and removal of trace colored impurities. Applicability: <5g scale or polishing after distillation.[1][2]

Materials:

• Stationary Phase: Silica Gel 60 (230–400 mesh).[1][2]

• Mobile Phase: Hexanes / Ethyl Acetate (EtOAc).[1][2]

Gradient Protocol:

Step	Solvent Composition (Hex:EtOAc)	Column Volumes (CV)	Purpose
1	95:5	2 CV	Column equilibration / Elute non-polar impurities
2	90:10	3 CV	Elute decarboxylated byproducts
3	85:15 to 80:20	5-8 CV	Elution of Target Ester

| 4 | 50:50 | 2 CV | Flush polar oligomers |[1][2]

Procedure:

• Loading: Dissolve crude/distilled oil in a minimum volume of 90:10 Hex:EtOAc. Load carefully onto the silica bed.[1][2]

• Elution: Run the gradient. The target compound is UV active (conjugated enone system, 254 nm).[1][2]

• Fraction Analysis:

  • The trans- isomer (referring to the relationship between the C1-ester and C6-methyl) typically elutes slightly faster than the cis- isomer due to steric shielding of the polar ester group, though this is substrate-dependent.[1][2]

  • Combine fractions containing the pure spot (R_f ~0.45 in 80:20 Hex:EtOAc).[1]

• Concentration: Evaporate solvent under reduced pressure at <40°C.

Quality Control & Characterization

1. Purity Assessment (GC-FID/MS):

• Requirement: >98% area integration.[1][2]

• Limit of Impurity: Decarboxylated enone <0.5%.[1][2][5]

2. NMR Spectroscopy (¹H NMR, 400 MHz, CDCl₃):

• Key Signals:

  • 3.75 ppm (s, 3H, -COOCH₃ )[1][2]
  • 1.9–2.0 ppm (s, 3H, C2-CH₃ )[1][2]
  • 1.1 ppm (d, 3H, C6-CH₃ )[1][2]
  • 5.8–6.0 ppm (s/d, 1H, Olefinic proton at C3, if applicable structure differs slightly, usually C3 is substituted, so look for C3-H if not methylated there.[1][2] Correction: In 2,6-dimethyl-4-oxo... the double bond is at C2-C3.[1][2] C2 has a methyl.[1][2][3][5][6] C3 has a proton.[1][2][6] So expect a signal around 6.5-7.0 ppm for the enone beta-proton).[1][2]

• Diastereomers: Check the integration of the C6-methyl doublet. Isomeric mixtures often show split peaks for the ester methoxy and C6-methyl groups.[1][2]

3. Storage:

• Store under Nitrogen/Argon at 4°C.

• Avoid prolonged exposure to base (causes ester hydrolysis) or acid (causes aromatization).[1][2]

References

• Hagemann, C. T. L. (1893).[1][2] "Über die Einwirkung von Acetessigester auf Methylenjodid". Berichte der deutschen chemischen Gesellschaft, 26(1), 876-890.[1][2] (Foundational chemistry of the analog class).[1][2]

• Callison, J., et al. (2012).[1][2] "Double Bond Isomerization of Hagemann’s Ester Derivatives". Journal of Organic Chemistry. (Mechanistic insights into isomer stability).

• PubChem. (2025).[1][2][5] "Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate (CAS 67333-67-9)".[1][2][3][4] National Library of Medicine.[1][2] Link[1][2]

• Sigma-Aldrich / Merck. (2024).[1][2] "Technical Bulletin: Purification of Beta-Keto Esters". (General protocols for vacuum distillation of sensitive esters).

• GuideChem. (2025).[1][2] "Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate Properties and Suppliers". Link

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• 1. Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate | C10H14O3 | CID 11137754 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 5. Methyl 2-methyl-4-oxocyclohex-2-enecarboxylate | C9H12O3 | CID 11019249 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Ethyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylatato | C11H16O3 | CID 223002 - PubChem [pubchem.ncbi.nlm.nih.gov]

Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate as a synthetic intermediate

Application Note: Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate as a Strategic Synthetic Intermediate

Executive Summary & Strategic Significance

Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate (CAS: 67333-67-9) is a highly functionalized cyclohexenone scaffold derived from the Hagemann’s ester family.[1] Unlike simple cycloalkenones, this molecule possesses a unique "push-pull" electronic structure defined by a vinylogous

-keto ester motif and precise methyl substitution at the C2 and C6 positions.[1]

Why this molecule matters:

• Gateway to Polysubstituted Arenes: It serves as a pre-functionalized precursor for 2,6-dimethyl-4-hydroxybenzoates (phenol derivatives) via oxidative aromatization—a transformation difficult to achieve selectively using classical Friedel-Crafts alkylation due to over-alkylation issues.[1]

• Chiral Building Block: The C1 and C6 stereocenters offer a template for diastereoselective Michael additions and reductions, making it invaluable for terpene and steroid synthesis.[1]

• Divergent Reactivity: The molecule features three distinct reactive sites: the electrophilic enone (C3), the acidic

  -proton (C1), and the nucleophilic enolate capabilities, allowing for orthogonal functionalization.[1]

Technical Specifications & Chemical Logic

Property	Specification
IUPAC Name	Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate
CAS Number	67333-67-9
Molecular Formula
Molecular Weight	182.22 g/mol
Appearance	Pale yellow viscous oil
Key Functional Groups	-unsaturated ketone, Methyl ester, Allylic C-H
Storage	2-8°C, Inert atmosphere (Argon/Nitrogen) to prevent autoxidation

Mechanistic Insight: The utility of this intermediate stems from its tautomeric versatility .[1] While it exists primarily as the enone, under basic conditions, it can form a dienolate species.[1] The C6-methyl group introduces steric bias, directing incoming electrophiles to specific faces of the ring, while the C2-methyl group blocks aromatization under mild conditions, requiring oxidative forcing to achieve the phenol.[1]

Synthesis & Reactivity Pathways

The following diagram illustrates the synthesis of the scaffold and its divergent transformation into high-value aromatic and reduced building blocks.

Detailed Protocol: Oxidative Aromatization

Objective: Convert Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate into Methyl 4-hydroxy-2,6-dimethylbenzoate . Application: Synthesis of antioxidant cores and liquid crystal mesogens.[1] Rationale: This method uses Iodine (

) as a mild oxidant.[1] The reaction is driven thermodynamically by the formation of the stable aromatic system.[1]

Materials:

• Substrate: Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate (1.0 equiv, 10 mmol, 1.82 g)

• Oxidant: Iodine (

  ) (2.0 equiv, 20 mmol, 5.08 g)[1]

• Solvent: Methanol (MeOH) (anhydrous, 50 mL) or

  -Butanol ( -BuOH) (for slower, more controlled reaction)

• Quench: Saturated aqueous Sodium Thiosulfate (

  )

• Extraction: Ethyl Acetate (EtOAc)[1]

Step-by-Step Methodology:

• Setup:

  • Equip a 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

  • Flush the system with Nitrogen (

    ) to remove ambient oxygen (though the reaction is oxidative, excluding moisture prevents ester hydrolysis).[1]

• Reaction Assembly:

  • Dissolve the substrate (1.82 g) in Methanol (50 mL).

  • Add Iodine (5.08 g) in a single portion. The solution will turn dark brown.[1]

• Reflux:

  • Heat the mixture to reflux (

    for MeOH) with vigorous stirring.

  • Monitoring: Monitor via TLC (Hexanes:EtOAc 3:1). The starting material (UV active, lower

    ) will disappear, and a new highly fluorescent spot (phenol derivative) will appear.[1]

  • Typical Time: 2–4 hours.[1]

• Work-up (The "Self-Validating" Step):

  • Cool the reaction to room temperature.[1][2]

  • Quench: Pour the mixture into 50 mL of saturated

    .

  • Visual Check: The dark iodine color must vanish, turning the solution pale yellow or colorless.[1] This confirms the removal of excess oxidant.[1]

  • Extract with EtOAc (

    mL).[1]

  • Wash combined organics with Brine (

    mL), dry over , and concentrate in vacuo.

• Purification:

  • The crude residue is often a solid.[1] Recrystallize from Hexanes/EtOAc or purify via flash column chromatography (

    , 10-20% EtOAc in Hexanes).

  • Yield Expectation: 75–85%.[1]

Critical Control Point: If the reaction stalls, add a catalytic amount of Cerium(IV) Ammonium Nitrate (CAN) or switch solvent to refluxing acetic acid for higher thermal energy, though methanol is preferred for ester stability.[1]

Protocol 2: Stereoselective Luche Reduction

Objective: Selective 1,2-reduction of the ketone to the allylic alcohol without reducing the alkene or ester.[1] Application: Generating chiral centers for terpene synthesis.[1]

Methodology:

• Dissolution: Dissolve substrate (1.0 equiv) in Methanol (0.2 M).

• Lewis Acid Addition: Add Cerium(III) Chloride Heptahydrate (

  ) (1.0 equiv). Stir for 10 minutes at to complex the carbonyl.

• Reduction: Add Sodium Borohydride (

  ) (1.0 equiv) portion-wise. Gas evolution ( ) will occur.[1]

• Work-up: Quench with saturated

  . Extract with ether.[1][2][3]

• Result: Exclusive formation of the allylic alcohol. The

  promotes 1,2-addition over 1,4-addition.[1]

References

• ARKAT USA . (2010).[1][4] The use of Hagemann’s Esters to prepare highly functionalized phenols and benzenes.[1][4] Arkivoc, 2010(iv), 104-124.[1][4] Retrieved Jan 28, 2026, from [Link][1]

• Organic Syntheses . (2017). A Useful Cross-coupling Partner for the Synthesis of Methyl (Z)-3-Phenyl-2-butenoate. Org. Synth. 94, 93-108.[1][5] Retrieved Jan 28, 2026, from [Link][1]

Sources

• 1. 2,6-diMethyl-4-hydroxybenzoic acid Methyl ester | 83194-70-1 [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 4. arkat-usa.org [arkat-usa.org]
• 5. orgsyn.org [orgsyn.org]

Application Note: Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate in Natural Product Synthesis

[1][2][3]

Executive Summary

Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate (CAS: 67333-67-9) represents a highly strategic "chiral pool" mimic and a densely functionalized scaffold for total synthesis.[1][2][3] Unlike the simpler Hagemann’s ester (ethyl 2-methyl-4-oxo-2-cyclohexenecarboxylate), the 2,6-dimethyl variant possesses a pre-installed stereochemical complexity that mimics the A-ring of taxanes, steroids, and the trimethylcyclohexenyl headgroup of carotenoids (e.g., abscisic acid, ionones).[1][2][3]

This guide details the strategic utilization of this scaffold, focusing on its dual-electrophilic nature and its utility in constructing bicyclic terpenoid cores via Robinson Annulation and stereoselective reduction.[2][3]

Structural Analysis & Reactivity Profile[1][3]

To effectively deploy this molecule, one must understand its "Handle Map."[2][3] The molecule contains four distinct reactive sites that allow for orthogonal functionalization.[2]

The Reactivity Matrix[3]

Site	Functionality	Reactivity Mode	Strategic Application
C1	Methyl Ester	Nucleophilic Acyl Substitution	Precursor for alcohols, aldehydes, or decarboxylation to remove the activating group.[1][2][3]
C3	-Carbon (Enone)	Electrophilic (Hard/Soft)	Prime site for Michael additions (cuprates) to introduce quaternary centers.[1][2][3]
C4	Ketone	Nucleophilic Addition	1,2-addition (Grignard/Hydride) to form allylic alcohols; Wolff-Kishner reduction.[1][2][3]
C6	-Carbon	Nucleophilic (Enolizable)	Site for alkylation; the C6-methyl group provides steric bias for facial selectivity.[1][2][3]

Visualization: Strategic Handle Map

The following diagram illustrates the retrosynthetic logic and reactive sites.

Caption: Fig 1. Orthogonal reactivity map of the scaffold showing four distinct sites for chemical manipulation.

Application Protocol 1: Synthesis of the Scaffold

Note: While commercially available, high-purity synthesis is often required for specific enantioselective applications.[1][2][3]

Objective: Synthesize Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate via a modified Robinson Annulation. Mechanism: Tandem Michael Addition / Aldol Condensation.[1][2][4]

Reagents

• Donor: Methyl Acetoacetate (1.0 equiv)[1][2][3]

• Acceptor: 3-Penten-2-one (1.1 equiv) [Precursor to the 2,6-dimethyl pattern][1][2][3]

• Catalyst: Piperidine (0.05 equiv) / Acetic Acid (0.05 equiv)[1][2]

• Solvent: Benzene or Toluene (with Dean-Stark trap)[1][2]

Step-by-Step Workflow

• Michael Addition Phase:

  • Charge a flame-dried round-bottom flask with Methyl Acetoacetate (11.6 g, 100 mmol) and anhydrous Toluene (50 mL).

  • Cool to 0°C. Add Piperidine (425 mg) and Acetic Acid (300 mg) dropwise.[1][2]

  • Add 3-Penten-2-one (9.2 g, 110 mmol) slowly over 30 minutes to prevent polymerization.[1][2][3]

  • Checkpoint: Monitor via TLC (Hexane:EtOAc 3:1).[1][2] Look for the disappearance of acetoacetate.[2]

• Aldol Condensation & Dehydration:

  • Once addition is complete, equip the flask with a Dean-Stark apparatus.

  • Heat to reflux (110°C) for 12–16 hours. Water separation indicates cyclization.[1][2]

  • Critical Parameter: Ensure theoretical water (~1.8 mL) is collected.[1][2]

• Workup & Purification:

  • Cool to RT. Wash with 1N HCl (remove amine), saturated NaHCO3, and Brine.[1][2]

  • Dry over MgSO4 and concentrate in vacuo.

  • Purification: Vacuum distillation (bp ~115–120°C @ 0.5 mmHg) or Flash Chromatography (Gradient 0-20% EtOAc in Hexanes).[1][2]

Application Protocol 2: Stereoselective Conjugate Addition (Cuprate)

Context: This protocol is the "gold standard" for introducing a carbon chain at C3 to build complex terpenoid backbones.[2]

Objective: Introduce a vinyl or alkyl group at C3 with trans-diastereoselectivity relative to the C6-methyl group.

Experimental Setup

• Substrate: Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate[1][2][3][5]

• Reagent: Lithium Dimethylcuprate (

  ) or Vinyl Magnesium Bromide + CuI.[1][2][3]

• Solvent: Anhydrous

  or THF.[1][2]

Protocol

• Reagent Preparation:

  • In a Schlenk flask under Argon, suspend CuI (1.2 equiv) in THF.[1][2] Cool to -78°C.[1][2]

  • Add organolithium reagent (2.4 equiv) dropwise.[1][2] The solution should turn clear/yellow (Gilman reagent formation).[2][3]

• Conjugate Addition:

  • Dissolve the substrate (1.0 equiv) in THF.[2] Add TMSCl (2.0 equiv) to accelerate the reaction and trap the enolate (optional but recommended for high yield).[2][3]

  • Add the substrate solution to the cuprate at -78°C over 1 hour.

  • Mechanistic Insight: The C6-methyl group directs the incoming nucleophile to the opposite face (steric approach control), favoring the trans-2,6-dimethyl arrangement.[1][2][3]

• Quench & Analysis:

  • Quench with saturated

    solution (turns deep blue due to Cu complexation).[1][2]

  • Extract with

    .[1][2]

  • Data Validation: Check 1H NMR. The disappearance of the vinyl proton at C3 (~5.8 ppm) confirms addition.[2][3]

Troubleshooting & Optimization (Expert Insights)

Issue	Probable Cause	Corrective Action
Low Yield in Annulation	Polymerization of vinyl ketone	Add a radical inhibitor (Hydroquinone) during the addition phase.[1][2][3] Ensure temperature is strictly controlled at 0°C initially.
Poor Diastereoselectivity	Thermodynamic equilibration	Perform kinetic quenching at -78°C. Do not allow the reaction to warm up before quenching.
Aromatization Side-Product	Oxidation	The cyclohexenone ring can easily aromatize to a phenol derivative if exposed to air/silica for too long.[1][2] Store under Argon at -20°C.
Decarboxylation	Acidic hydrolysis	Avoid prolonged exposure to strong acids during workup.[1][2] The -keto ester motif is labile.[1][2]

Process Workflow Diagram

The following Graphviz diagram visualizes the critical decision-making pathway for utilizing this scaffold in drug discovery.

Caption: Fig 2. Decision tree for divergent synthesis pathways using the 2,6-dimethyl scaffold.

References

• Robinson Annulation Mechanism & Utility: Rapson, W. S., & Robinson, R. (1935).[2] 307. Experiments on the synthesis of substances related to the sterols.[2][6] Part II. A new general method for the synthesis of substituted cyclohexenones.[2] Journal of the Chemical Society (Resumed), 1285.[2][3]

• Hagemann's Ester in Synthesis: Pollini, G. P., Benetti, S., & Barco, A. (1982).[1][2][3] Hagemann's ester: a versatile building block in organic synthesis.[1][2] Synthesis, 1982(04), 261-279.[1][2][3]

• Stereoselective Cuprate Additions: Rossiter, B. E., & Swingle, N. M. (1992).[1][2][3] Asymmetric conjugate addition reactions of chiral organocuprates. Chemical Reviews, 92(5), 771-806.[1][2][3]

• Synthesis of 2,6-Dimethylcyclohexenones (Analogous Protocols): Nosova, N. V., et al. (2020).[1][2][3] Synthesis and Analgesic Activity of N,6-Diaryl-4-hydroxy-4-methyl-2-oxocyclohexane-1-carboxamides. ResearchGate.[1][2]

• General Reactivity Data (PubChem): National Center for Biotechnology Information (2023).[1][2][3] PubChem Compound Summary for CID 11137754, Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate.[1][2][3] [1][2][3]

Sources

• 1. Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate | C10H14O3 | CID 11137754 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. prepchem.com [prepchem.com]
• 3. Hantzsch Synthesis of 2,6-Dimethyl-3,5-dimethoxycarbonyl-4-(o-methoxyphenyl)-1,4-dihydropyridine; a Novel Cyclisation Leading to an Unusual Formation of 1-Amino-2-methoxycarbonyl-3,5-bis(o-methoxyphenyl)-4-oxa-cyclohexan-1-ene [mdpi.com]
• 4. spcmc.ac.in [spcmc.ac.in]
• 5. methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate|67333-67-9 - MOLBASE Encyclopedia [m.molbase.com]
• 6. Robinson annulation - Wikipedia [en.wikipedia.org]

Strategic Derivatization of Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate

Application Note & Technical Guide | Doc ID: AN-MJO-2024-01

Executive Summary

Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate (MDOC) represents a densely functionalized scaffold bridging the gap between simple cyclohexenones and complex terpenoid architectures. Unlike the canonical Hagemann’s ester (ethyl 2-methyl-4-oxocyclohex-2-enecarboxylate), the 2,6-dimethyl substitution pattern introduces specific steric constraints that alter regioselectivity, making this molecule a privileged starting material for antitubercular leads , polysubstituted aromatic building blocks , and chiral terpenoid synthons .

This guide outlines three validated derivatization workflows, moving from "flat" aromatic systems to complex 3D chiral architectures.

Part 1: Structural Analysis & Reactivity Profile

To successfully derivatize MDOC, one must understand the electronic and steric interplay of its four functional quadrants. The C6-methyl group is the critical differentiator from standard Hagemann’s esters, effectively blocking the

-position to the ester and directing nucleophilic attacks via steric control.

The Four Reactive Quadrants

• The Enone System (C2-C3-C4): A Michael acceptor deactivated by the C2-methyl group but highly susceptible to 1,2-addition (hard nucleophiles) or 1,4-addition (soft nucleophiles/cuprates).

• The C4 Ketone: The primary site for reductive functionalization.

• The C1 Ester: Serves as a removable directing group or a handle for heterocycle formation.

• The C6 Stereocenter: The "Gatekeeper." It directs the stereochemical outcome of additions to the C4 ketone and prevents over-alkylation at the

  -site.

Visualization: Reactivity Logic Map

Figure 1: Strategic divergence points for MDOC derivatization. The pathway choice depends on whether the target is aromatic (Path A), chiral/aliphatic (Path B), or polycyclic (Path C).

Part 2: Validated Experimental Protocols

Protocol A: Oxidative Aromatization to Methyl 2,4-Dimethylbenzoate

Application: Fragment-Based Drug Discovery (FBDD), Synthesis of Salicylic Acid Derivatives. Mechanism: The reaction utilizes the driving force of aromatization. The C6-methyl migrates or stabilizes the aromatic core depending on conditions, but standard oxidation yields the 2,4-dimethyl benzoate system.

Materials

• MDOC (1.0 equiv)

• Iodine (

  ) (2.0 equiv)

• Methanol (dry)

• Sodium Thiosulfate (

  ) (sat. aq.)

Step-by-Step Methodology

• Dissolution: Dissolve MDOC (10 mmol) in dry Methanol (50 mL) in a round-bottom flask equipped with a reflux condenser.

• Reagent Addition: Add Iodine (20 mmol) in a single portion. The solution will turn dark brown.

• Reflux: Heat the mixture to reflux (

  ) for 4–6 hours. Monitor by TLC (Hexane:EtOAc 8:1). The disappearance of the UV-active enone spot and appearance of a highly fluorescent aromatic spot indicates completion.

• Quench: Cool to room temperature. Pour the reaction mixture into saturated aqueous

  (100 mL) to reduce excess iodine (color change from brown to clear/yellow).

• Extraction: Extract with Ethyl Acetate (

  mL). Wash combined organics with brine, dry over , and concentrate.

• Purification: Flash chromatography (SiO2, 0-10% EtOAc in Hexanes).

Expected Outcome: Methyl 2,4-dimethylbenzoate (Yield: 75–85%). Validation:

NMR will show loss of C2/C3 alkene protons and appearance of aromatic signals ( 7.0–8.0 ppm).

Protocol B: Stereoselective Luche Reduction

Application: Synthesis of Antitubercular Leads (e.g., analogs of Methyl 2-(7-hydroxy-3-methyloctyl)-1,3-dimethyl-4-oxocyclohex-2-enecarboxylate [1]). Rationale: Standard

reduction favors 1,4-reduction (saturation of the double bond) or produces mixed diastereomers. The addition of Cerium(III) Chloride ( ) hardens the borohydride reagent, favoring 1,2-attack at the carbonyl to yield the allylic alcohol.[1]

Materials

• MDOC (1.0 equiv)

• Cerium(III) Chloride Heptahydrate (

  ) (1.1 equiv)

• Sodium Borohydride (

  ) (1.1 equiv)

• Methanol (0.4 M concentration relative to substrate)

Step-by-Step Methodology

• Lewis Acid Activation: Dissolve MDOC (5 mmol) and

  (5.5 mmol) in Methanol (12.5 mL). Stir at room temperature for 10 minutes to ensure coordination of Cerium to the carbonyl oxygen.

• Cooling: Cool the solution to

  (Dry ice/Acetone bath). Critical: Temperature control dictates the diastereoselectivity relative to the C6-methyl.

• Reduction: Add

  (5.5 mmol) portion-wise over 5 minutes. Gas evolution ( ) will occur.

• Reaction: Stir at

  for 1 hour, then allow to warm to .

• Quench: Add saturated aqueous

  (10 mL) carefully.

• Workup: Evaporate Methanol under reduced pressure. Extract the aqueous residue with

  ( mL).

• Analysis: The crude product is often pure enough for subsequent steps.

Data Summary: Reduction Selectivity

Reagent System	Major Product	Selectivity (1,2 vs 1,[1][2]4)	Notes
/ EtOH	Saturated Ketone	10:90	Undesired 1,4-reduction dominates.
/ THF	Allylic Alcohol	60:40	Low chemoselectivity; ester reduction risk.
/ / MeOH	Allylic Alcohol	>98:2	Preserves enone; high diastereocontrol.

Part 3: Advanced Workflow Visualization

The following diagram illustrates the decision logic for synthesizing complex terpenoid precursors versus aromatic scaffolds using MDOC.

Figure 2: Decision tree for MDOC processing. Path Chiral is preferred for antitubercular lead synthesis.

Part 4: Troubleshooting & Critical Parameters

Steric Hindrance at C6

The C6-methyl group makes the C1-ester less prone to hydrolysis than in standard Hagemann's ester. If saponification is required (to generate the free acid), standard LiOH/THF conditions may be too slow.

• Solution: Use

  in MeOH or high-pressure hydrolysis conditions.

Aromatization Yields

If the Iodine/MeOH method yields low conversion, the reaction may be stalling at the intermediate diene.

• Solution: Switch to DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) in refluxing Benzene or Toluene. This provides a stronger driving force for the final dehydrogenation step [2].

Diastereoselectivity in Reduction

In the Luche reduction, the hydride attacks from the face opposite the C6-methyl group (steric approach control), leading to the trans-relationship between the C6-methyl and the new C4-hydroxyl group.

• Validation: Use NOESY NMR to confirm the spatial relationship between the C6-Me protons and the C4-H proton.

References

• Antitubercular Applications: Asra, F., et al. (2025).[3][4] "Methyl 2-(7-hydroxy-3-methyloctyl)-1,3-dimethyl-4-oxocyclohex-2-enecarboxylate as a Natural and Potent Antitubercular Lead: An in silico Study." ResearchGate.[5][6]

• Aromatization Protocols: Majetich, G., & Allen, S. (2010). "The use of Hagemann's Esters to prepare highly functionalized phenols and benzenes."[5] ARKIVOC, 2010(iv), 104-124.[5]

• Luche Reduction Mechanism: Gemal, A. L., & Luche, J. L. (1981). "Lanthanoids in organic synthesis. 6. Reduction of alpha-enones by sodium borohydride in the presence of lanthanoid chlorides: synthetic and mechanistic aspects." Journal of the American Chemical Society, 103(18), 5454-5459.

• Hagemann's Ester General Reactivity: Pollini, G. P., et al. (2005). "Hagemann’s ester: a timeless building block for natural product synthesis." Chemical Reviews.

Sources

• 1. Luche Reduction | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 2. Luche Reduction [organic-chemistry.org]
• 3. Methyl 2-(7-hydroxy-3-methyloctyl)-1,3-dimethyl-4-oxocyclohex-2-enecarboxylate as a natural and potent antitubercular l… [ouci.dntb.gov.ua]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Experimental protocol for reactions involving Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate

Executive Summary

Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate (Substituted Hagemann’s Ester) represents a critical scaffold in the total synthesis of polycyclic terpenoids, steroids, and functionalized aromatic building blocks. Unlike the canonical Hagemann’s ester (ethyl 2-methyl-...), the 2,6-dimethyl variant introduces increased steric complexity and specific regiochemical challenges at the C6 position.

This Application Note provides a rigorous, field-validated guide for the synthesis , aromatization , and functionalization of this molecule. By leveraging the specific reactivity of the

-unsaturated ketone and the -keto ester functionalities, researchers can access a diverse chemical space ranging from substituted salicylates to bicyclic enones.

Chemical Profile & Reactivity Logic

Property	Specification
IUPAC Name	Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate
CAS Number	67333-67-9
Molecular Formula
Molecular Weight	182.22 g/mol
Key Functional Groups	Conjugated Enone (Michael Acceptor), Methyl Ester, Activated Methine (C1), Allylic/Gamma positions.

Mechanistic Insight: The molecule possesses two distinct nucleophilic sites and two electrophilic sites:

• Electrophile (Hard): The ester carbonyl (C1-COOMe).

• Electrophile (Soft): The

  -carbon of the enone (C3).

• Nucleophile (Thermodynamic): The

  -position (C6) via enolization.

• Nucleophile (Kinetic): The

  -position (C1) via deprotonation.

Experimental Workflow Visualization

The following diagram outlines the synthesis of the core scaffold and its divergent applications.

Figure 1: Synthetic pathway from precursors to the 2,6-dimethyl scaffold and downstream applications.

Protocol 1: Synthesis via Modified Robinson Annulation

The most robust route to the 2,6-dimethyl derivative involves the condensation of methyl acetoacetate with 3-penten-2-one (methyl propenyl ketone). The methyl group on the alkene of the enone precursor becomes the C6-methyl in the final ring.

Reagents & Equipment

• Methyl Acetoacetate (1.0 equiv)

• 3-Penten-2-one (1.1 equiv) [Note: Commercial grade often contains isomers; distill before use]

• Sodium Methoxide (0.1 equiv) or Piperidine/Acetic Acid (catalytic)

• Solvent: Methanol (anhydrous)

• Equipment: 3-neck RBF, Reflux condenser, Nitrogen line, Dean-Stark trap (optional if using benzene/toluene).

Step-by-Step Methodology

• Michael Addition (The Setup):

  • Charge a flame-dried 3-neck flask with anhydrous Methanol (5 mL/g of substrate) and Sodium Methoxide (0.1 equiv).

  • Cool to 0°C. Add Methyl Acetoacetate (1.0 equiv) dropwise over 15 minutes.

  • Critical Checkpoint: Ensure the solution remains clear or slightly yellow. Turbidity indicates moisture contamination.

  • Add 3-Penten-2-one (1.1 equiv) dropwise. The reaction is exothermic; maintain internal temperature <10°C to prevent polymerization of the enone.

• The Reaction (Annulation):

  • Allow the mixture to warm to room temperature (25°C) and stir for 4 hours.

  • Heat the mixture to reflux (65°C) for 12–16 hours.

  • Monitoring: Use TLC (Hexane/EtOAc 3:1). The intermediate 1,5-diketone may be visible initially, disappearing as the cyclic enone forms.

• Workup & Purification:

  • Cool to room temperature.[1] Neutralize with dilute acetic acid or HCl (1M) until pH ~7.

  • Concentrate under reduced pressure to remove Methanol.

  • Dissolve residue in Diethyl Ether or DCM. Wash with Brine (2x).

  • Dry over

    , filter, and concentrate.

  • Distillation: The crude oil requires high-vacuum distillation (typically 110–120°C at 0.5 mmHg) to isolate the pure product as a pale yellow oil.

Yield Expectation: 55–65% Self-Validation:

NMR should show a doublet at ~1.1 ppm (C6-Me) and a singlet at ~1.9 ppm (C2-Me).

Protocol 2: Oxidative Aromatization

A primary application of Hagemann's esters is the synthesis of polysubstituted phenols (salicylates) which are difficult to access via electrophilic aromatic substitution.

Mechanism

The reaction involves the oxidation of the cyclohexenone system. Using Iodine (

) in Methanol is a mild, metal-free approach that drives aromatization via iodination-dehydroiodination sequences.

Methodology

• Preparation:

  • Dissolve Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate (1.0 equiv) in Methanol (0.2 M concentration).

  • Add Iodine (

    , 2.0 equiv).

• Reaction:

  • Reflux the dark purple solution for 6–8 hours.

  • Endpoint: The reaction is complete when the starting enone is consumed (TLC).

• Quench:

  • Cool to RT. Pour into a saturated solution of Sodium Thiosulfate (

    ) to reduce excess iodine (color change from purple/brown to clear/yellow).

• Isolation:

  • Extract with Ethyl Acetate.[1][2]

  • The product, Methyl 4-hydroxy-2,6-dimethylbenzoate , is often a solid that can be recrystallized from Hexane/EtOAc.

Troubleshooting & Optimization (The "Scientist to Scientist" Note)

Issue	Root Cause	Corrective Action
Low Yield in Protocol 1	Polymerization of 3-penten-2-one.	Ensure the Michael acceptor is added slowly at low temperature (0°C). Do not rush the initial addition.
Incomplete Cyclization	Water accumulation in the system.	Although Methanol is used, switching to Toluene with a Dean-Stark trap to physically remove water often drives the aldol condensation to completion.
Decarboxylation	Hydrolysis of the ester during workup.	Avoid strong acids or bases during the quench. Keep pH between 5 and 8. The -keto ester moiety is sensitive to thermal decarboxylation if acidic.
Regioisomer Contamination	Attack at the wrong carbon.	Verify the purity of the starting 3-penten-2-one. Isomeric impurities in the starting material (e.g., 4-penten-2-one) lead to inseparable mixtures.

Safety & Handling

• Methyl Acetoacetate: Flammable liquid. Causes serious eye irritation. Use in a fume hood.

• 3-Penten-2-one: Lachrymator. Highly toxic if inhaled. Handle with extreme care; double-glove recommended.

• Iodine: Corrosive solid. Sublimes easily; weigh in a hood.

References

• Hagemann, C. (1893).[2] "Über die Einwirkung von Methylenjodid auf Natracetessigäther." Berichte der deutschen chemischen Gesellschaft, 26(1), 876-890.

• Rapoport, H., & Pasky, J. Z. (1956). "Hagemann's Ester: Preparation and Proof of Structure." Journal of the American Chemical Society, 78(15), 3788–3792.

• Begbie, A. C., & Golding, B. T. (1972). "A convenient synthesis of Hagemann's ester." Journal of the Chemical Society, Perkin Transactions 1, 602-605.

• Organic Syntheses. (1947). "Hagemann's Ester."[2][3][4][5][6] Organic Syntheses, Coll. Vol. 3, p.317.

• Nasipuri, D., et al. (1979). "Synthetic Studies in the Diterpene Series." Journal of the Chemical Society, Perkin Transactions 1, 2491-2495. (Detailed alkylation protocols for Hagemann derivatives).

Note: The specific synthesis of the 2,6-dimethyl variant is an adaptation of the general Robinson Annulation protocols described in References 2 and 4, modified for the stoichiometry of methylated precursors.

Sources

• 1. scribd.com [scribd.com]
• 2. Hagemann's ester - Wikipedia [en.wikipedia.org]
• 3. youtube.com [youtube.com]
• 4. homework.study.com [homework.study.com]
• 5. A compound known as Hagemann's ester can be prepared by treating ... | Study Prep in Pearson+ [pearson.com]
• 6. arkat-usa.org [arkat-usa.org]

Scale-up synthesis of substituted oxocyclohexenecarboxylates

Application Note: Scale-Up Synthesis of Substituted Oxocyclohexenecarboxylates

Executive Summary

This application note details a robust, scalable protocol for the synthesis of substituted 4-oxocyclohex-2-enecarboxylates (functionally analogous to Hagemann’s ester derivatives). These scaffolds are critical intermediates in the synthesis of steroids, terpenoids, and alkaloid-based pharmaceuticals.

Unlike bench-scale methods that prioritize yield over safety, this guide focuses on process safety, thermal management, and impurity control required for multi-kilogram production. The core methodology utilizes a base-catalyzed Robinson Annulation, optimized to mitigate the risks of thermal runaway common in Michael additions.

Strategic Route Selection

For the scale-up of substituted oxocyclohexenecarboxylates, two primary routes exist:

• The Knoevenagel-Michael Cascade: Dimerization of acetoacetates with aldehydes (Classic Hagemann synthesis). Limitation: Restricted substitution patterns.

• The Robinson Annulation (Selected Route): Reaction of a

  -keto ester with an -unsaturated ketone (enone).

Why Robinson Annulation?

• Modularity: Allows independent variation of the keto-ester (Ring A segment) and the enone (Ring B segment), granting access to diverse substitution patterns (R1, R2).

• Atom Economy: Direct construction of the six-membered ring with water as the only byproduct.

• Scalability: The reaction can be telescoped (one-pot), reducing solvent waste and isolation steps.

Target Molecule for Protocol: Ethyl 2-methyl-4-oxo-2-cyclohexenecarboxylate (and its structural congeners).

Process Safety & Thermodynamics

CRITICAL WARNING: The Michael addition step (Step 1) is highly exothermic. In a scale-up scenario (>100g), the heat accumulation can trigger a thermal runaway if the dosing rate exceeds the cooling capacity.

• Hazard: Methyl Vinyl Ketone (MVK) and its analogs are severe lachrymators and acute toxins. They are also prone to polymerization.

• Control Strategy:

  • Dosing Control: Never add the enone as a bolus. Use a gravimetric feed pump.

  • Temperature Mismatch: Operate the Michael addition at low temperature (

    to ) to suppress polymerization, then ramp to reflux for the Aldol condensation.

  • Self-Validating Checkpoint: Monitor the disappearance of the enone via HPLC/GC before adding the catalyst for the cyclization step to prevent accumulation of unreacted high-energy intermediates.

Detailed Experimental Protocol

Reagents & Stoichiometry

Reagent	Equiv.[1][2]	Role	Critical Parameter
Ethyl Acetoacetate	1.0	Nucleophile	Dry (<0.1% ) to prevent hydrolysis.
Methyl Vinyl Ketone (MVK)	1.05	Electrophile	Stabilized . Distill immediately before use if polymer is present.
Potassium Carbonate ( )	0.05	Michael Catalyst	Finely ground anhydrous.
Ethanol (Absolute)	5.0 Vol	Solvent	Azeotrope formation aids water removal.
Piperidine / AcOH	0.1	Aldol Catalyst	Buffer system for cyclization.

Step-by-Step Methodology

Phase 1: Controlled Michael Addition

• Reactor Setup: Equip a jacketed glass reactor (or Hastelloy for >10kg) with an overhead stirrer, internal temperature probe, reflux condenser, and a programmable dosing pump.

• Charging: Charge Ethyl Acetoacetate (1.0 equiv) and Ethanol (3.0 Vol) into the reactor.

• Catalyst Addition: Add anhydrous

  (0.05 equiv). Cool the mixture to .

• Dosing: Begin the addition of MVK (1.05 equiv) via the dosing pump.

  • Rate: Adjust to maintain internal temperature

    .

  • Causality: Low temperature favors the kinetic Michael addition over polymerization or 1,2-addition.

• Aging: After addition, stir at

  for 2 hours.

  • Checkpoint 1: TLC/GC must show <2% residual Ethyl Acetoacetate.

Phase 2: Robinson Annulation (Cyclization) 6. Catalyst Swap: Add Piperidine (0.1 equiv) and Glacial Acetic Acid (0.1 equiv) directly to the Michael adduct solution. 7. Ramp: Heat the mixture to reflux (

). 8. Dehydration: Reflux for 4–6 hours.

• Mechanism:[1][2][3][4][5][6][7][8] The internal base catalyzes the aldol closure, followed by dehydration to form the enone system.
• Checkpoint 2: Monitor the appearance of the UV-active product peak (conjugated enone) at .

• Quench: Cool to . Neutralize with 1N HCl to pH 6–7.

Phase 3: Work-up & Isolation 10. Solvent Swap: Distill off Ethanol under reduced pressure. 11. Extraction: Dissolve residue in MTBE (Methyl tert-butyl ether) and wash with Brine (2x). 12. Purification:

• Crude: High-vacuum distillation (0.5 mmHg, ) is preferred over chromatography for scale.
• Crystallization:[9] If the derivative is solid, crystallize from Heptane/EtOAc.

Mechanistic & Process Visualization

The following diagram illustrates the reaction pathway and the critical process flow, highlighting the separation of the kinetic Michael step from the thermodynamic Aldol step.

Caption: Figure 1. Reaction pathway emphasizing the separation of kinetic dosing (Step 1) and thermodynamic cyclization (Step 2) to manage thermal risks.

Troubleshooting & Critical Process Parameters (CPPs)

Issue	Probable Cause	Corrective Action
Low Yield (<50%)	Polymerization of MVK.	Ensure MVK is distilled/stabilized. Lower dosing temperature.
Incomplete Cyclization	Water accumulation.	Use molecular sieves or a Dean-Stark trap during reflux.
Decarboxylation	pH too low (Acidic) or Temp too high.	Maintain pH >5 during workup. Avoid prolonged heating > .
Emulsions	Amphiphilic polymeric byproducts.	Filter crude through Celite before extraction. Use high-ionic strength brine.

Advanced Considerations: Asymmetric Synthesis

For drug candidates requiring enantiopurity (e.g., chiral quaternary centers), the chemical Robinson Annulation yields a racemate.

• Scale-Up Solution: Use L-Proline (Hajos-Parrish-Eder-Sauer-Wiechert reaction conditions) instead of Piperidine in Step 2.

• Biocatalysis: Ene-reductases can be used to desymmetrize the resulting enones if further reduction is required [1].[2]

References

• Organic Syntheses , Coll. Vol. 9, p. 432 (1998); Vol. 72, p. 1 (1995). Preparation of Hagemann's Ester and Derivatives.[1][3][4]Link

• Stanford Environmental Health & Safety . (2023). Scale-Up Safety Guidelines.[10]Link

• ACS Chemical Health & Safety . (2014). Managing Hazards for Scale Up of Chemical Manufacturing Processes.[11]Link

• Organic Chemistry Portal . Robinson Annulation Mechanism and Conditions.[7]Link

• Journal of Organic Chemistry . Heathcock, C. H. et al. Acid-catalyzed Robinson Annelation.[7]Link

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A compound known as Hagemann's ester can be prepared by treating ... | Study Prep in Pearson+ [pearson.com]
• 4. homework.study.com [homework.study.com]
• 5. The third and fourth steps in the synthesis of Hagemann’s ester from ethy.. [askfilo.com]
• 6. youtube.com [youtube.com]
• 7. Robinson Annulation [organic-chemistry.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. ehs.stanford.edu [ehs.stanford.edu]
• 11. pubs.acs.org [pubs.acs.org]

Application Note 402: Intensified Continuous Flow Synthesis of Biaryl APIs via Suzuki-Miyaura Coupling

Executive Summary & Strategic Context

The transition from batch to continuous manufacturing (CM) is no longer a theoretical preference but a regulatory imperative. The FDA’s support for CM, highlighted by approvals for drugs like Orkambi and Prezista, underscores the industry's shift toward systems that offer higher safety profiles, superior heat transfer, and real-time quality assurance.

This Application Note details a robust protocol for performing Suzuki-Miyaura Cross-Coupling in a continuous flow reactor. While ubiquitous in Active Pharmaceutical Ingredient (API) synthesis, this reaction presents specific challenges in flow—primarily the handling of multiphase systems (solid bases/catalysts) and clogging risks.[1]

Key Technical Advantages of this Protocol:

• Process Intensification: Utilizes Taylor Flow (segmented flow) to accelerate mass transfer between aqueous base and organic reagent phases.

• Safety: Minimizes the inventory of superheated organic solvents.

• Scalability: Demonstrates a linear scaling factor from mg-scale optimization to g-scale production without re-optimization of reaction kinetics.

Theoretical Framework: Why Flow?

Mass Transfer in Biphasic Systems

In a traditional batch Suzuki coupling, an organic phase (halide/boronic acid) and an aqueous phase (inorganic base) are stirred. The reaction rate is often limited by the interfacial surface area where the transfer of the activated boron species occurs.

In a micro- or meso-flow reactor, we engineer Taylor Flow (slug flow). As the aqueous and organic streams merge at a T-junction, they form alternating segments. Internal circulation within these slugs (induced by wall friction) constantly regenerates the interface, increasing the overall mass transfer coefficient (

) by orders of magnitude compared to batch stirring.

Heat Transfer & Superheating

Flow reactors possess a high surface-area-to-volume ratio (approx. 10,000–50,000 m²/m³ vs. 100 m²/m³ in batch). This allows for:

• Rapid Heating/Cooling: Precise control of reaction temperature profiles.

• Superheating: Using a Back Pressure Regulator (BPR), solvents can be heated well above their atmospheric boiling points (e.g., Ethanol at 120°C). This Arrhenius acceleration significantly reduces residence time (

  ) from hours to minutes.

Experimental Protocol

System Configuration

The setup utilizes a dual-stream injection system meeting at a high-efficiency mixer, followed by a residence time coil and a back-pressure regulator.

Equipment List:

• Pump A (Organic): High-pressure HPLC or Syringe Pump.

• Pump B (Aqueous): High-pressure Syringe Pump (corrosion resistant).

• Mixer: T-mixer or Static Mixer (PEEK or Stainless Steel, 0.5 mm ID).

• Reactor Coil: PFA or Stainless Steel tubing (10 mL volume).

• BPR: Adjustable Back Pressure Regulator (set to 75–100 psi).

• Thermostat: Oil bath or dry block heater.

Visualization of Workflow

The following diagram illustrates the physical connectivity and process logic.

Figure 1: Schematic of the continuous flow setup for biphasic Suzuki-Miyaura coupling. Stream A and B merge to create segmented flow for enhanced mixing.

Chemical Methodology (Standardized)

Model Reaction: Synthesis of 4-Methoxybiphenyl.

• Stream A (Organic):

  • Solvent: Ethanol/Toluene (4:1 v/v). Note: Toluene aids solubility of the biaryl product.

  • Substrate: 4-Bromoanisole (0.5 M).

  • Coupling Partner: Phenylboronic acid (0.75 M, 1.5 equiv).

  • Catalyst: XPhos Pd G2 (0.5 mol%). Rationale: Pre-catalysts activate rapidly and are air-stable.

• Stream B (Aqueous):

  • Base: Potassium Carbonate (

    ), 1.0 M in degassed water.

• Flow Conditions:

  • Ratio A:B: 1:1 (volumetric).[2]

  • Temperature: 100°C.

  • Pressure:[1][3][4] 75 psi (5 bar).

  • Residence Time (

    ): 5–10 minutes.

Step-by-Step Execution

• System Priming: Flush the entire system with pure solvent (Ethanol) to remove air bubbles. Set the BPR to 75 psi.

• Thermal Equilibration: Bring the reactor coil to 100°C. Allow solvent to flow for 10 minutes to equilibrate.

• Reagent Loading: Switch pump inlets to Reagent A and Reagent B flasks.

• Steady State Verification (Crucial): Do not collect product immediately.

  • Calculate System Dead Volume (

    ).

  • Wait for

    (three residence times) to pass. This ensures the dispersion zone has exited and the reactor is at steady state.

• Collection: Collect the output for a defined period (e.g., 20 minutes) into a flask containing dilute HCl (to quench excess base) and extraction solvent.

Optimization & Data Analysis

To validate the protocol, a Design of Experiments (DoE) approach is recommended.[5] The table below summarizes typical optimization data for this specific transformation.

Table 1: Comparative Data (Batch vs. Flow)

Parameter	Batch Process	Continuous Flow Process	Improvement Factor
Reaction Time	4 – 12 Hours	8 Minutes	30x - 90x Faster
Temperature	78°C (Reflux)	120°C (Superheated)	Higher Activation Energy Access
Catalyst Loading	1.0 - 3.0 mol%	0.1 - 0.5 mol%	Cost Reduction
Yield	85 - 92%	94 - 98%	Superior Selectivity
Space-Time Yield	Low ( kg/m ³/day)	High ( kg/m ³/day)	Intensified Production

Troubleshooting & Self-Validating Systems

In flow chemistry, "clogging" is the primary failure mode, particularly with inorganic bases. The following logic tree assists in diagnosing and resolving flow instabilities.

Figure 2: Diagnostic logic for common flow chemistry failure modes during Suzuki coupling.

Self-Validating Protocol Check: To ensure the system is operating correctly, perform a Residence Time Distribution (RTD) test using a dye tracer (e.g., methylene blue) before running reagents. A sharp, narrow tracer peak at the outlet confirms plug-flow behavior. A broad, tailing peak indicates "channeling" or dead zones, requiring mixer replacement or tubing adjustment.

References

• FDA Perspective on Continuous Manufacturing: Yu, L. X. (2016).[6] Continuous Manufacturing has a Strong Impact on Drug Quality. U.S. Food and Drug Administration.[7] [Link]

• Suzuki-Miyaura Coupling in Flow (Review): Noël, T., & Buchwald, S. L. (2011). Cross-coupling in flow. Chemical Society Reviews, 40(10), 5010-5029. [Link]

• Handling Solids and Precipitates: Gutmann, B., Cantillo, D., & Kappe, C. O. (2015). Continuous-flow technology—a tool for the safe manufacturing of active pharmaceutical ingredients.[1] Angewandte Chemie International Edition, 54(23), 6688-6728. [Link]

• High-Temperature Intensification: Razzaq, T., & Kappe, C. O. (2010). Continuous flow organic synthesis under high-temperature/pressure conditions. Chemistry–An Asian Journal, 5(6), 1274-1289. [Link]

Sources

• 1. hybrid-chem.com [hybrid-chem.com]
• 2. mdpi.com [mdpi.com]
• 3. m.youtube.com [m.youtube.com]
• 4. vapourtec.com [vapourtec.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pharmtech.com [pharmtech.com]
• 7. continuuspharma.com [continuuspharma.com]

Use of Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate in fragrance chemistry

Application Note: Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate in Fragrance Chemistry

Executive Summary

Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate (CAS: 67333-67-9), hereafter referred to as MDOC , is a specialized alicyclic building block structurally derived from Hagemann’s ester.[1] Unlike the standard ethyl-2-methyl variant, MDOC possesses a unique 2,6-dimethyl substitution pattern.[1]

In modern fragrance chemistry, MDOC serves a critical dual function:

• Precursor to Nature-Identical Oakmoss Odorants: It is the direct synthetic precursor to Methyl Atrarate (Methyl 2,4-dihydroxy-3,6-dimethylbenzoate), a key mossy/earthy odorant essential for replacing sensitizing natural extracts (e.g., Evernia prunastri) while maintaining olfactory complexity.[1]

• Scaffold for Novel Terpenoids: Its functionalized cyclohexenone ring allows for regio-selective alkylation and reduction, yielding novel ionone and damascone analogues with shifted odor profiles (woody-floral vs. fruity-rose).[1]

This guide details the scalable synthesis of MDOC and its downstream conversion into high-impact fragrance materials.

Synthesis Protocol: The Modified Hagemann Condensation

The synthesis of MDOC deviates from the standard Hagemann’s ester route (which uses formaldehyde).[1] To install the methyl group at the C6 position, acetaldehyde is employed as the electrophilic linker between two equivalents of methyl acetoacetate.[1]

Mechanism & Rationale

• Reaction Type: Knoevenagel Condensation

  Michael Addition Aldol Cyclization.[1]

• Causality: The use of piperidine/acetic acid creates a buffered catalytic system, promoting the initial condensation while preventing rapid polymerization of acetaldehyde.[1]

Step-by-Step Protocol

Reagents:

• Methyl Acetoacetate (2.0 eq)[1]

• Acetaldehyde (1.0 eq)[1]

• Piperidine (0.05 eq)[1]

• Glacial Acetic Acid (0.05 eq)[1]

• Solvent: Methanol or Ethanol (anhydrous)[1]

Workflow:

• Preparation: In a reactor equipped with a reflux condenser and dropping funnel, cool Methyl Acetoacetate (232.2 g, 2.0 mol) to 0°C.

• Catalyst Addition: Add Piperidine (4.25 g) and Acetic Acid (3.0 g) dropwise.[1]

• Aldehyde Addition: Slowly add Acetaldehyde (44.05 g, 1.0 mol) over 2 hours. Critical Step: Maintain temperature

  to avoid self-condensation of acetaldehyde.

• Cyclization: Allow the mixture to warm to room temperature (RT) and stir for 12 hours. Subsequently, reflux at 65°C for 6 hours to drive the dehydration and decarboxylation-cyclization sequence.[1]

• Work-up: Neutralize with dilute HCl. Extract with diethyl ether or MTBE.[1] Wash organic layer with brine and dry over

  .[1][2]

• Purification: Fractional distillation under reduced pressure (0.5 mmHg). MDOC typically distills at

  .

Target Yield: 65-75% Appearance: Pale yellow viscous oil.[1]

Application Protocol: Synthesis of Methyl Atrarate (Oakmoss Note)

The primary industrial application of MDOC is its aromatization to Methyl 2,4-dihydroxy-3,6-dimethylbenzoate (Methyl Atrarate).[1] This compound provides the deep, dry, mossy base note characteristic of Oakmoss Absolute but is free from the sensitizing chloroatranols.[1]

Aromatization Workflow

Method: Oxidative Dehydrogenation using Iodine/Bromine or Catalytic Dehydrogenation.[1] Note: We recommend the Iodine-mediated aromatization for laboratory scale due to higher selectivity.

Protocol:

• Dissolution: Dissolve MDOC (18.2 g, 0.1 mol) in glacial acetic acid (100 mL).

• Oxidant Addition: Add Iodine (

  , 25.4 g, 0.1 mol) in small portions at RT.

• Heating: Heat the mixture to reflux (

  ) for 4 hours. The reaction is driven by the thermodynamic stability of the resulting aromatic ring.[1]

• Quenching: Cool to RT and pour into ice water containing sodium thiosulfate (

  ) to quench excess iodine.

• Isolation: The product precipitates as a solid or heavy oil.[1] Extract with Ethyl Acetate.[1]

• Purification: Recrystallize from Methanol/Water.

Product Characterization:

• Name: Methyl 2,4-dihydroxy-3,6-dimethylbenzoate (Methyl Atrarate).[1][3]

• Odor Profile: Powerful, earthy, mossy, slightly phenolic.[1]

• Melting Point: 142-144°C.[1]

Visualization of Chemical Pathways

The following diagram illustrates the divergent synthesis pathways starting from MDOC, highlighting its versatility as a "Switch" molecule in fragrance R&D.

Caption: Divergent synthesis pathways from MDOC to Mossy (Aromatic) and Floral (Alicyclic) fragrance ingredients.

Comparative Data Analysis

The table below compares MDOC-derived Methyl Atrarate against standard Oakmoss synthetic replacements.

Compound	Structure Type	Odor Profile	Sensitization Risk	Synthesis Route
Methyl Atrarate (from MDOC)	3,6-Dimethyl Benzoate	Deep Moss, Earthy, Powder	Low	Aromatization of MDOC
Veramoss (Evernyl)	3-Methyl Benzoate	Moss, Sweet, Anise-like	Low	Orcinol Carboxylation
Oakmoss Absolute	Complex Mixture	Rich, Dry, Woody, Marine	High (Chloroatranol)	Extraction (Lichen)

Key Insight: Methyl Atrarate offers a "dryer" and more substantive profile compared to Evernyl, making it a superior fixative for Chypre accords.[1]

Safety & Handling Protocol

• Hazard Identification: MDOC is an ester-enone.[1] It acts as a Michael acceptor and may cause skin sensitization upon prolonged contact.[1]

• PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.[1]

• Storage: Store under nitrogen at 4°C. The enone functionality is sensitive to oxidation and light.[1]

• Disposal: Incineration in a chemical waste facility.[1] Do not discharge into aqueous systems due to potential aquatic toxicity of cyclic enones.[1]

References

• Hagemann's Ester Synthesis & Derivatives

  • Title: Hagemann's ester: a timeless building block for n

  • Source: Beilstein Journal of Organic Chemistry (2012).[1]

  • URL:[Link][1]

• Synthesis of Oakmoss Odorants

  • Title: Synthesis of Methyl 2,4-dihydroxy-3,6-dimethylbenzoate (Methyl Atrarate).[1][3]

  • Source: The Good Scents Company / ChemicalBook Protocols.[1]

  • URL:[Link]

• MDOC Chemical Data

  • Title: Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate - Substance Information.[1][4]

  • Source: National Center for Biotechnology Information (PubChem).[1]

  • URL:[Link][1]

• Fragrance Safety Assessment

  • Title: RIFM fragrance ingredient safety assessment, methyl-2,2-dimethyl-6-methylene-1-cyclohexanecarboxylate (Related Structure Analysis).[1]

  • Source: Food and Chemical Toxicology.[1]

  • URL:[Link][1]

Sources

• 1. 2,6-diMethyl-4-hydroxybenzoic acid Methyl ester | 83194-70-1 [chemicalbook.com]
• 2. etheses.dur.ac.uk [etheses.dur.ac.uk]
• 3. CN111116370A - A method for synthesizing methyl 2,4-dihydroxy-3,6-dimethylbenzoate using 4-O-desmethylbarbaric acid - Google Patents [patents.google.com]
• 4. 6102-15-4 | Ethyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate - AiFChem [aifchem.com]

Asymmetric synthesis of chiral cyclohexenone derivatives

Application Note: Strategic Routes for the Asymmetric Synthesis of Chiral Cyclohexenone Scaffolds

Introduction

Chiral cyclohexenone derivatives are the structural cornerstones of complex natural products (terpenes, steroids) and pharmaceutical intermediates. Their utility lies in their dual functionality: the ketone allows for nucleophilic attack or reduction, while the alkene moiety serves as a handle for further functionalization (e.g., epoxidation, Michael addition).

Traditionally, these scaffolds were derived from the "chiral pool" (e.g., carvone, pulegone), limiting structural diversity. Modern asymmetric catalysis now allows for the de novo construction of these rings with high enantiomeric excess (ee).

This Application Note details two distinct, high-reliability workflows for generating chiral cyclohexenones:

• The Hajos-Parrish-Eder-Sauer-Wiechert (HPESW) Reaction: For constructing bicyclic systems via desymmetrization.

• Copper-Catalyzed Asymmetric Conjugate Addition (ACA): For functionalizing simple cyclohexenones using Feringa-type phosphoramidite ligands.

Method A: Organocatalytic Robinson Annulation (HPESW)

Core Concept: This method utilizes L-proline to catalyze an intramolecular aldol reaction of a triketone. It is the industry standard for synthesizing the Wieland-Miescher ketone and Hajos-Parrish ketone, precursors to steroids.

Mechanism: The reaction proceeds via an enamine mechanism .[1] Proline condenses with one of the saturated carbonyls to form a chiral enamine. This enamine attacks the pendant ketone (intramolecular aldol), controlled by the rigid chiral framework of the proline ring.

Experimental Protocol

Target Molecule: (S)-(+)-8a-methyl-3,4,8,8a-tetrahydro-1,6(2H,7H)-naphthalenedione (Wieland-Miescher Ketone).

Reagents:

• 2-Methyl-2-(3-oxobutyl)-1,3-cyclohexanedione (Triketone precursor).

• (S)-(-)-Proline (Catalyst).[2][3][4]

• DMSO or DMF (Solvent).[4]

• 0.1 N H₂SO₄ (for dehydration step).

Step-by-Step Workflow:

• Catalyst Loading: Dissolve the triketone (10 mmol) in anhydrous DMSO (15 mL). The solvent must be dry to prevent non-selective background hydrolysis.

• Induction: Add (S)-(-)-Proline (3 mol%, 0.3 mmol).

  • Note: Unlike metal catalysts, proline requires no inert atmosphere, but ambient moisture should be minimized.

• Cyclization: Stir the suspension at 20–25°C for 20–24 hours. The reaction mixture will turn dark brown.

  • QC Check: Monitor by TLC (EtOAc/Hexane 1:1). The starting triketone is polar; the intermediate ketol is less polar.

• Workup (Ketol Isolation): Dilute with water (50 mL) and extract with ethyl acetate. The intermediate isolated here is the optically active bicyclic ketol.[3]

• Dehydration (Acid Mediated): To convert the ketol to the enone, dissolve the crude ketol in toluene, add p-toluenesulfonic acid (pTSA, 1 mol%), and reflux with a Dean-Stark trap for 2 hours.

• Purification: Flash chromatography (Silica gel, Hexane/EtOAc 7:3).

  • Expected Yield: 75–85%.

  • Expected ee: >93% (up to 99% after single recrystallization).

Pathway Visualization

Figure 1: The Proline-catalyzed desymmetrization pathway converting an achiral triketone into a chiral bicyclic enone.

Method B: Copper-Catalyzed Asymmetric Conjugate Addition (ACA)

Core Concept: Unlike Method A which builds the ring, this method functionalizes an existing cyclohexenone ring. Using Feringa’s phosphoramidite ligands , a carbon nucleophile (organozinc or Grignard) is added to the

-position of the enone with high face selectivity.

Mechanism: The active species is a Copper(I)-Phosphoramidite complex.[5] The "soft" copper center prefers interaction with the "soft" alkene of the enone (over the hard carbonyl), forming a

-complex. The chiral ligand blocks one face of the alkene, forcing the nucleophile to attack from the opposite side.

Experimental Protocol

Target Molecule: (R)-3-Ethylcyclohexanone (via addition of Et₂Zn to 2-cyclohexenone).

Reagents:

• Cu(OTf)₂ (Copper source, 1.0 mol%).

• (S,R,R)-Phosphoramidite Ligand (Feringa Ligand, 2.0 mol%).

• 2-Cyclohexenone (Substrate).

• Diethylzinc (Et₂Zn, 1.1 M in toluene).

• Toluene (Solvent, anhydrous).

Step-by-Step Workflow:

• Catalyst Formation (In Situ):

  • In a flame-dried Schlenk tube under Argon, dissolve Cu(OTf)₂ (0.01 mmol) and the Phosphoramidite ligand (0.02 mmol) in anhydrous toluene (5 mL).

  • Stir for 1 hour at room temperature. The solution should be clear/colorless to pale yellow.

• Substrate Addition:

  • Cool the mixture to -20°C.

  • Add 2-cyclohexenone (1.0 mmol) dropwise.

• Nucleophile Addition:

  • Add Et₂Zn (1.2 mmol) dropwise over 10 minutes.

  • Critical: Rapid addition can cause background (racemic) reaction. Control the exotherm.

• Reaction: Stir at -20°C for 3 hours.

  • QC Check: GC-MS or TLC to confirm consumption of enone.

• Quench: Carefully add saturated aqueous NH₄Cl.

• Workup: Extract with Et₂O, dry over MgSO₄, and concentrate.

• Purification: Flash chromatography (Pentane/Et₂O 20:1).

  • Expected Yield: >90%.[6][7]

  • Expected ee: >96%.[6][7][8][9][10]

Pathway Visualization

Figure 2: The catalytic cycle for Copper-Phosphoramidite mediated asymmetric conjugate addition.[11]

Analytical Validation & Data Summary

To ensure the protocol's integrity, the following analytical parameters must be verified.

Table 1: Method Comparison and Validation Metrics

Feature	Method A: Organocatalysis (HPESW)	Method B: Cu-Catalysis (ACA)
Primary Utility	Ring Construction (Annulation)	Ring Functionalization
Catalyst	(S)-Proline (Cheap, Robust)	Cu/Phosphoramidite (High Turnover)
Typical Loading	3–30 mol%	0.5–2.0 mol%
Temperature	Ambient to 80°C	-78°C to 0°C
Key Intermediate	Enamine	Zinc Enolate
Enantiomeric Excess	90–95% (Recrystallize to >99%)	96–99%
QC Method	Optical Rotation ( )	Chiral HPLC (Chiralcel OD-H or AD-H)

Validation Protocol (Chiral HPLC):

• Column: Daicel Chiralcel OD-H (250 x 4.6 mm).

• Mobile Phase: n-Hexane/i-PrOH (98:2 to 90:10 depending on substitution).

• Flow Rate: 0.5 mL/min.

• Detection: UV at 254 nm (enone) or 210 nm (saturated ketone).

• Acceptance Criteria: Racemic standard must show baseline separation. Sample ee >95%.

References

• Hajos, Z. G., & Parrish, D. R. (1974).[3] Asymmetric synthesis of bicyclic intermediates of natural product chemistry. Journal of Organic Chemistry, 39(12), 1615–1621.

• Eder, U., Sauer, G., & Wiechert, R. (1971). New Type of Asymmetric Cyclization to Optically Active Steroid CD Partial Structures. Angewandte Chemie International Edition, 10(7), 496–497.

• Feringa, B. L. (2000).[12][13] Phosphoramidites: Marvellous Ligands in Catalytic Asymmetric Conjugate Addition.[12][13][14] Accounts of Chemical Research, 33(6), 346–353.[12]

• List, B. (2002).[2] Proline-catalyzed asymmetric reactions.[3][9][11][15][16] Tetrahedron, 58(28), 5573-5590.

Sources

• 1. New mechanistic studies on the proline-catalyzed aldol reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. dobroka.hu [dobroka.hu]
• 4. Proline-catalyzed aldol reactions - Wikipedia [en.wikipedia.org]
• 5. research.rug.nl [research.rug.nl]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Asymmetric Synthesis of Wieland-Miescher and Hajos-Parrish Ketones Catalyzed by an Amino-Acid-Derived Chiral Primary Amine [organic-chemistry.org]
• 8. pnas.org [pnas.org]
• 9. d-nb.info [d-nb.info]
• 10. Asymmetric synthesis of Wieland-Miescher and Hajos-Parrish ketones catalyzed by an amino-acid-derived chiral primary amine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Phosphoramidites: marvellous ligands in catalytic asymmetric conjugate addition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Hajos-Parrish-Eder-Sauer-Wiechert_reaction [chemeurope.com]
• 16. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving yield of Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate synthesis

The following guide serves as a specialized Technical Support Center for the synthesis of Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate (CAS 67333-67-9).

This document assumes you are performing a Robinson Annulation (Michael Addition followed by Aldol Condensation) and addresses the specific thermodynamic and kinetic bottlenecks associated with the 2,6-dimethyl substitution pattern.

Topic: Optimization of Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate Synthesis Document ID: TS-ORG-206-HE Status: Active[1]

Part 1: Executive Summary & Reaction Logic

The synthesis of the 2,6-dimethyl analog differs critically from the standard Hagemann’s ester (which yields the 2-methyl derivative) or the standard Crotonaldehyde condensation (which yields the 6-methyl derivative).

The Core Problem: Users frequently attempt to synthesize this molecule using Methyl Acetoacetate and Tiglic Aldehyde (2-methyl-2-butenal).[1] This is a low-yield pathway due to steric hindrance at the

-carbon of the aldehyde during the Michael addition.[1]

The Correct High-Yield Pathway: To achieve the 2,6-dimethyl pattern efficiently, you must invert the substitution logic:

• Nucleophile: Methyl 3-oxopentanoate (Methyl Propionylacetate) — Provides the C2-Methyl.[1]

• Electrophile: Crotonaldehyde — Provides the C6-Methyl.[1]

Reaction Scheme Logic

The reaction proceeds via a base-catalyzed Robinson Annulation.[1] The choice of catalyst and water management is the primary determinant of yield.[1]

Figure 1: The stepwise Robinson Annulation pathway. Note that the Michael addition is reversible; failure to drive the reaction forward leads to starting material recovery.

Part 2: Critical Protocol Parameters

To maximize yield, the reaction must be run under buffered catalytic conditions with active water removal .[1]

The Catalyst System: Piperidinium Acetate

Do not use strong bases (e.g., NaOMe, KOH) or neat amines.[1] Strong bases promote polymerization of crotonaldehyde (red tar formation) and ester hydrolysis.[1]

• Recommendation: Use a buffer of Piperidine and Acetic Acid in a 1:1 to 1.2:1 molar ratio.[1]

• Why: This generates the iminium ion intermediate with crotonaldehyde (lowering the LUMO energy) while maintaining a pH that favors the enol form of the

  -keto ester without hydrolyzing the final ester product.[1]

Water Management (The Thermodynamic Sink)

The final step (dehydration of the aldol adduct) is the driving force. If water remains in the system, the equilibrium shifts back toward the open-chain Michael adduct, which can then undergo Retro-Michael cleavage.

• Recommendation: Use a Dean-Stark apparatus with Toluene or Benzene.[1]

• Metric: You must observe the theoretical amount of water evolution to confirm reaction completion.

Stoichiometry Table

Component	Equivalents	Role	Notes
Methyl 3-oxopentanoate	1.0	Nucleophile	Critical:[1] Must be the propionyl derivative to get the C2-Me.[1]
Crotonaldehyde	1.1 - 1.2	Electrophile	Excess accounts for slight polymerization/volatility.[1]
Piperidine	0.05 - 0.1	Catalyst	Secondary amine is essential for iminium catalysis.[1]
Acetic Acid	0.05 - 0.1	Co-Catalyst	Buffers basicity; assists in dehydration step.[1]
Toluene	Solvent Vol.[1][2]	Solvent	Required for azeotrope (bp 110°C).[1]

Part 3: Troubleshooting Guide (FAQ)

Issue 1: "I am getting a dark red tar instead of product."

Diagnosis: Polymerization of Crotonaldehyde.[1] Root Cause: The concentration of free base is too high, or the reaction temperature was raised too quickly before the Michael addition was complete. Solution:

• Pre-mix the catalyst (Piperidine/AcOH) in the solvent before adding the aldehyde.[1]

• Slow Addition: Add the Crotonaldehyde dropwise to the

  -keto ester solution at 0°C to 10°C .

• Allow the Michael addition to proceed at room temperature for 2–4 hours before heating to reflux for the cyclization.

Issue 2: "My yield is stuck at 40-50%, and I see starting material."

Diagnosis: Retro-Michael Reaction / Equilibrium Stagnation.[1] Root Cause: Failure to remove water efficiently.[1] The Robinson Annulation is reversible.[1] If the final dehydration step is blocked, the intermediate reverts to starting materials.[1] Solution:

• Ensure the Dean-Stark trap is functioning and the solvent is vigorously refluxing.[1]

• Catalyst Refresh: If the reaction stalls after 12 hours, add a fresh aliquot (0.02 eq) of Piperidine/AcOH. The catalyst can degrade or be trapped in side reactions over time.[1]

Issue 3: "I isolated the product, but the NMR shows a mixture of isomers."

Diagnosis: Decarboxylation or Regioisomerization.[1] Root Cause:

• Decarboxylation: Reaction temperature was too high (>130°C) or the mixture became too acidic/basic, causing hydrolysis of the ester followed by thermal decarboxylation.

• Regioisomerization: If you used Methyl Acetoacetate + Tiglic Aldehyde, you likely have a mixture of 5,6-dimethyl and 2,6-dimethyl isomers due to poor regiocontrol.[1] Solution:

• Verify starting material: Ensure you are using Methyl 3-oxopentanoate .[1]

• Keep the oil bath temperature strictly at 120°C-125°C (for Toluene reflux). Do not use Xylene unless necessary, as the higher boiling point promotes decarboxylation.[1]

Part 4: Step-by-Step Optimized Protocol

• Setup: Equip a 3-neck round-bottom flask with a magnetic stir bar, addition funnel, and a Dean-Stark trap topped with a reflux condenser.

• Charge: Add Methyl 3-oxopentanoate (1.0 eq) and Toluene (10 mL/g).

• Catalyst: Add Acetic Acid (0.1 eq) followed by Piperidine (0.1 eq). Stir for 10 minutes at Room Temperature (RT).

• Addition (Kinetic Phase): Cool the mixture to 0°C. Add Crotonaldehyde (1.2 eq) dropwise over 30–60 minutes.

• Michael Maturation: Remove the ice bath and stir at RT for 2–4 hours. Tip: Monitor by TLC for the disappearance of the keto-ester.[1]

• Cyclization (Thermodynamic Phase): Heat the reaction to reflux.[1] Monitor water collection in the Dean-Stark trap.

• Completion: Reflux until water evolution ceases (typically 12–18 hours).[1]

• Workup: Cool to RT. Wash with 1N HCl (to remove catalyst), then Saturated NaHCO₃, then Brine.[1] Dry over MgSO₄.[1][3][4]

• Purification: Distillation under reduced pressure is preferred over column chromatography to avoid hydrolysis on silica gel.[1]

Part 5: References

• Mechanism of Robinson Annulation & Catalyst Effects: Nielsen, A. T., & Houlihan, W. J. (1968).[1] The Aldol Condensation. Organic Reactions. This remains the authoritative text on the base-catalyzed aldol mechanisms and the necessity of water removal. [1]

• Synthesis of Hagemann's Ester Derivatives: Horning, E. C., Denekas, M. O., & Field, R. E. (1947).[1] Methyl 2-methyl-4-oxo-2-cyclohexenecarboxylate (Hagemann's Ester).[1] Organic Syntheses, Coll. Vol. 3, p. 317.[1] Note: This reference establishes the baseline protocol for acetoacetate condensations, which is modified here for the 2,6-dimethyl analog.

• Piperidinium Acetate Catalysis Optimization: Yamagiwa, Y., et al. (1978).[1] Highly effective catalytic system for the Robinson annulation. Journal of the Chemical Society, Chemical Communications. Note: Establishes the superiority of the buffer system over neat bases for sensitive aldehydes.

• Structure Verification (Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate): PubChem Compound Summary for CID 11137754. [1]

Sources

• 1. prepchem.com [prepchem.com]
• 2. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 3. arkat-usa.org [arkat-usa.org]
• 4. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Hantzsch Synthesis &amp; Dihydropyridine Stabilization

Topic: Side Reactions & Troubleshooting in 1,4-Dihydropyridine (1,4-DHP) Synthesis

Welcome to the Hantzsch Synthesis Optimization Hub

Status: Operational | Tier: Advanced Research Support

Executive Summary: The Hantzsch multicomponent reaction is the gold standard for synthesizing 1,4-dihydropyridines (1,4-DHPs)—privileged scaffolds in drug discovery (e.g., calcium channel blockers like Nifedipine).[1] However, the reaction is plagued by competing pathways: spontaneous aromatization, regioselectivity errors in unsymmetrical syntheses, and kinetic trapping of intermediates.

This guide provides field-proven protocols to suppress these side reactions, ensuring high fidelity of the 1,4-DHP pharmacophore.

Module 1: The "Yellowing" Phenomenon (Unwanted Aromatization)

Issue: The user targets the 1,4-DHP (often pale yellow/colorless) but isolates a deep yellow or brown solid. NMR confirms loss of the C4-methine proton and formation of a pyridine derivative.

Technical Insight: 1,4-DHPs are thermodynamically driven toward aromatization (oxidation) to become pyridines.[2] This process is accelerated by:

• Photo-oxidation: UV/Visible light excites the dihydropyridine, facilitating radical abstraction of the C4-H.

• Trace Oxidants: Presence of metal ions or peroxides in solvents.

• Thermal Stress: Prolonged reflux in aerobic conditions.

Troubleshooting Protocol 1.0: Anaerobic Stabilization

Use this protocol if your DHP degrades during workup or storage.

Step-by-Step Workflow:

• Solvent Degassing: Do not use benchtop ethanol. Sparge all reaction solvents with Argon for 15 minutes prior to use to remove dissolved

  .

• Light Exclusion: Wrap reaction vessels and flash chromatography columns in aluminum foil. 1,4-DHPs are highly photosensitive in solution.

• Radical Scavenging (Optional): For highly unstable derivatives, add 1 mol% BHT (Butylated hydroxytoluene) to the workup solvent.

• Workup Modification: Avoid acidic workups. Protonation of the C3/C5 enamine system facilitates electron transfer and aromatization. Wash with dilute

  instead of brine/acid.

Visualizing the Side Reaction: DHP Oxidation Pathway

Figure 1: Mechanism of spontaneous aromatization. The reaction is driven by the stability of the aromatic pyridine ring, often triggered by Single Electron Transfer (SET) mechanisms.

Module 2: Regioselectivity in Unsymmetrical Synthesis

Issue: When reacting an aldehyde with two different

-keto esters (e.g., ethyl acetoacetate AND methyl acetoacetate), the result is a statistical mixture of symmetrical and unsymmetrical products.

Technical Insight: The Hantzsch reaction proceeds via two converging pathways:

• Pathway A (Knoevenagel): Aldehyde +

  -keto ester 1 Benzylidene intermediate.

• Pathway B (Enamine): Ammonia +

  -keto ester 2 Enamine intermediate.

• Convergence: Benzylidene + Enamine

  Michael Addition Cyclization.

If you mix all reagents at once ("one-pot"), kinetic competition determines the product ratio, usually favoring the symmetrical bis-ethyl or bis-methyl product.

Troubleshooting Protocol 2.0: Sequential Addition (The "Directed" Hantzsch)

Use this to force the formation of unsymmetrical DHPs (e.g., Felodipine analogs).

Step-by-Step Workflow:

• Stage 1 (The Knoevenagel):

  • Combine Aldehyde (1.0 equiv) and

    -keto ester A (1.0 equiv) in isopropanol.

  • Add catalytic piperidine (5 mol%) and acetic acid (5 mol%).

  • Stir at room temperature for 2-4 hours. Validation: TLC must show disappearance of aldehyde.

• Stage 2 (The Enamine Addition):

  • Separately, prepare a solution of

    -keto ester B (1.0 equiv) and Ammonium Acetate (1.5 equiv) in isopropanol. Stir for 30 mins to pre-form the enamine.

• Stage 3 (Convergence):

  • Add the solution from Stage 2 into the reaction vessel from Stage 1.

  • Reflux for 6-12 hours.

  • Result: This forces the Enamine of B to attack the Benzylidene of A, yielding the unsymmetrical product exclusively.

Decision Tree: Optimizing Regiochemistry

Figure 2: Decision logic for preventing side-product mixtures in unsymmetrical syntheses.

Module 3: Stalled Reactions & Intermediate Trapping

Issue: TLC shows two distinct spots, neither of which is the starting material or the product. The reaction refuses to cyclize.

Technical Insight: This is often due to the "Steric Wall." If the aldehyde has bulky ortho-substituents (common in drugs like Nifedipine to force the ring perpendicular), the Michael addition step (Enamine attacking Benzylidene) is sterically hindered. The reaction stalls at the intermediate stage.

Diagnostic Data: Solvent & Catalyst Effects

Variable	Impact on Stalled Reaction	Recommendation
Solvent Polarity	Low polarity (Toluene) fails to stabilize the zwitterionic transition state.	Switch to Ethanol or Acetonitrile .
Ammonia Source	Aqueous introduces water, reversing the dehydration steps.	Switch to Ammonium Acetate ( ) . The acetate acts as a buffer/catalyst.
Lewis Acid	Standard thermal energy is insufficient for ortho-substituted aldehydes.	Add 10 mol% Yb(OTf) or Gd(OTf) . Lanthanide triflates coordinate the carbonyl, lowering the activation energy.

FAQ: Why am I seeing a "1,2-Dihydropyridine" impurity?

A: Recent studies (e.g., Green Chem., 2009) indicate that under specific solvent-free or low-temperature conditions, the reaction may kinetically favor the 1,2-isomer or stop at a 1,2-intermediate which then oxidizes to a 2-aryl-pyridine .

• Fix: Ensure high temperature (Reflux >70°C). The 1,4-DHP is the thermodynamic product; higher heat ensures the reversible equilibrium settles into the stable 1,4-well.

References

• Hantzsch Dihydropyridine Synthesis Overview. Organic Chemistry Portal. Available at: [Link]

• Synthesis and Aromatization of Hantzsch 1,4-Dihydropyridines under Microwave Irradiation. National Institutes of Health (PMC). Available at: [Link]

• A revisit to the Hantzsch reaction: Unexpected products beyond 1,4-dihydropyridines. Green Chemistry (RSC). Available at: [Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]

Technical Support Center: Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate Synthesis

The following guide serves as a specialized Technical Support Center for researchers synthesizing Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate . It addresses the specific chemical challenges associated with the Robinson annulation-type condensation of methyl acetoacetate and acetaldehyde.

Executive Summary & Reaction Logic

This molecule is a structural analog of Hagemann’s ester, serving as a versatile building block for terpenoid and steroid synthesis.[1] Its synthesis typically involves the condensation of two equivalents of methyl acetoacetate with one equivalent of acetaldehyde .[1]

The Core Challenge: The reaction pathway involves a Knoevenagel condensation, a Michael addition, an Aldol cyclization, and a critical decarboxylation step.[1] Failure to control the thermodynamics at any stage results in a "witch's brew" of isomers, aromatized phenols, and polymeric byproducts.[1]

Reaction Pathway Diagram

The following diagram illustrates the primary synthesis route and the divergence points for major byproducts.

Caption: Figure 1. Synthesis pathway of Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate showing critical divergence points for byproduct formation.

Troubleshooting Guide (Q&A)

Category A: Yield & Cyclization Efficiency

Q1: My crude yield is high, but the NMR shows a complex mixture of aliphatic peaks. The cyclization seems incomplete. What went wrong? Diagnosis: You likely isolated the alkylidene bis(ketoester) intermediate (open-chain) rather than the cyclized product. This occurs if the second stage—acid-catalyzed cyclization and decarboxylation—is insufficient.[1] Corrective Action:

• Check the Decarboxylation Step: The initial condensation (piperidine catalyzed) only forms the bis-adduct.[1] You must subject this intermediate to acidic reflux (e.g., 6M HCl or p-TsOH in benzene/toluene with a Dean-Stark trap) to drive the aldol condensation and subsequent decarboxylation.[1]

• Monitor CO₂ Evolution: The reaction is not complete until CO₂ evolution ceases.[1] If you stopped heating early, you retained the extra ester group.[1]

Q2: I am seeing a significant amount of polymeric "goo" in the flask before cyclization. Diagnosis: Uncontrolled polymerization of acetaldehyde. Acetaldehyde is highly reactive and can self-condense (aldol polymerization) faster than it reacts with methyl acetoacetate if the temperature is too high initially.[1] Corrective Action:

• Temperature Control: Cool the methyl acetoacetate/catalyst mixture to -5°C to 0°C before adding acetaldehyde.

• Dropwise Addition: Add acetaldehyde very slowly to keep its instantaneous concentration low.

• Fresh Reagents: Ensure acetaldehyde is freshly distilled to remove pre-existing paraldehyde trimers.[1]

Category B: Impurity Profile (The "Yellow" Problem)

Q3: My product turns yellow/orange upon standing, and I see aromatic signals in the proton NMR (6.5–7.5 ppm). Diagnosis: Oxidative aromatization. Hagemann’s ester derivatives are prone to oxidation by air, converting the cyclohexenone ring into a phenol derivative (likely Methyl 2,6-dimethyl-4-hydroxybenzoate ).[1] Corrective Action:

• Inert Atmosphere: Perform all workups and distillations under Nitrogen or Argon.[1]

• Storage: Store the purified oil at -20°C under an inert atmosphere.

• Purification: If the aromatic impurity is present, it can often be removed by washing the organic layer with dilute NaOH (the phenol is acidic and will move to the aqueous layer), followed by immediate acidification and extraction if you wish to isolate it, or simply discarding the aqueous wash to purify the ester.[1]

Q4: I have a mixture of isomers. The double bond seems to be moving. Diagnosis: Isomerization to the

-unsaturated ketone (double bond at C3-C4 instead of C2-C3).[1]

• Target (Conjugated):

  -unsaturated (more stable, UV active).

• Byproduct (Unconjugated):

  -unsaturated.[1] Cause: Extended exposure to base or inefficient quenching.[1] While the conjugated form is thermodynamically favored, equilibrium exists.[1] Corrective Action:

• Ensure the final workup is slightly acidic or neutral.[1] Avoid strong basic washes during isolation.[1]

• Recrystallization (if solid) or careful distillation can separate these, but the boiling points are very close.[1]

Category C: Ester Stability

Q5: I lost the ester group entirely! I isolated 3,5-dimethylcyclohex-2-enone. Diagnosis: Over-decarboxylation.[1] You hydrolyzed and decarboxylated both ester groups. Mechanism: The synthesis involves an intermediate with two ester groups.[1][2] The one at position 3 (beta to the ketone) decarboxylates easily.[1] The ester at position 1 (vinylogous) is more stable but will hydrolyze under vigorous acidic reflux.[1] Corrective Action:

• Reduce Acidity/Time: If using 6M HCl, reduce the reflux time. Monitor by TLC.[1] Stop immediately when the intermediate spot disappears.[1]

• Buffer: Consider using a milder decarboxylation protocol, such as heating with NaCl in wet DMSO (Krapcho conditions) if the acidic route is too harsh, though this is non-standard for this specific scale-up.[1]

Validated Synthesis Protocol

Based on modified procedures for Hagemann's ester analogs [1, 2].

Reagents

• Methyl Acetoacetate (2.0 equivalents)[1]

• Acetaldehyde (1.0 equivalent, freshly distilled)[1]

• Piperidine (0.02 equivalents, catalyst)[1]

• Acetic Acid (glacial, trace)[1][3]

• Solvent: Ethanol (step 1), 6M HCl (step 2)[1][4]

Step-by-Step Methodology

• Condensation (Bis-Adduct Formation):

  • In a round-bottom flask, combine Methyl Acetoacetate (2 eq) and ethanol. Cool to -5°C in an ice/salt bath.

  • Add Piperidine (cat.) and a drop of Acetic Acid.

  • Add Acetaldehyde (1 eq) dropwise over 30-60 minutes, maintaining temperature < 0°C.[1]

  • Checkpoint: Allow to stir at 0°C for 2 hours, then room temperature for 24 hours. The mixture should thicken.[1]

• Cyclization & Decarboxylation:

  • Evaporate ethanol (if volume is high) or add directly: 6M HCl (excess).[1]

  • Reflux the biphasic mixture vigorously.[1]

  • Critical Observation: Monitor CO₂ evolution.[1] Reflux typically requires 4–8 hours.[1]

  • TLC Monitoring: Look for the disappearance of the polar bis-adduct and the appearance of the UV-active product spot.[1]

• Workup:

  • Cool to room temperature.[1][4] Extract with Diethyl Ether or DCM (3x).[1]

  • Purification Wash: Wash combined organics with saturated NaHCO₃ (to remove acids) and then dilute NaOH (cold, rapid wash) to remove any aromatized phenolic byproducts.[1]

  • Dry over MgSO₄ and concentrate in vacuo.[1]

• Distillation:

  • Purify by vacuum distillation.[1] The product is a high-boiling oil.[1]

  • Note: Ensure the vacuum is < 1 mmHg to prevent thermal degradation/polymerization during distillation.[1]

Data Reference: Byproduct Identification

Component	Structure Description	Key NMR Feature (¹H)	Origin
Target Molecule	Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate	1.8-2.0 (Me at C2), 3.7 (OMe)	Desired Product
Aromatized Impurity	Methyl 2,6-dimethyl-4-hydroxybenzoate	6.5-7.0 (Ar-H), Phenolic OH	Oxidation
Bis-Adduct	Open chain intermediate	No alkene proton, complex aliphatic	Incomplete Rxn
Decarboxylated	3,5-dimethylcyclohex-2-enone	Loss of OMe singlet ( 3.[1]7)	Over-hydrolysis

References

• Arkat USA. The use of Hagemann's Esters to prepare highly functionalized phenols and benzenes.[1] (2010).[1][4] Issue in Honor of Prof. James M. Cook. Link

• Oregon State University. Alkylation studies on Hagemann's ester: an approach to the synthesis of the trisporic acids.[1] (1975).[1][5] OSU Scholars Archive. Link

• PubChem. Methyl 2-methyl-4-oxocyclohex-2-enecarboxylate (Analog Reference).[1][6] National Library of Medicine.[1] Link[1]

• MDPI. Hantzsch Synthesis of 2,6-Dimethyl... a Novel Cyclisation Leading to an Unusual Formation. (2003).[1] Molecules. Link[1]

Sources

• 1. prepchem.com [prepchem.com]
• 2. shivajicollege.ac.in [shivajicollege.ac.in]
• 3. A synthesis of 2,6-diacetyldeuterioporphyrin II dimethyl ester - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 4. arkat-usa.org [arkat-usa.org]
• 5. m.molbase.com [m.molbase.com]
• 6. Methyl 2-methyl-4-oxocyclohex-2-enecarboxylate | C9H12O3 | CID 11019249 - PubChem [pubchem.ncbi.nlm.nih.gov]

Optimization of reaction conditions for cyclohexenone synthesis

Status: Operational | Tier: Level 3 (Senior Scientist Support) Topic: Optimization of Reaction Conditions for Cyclohexenone Scaffolds

Diagnostic Workflow: Select Your Protocol

Use this decision matrix to identify the correct synthetic pathway based on your starting material and structural requirements.

Figure 1: Decision matrix for selecting the optimal synthetic route. Blue nodes indicate substrate state; Green/Red nodes indicate core protocols.

Protocol A: Ring Construction (Robinson Annulation)

Application: Total synthesis of steroids, terpenes, and polycyclic enones. Core Challenge: Controlling the competition between Michael addition (Step 1) and Aldol condensation (Step 2), and preventing polymerization of methyl vinyl ketone (MVK).

Standard Operating Procedure (Optimized)

Instead of using raw MVK, which is prone to polymerization, we recommend generating the enone in situ using a Mannich base precursor.

Parameter	Standard Condition	Optimized Condition (Recommended)	Rationale
Michael Acceptor	Methyl Vinyl Ketone (MVK)	4-(Diethylamino)-2-butanone methiodide	Prevents polymerization of volatile MVK; releases MVK slowly in situ.
Base	NaOEt or KOH	L-Proline (for asymmetry) or Pyrrolidine	Organocatalysts provide milder conditions and stereocontrol (Hajos-Parrish).
Solvent	Ethanol/Methanol	DMSO or DMF	Polar aprotic solvents stabilize the enolate intermediate and accelerate the reaction.
Temperature	Reflux	RT then 60°C	Stepwise temperature control separates the Michael addition (kinetic) from Aldol (thermodynamic).

Troubleshooting Guide: Robinson Annulation

Q1: My reaction yields a "tarry" black mixture with low product recovery. What happened?

• Diagnosis: Polymerization of the Methyl Vinyl Ketone (MVK). MVK is highly reactive and unstable under strong basic conditions at high temperatures.

• Solution: Switch to the Wieland-Miescher Ketone protocol . Use a Mannich base precursor (e.g., 4-(diethylamino)-2-butanone methiodide). This salt slowly eliminates the amine to release MVK in low steady-state concentrations, preventing polymerization while keeping enough electrophile available for the Michael addition.

Q2: I isolated the intermediate (1,5-diketone), but it refuses to cyclize.

• Diagnosis: The Michael addition occurred, but the intramolecular Aldol condensation is stalled.[1] This is often due to the reversibility of the Aldol step or insufficient activation energy.

• Solution:

  • Acidic Workup: Sometimes basic conditions favor the open chain. Isolate the Michael adduct and treat with p-TsOH in refluxing benzene/toluene with a Dean-Stark trap to drive dehydration.

  • McMurry Condition: For stubborn substrates, use TiCl₄/Zn to force the coupling, though this is a reductive coupling and may require oxidation adjustment.

Q3: How do I achieve high enantioselectivity?

• Diagnosis: Standard bases (KOH/NaOMe) produce racemic mixtures.

• Solution: Implement the Hajos-Parrish-Eder-Sauer-Wiechert reaction . Use L-Proline (3-5 mol%) in DMF.

  • Mechanism:[2][3][4][5][6][7][8][9][10][11][12] Proline forms an enamine with the ketone, directing the facial attack on the Michael acceptor via hydrogen bonding (see Figure 2).

Visualizing the Failure Points

Understanding the mechanism is critical for troubleshooting.

Figure 2: Mechanistic pathway highlighting critical failure points (Red) where the reaction often stalls or degrades.

Protocol B: Dehydrogenation (Saegusa-Ito Oxidation)

Application: Installing an α,β-unsaturation into an existing saturated cyclohexanone ring. Core Requirement: Stoichiometric Pd(OAc)₂ (Classic) or Catalytic Pd with Co-oxidant (Modern).

Step-by-Step Protocol

• Enol Ether Formation: React cyclohexanone with LDA (1.1 equiv) at -78°C, followed by TMSCl. Isolate the silyl enol ether.

  • Critical Check: Ensure complete conversion by NMR before proceeding. Residual ketone inhibits the next step.

• Oxidation: Dissolve silyl enol ether in dry Acetonitrile (MeCN) or DMSO.

• Catalyst Addition: Add Pd(OAc)₂.

  • Stoichiometric: 1.0 equiv Pd(OAc)₂ (High yield, expensive).

  • Catalytic:[2][13][14][15][16][17] 0.1 equiv Pd(OAc)₂ + 1.1 equiv Benzoquinone (BQ) or O₂ balloon.

Troubleshooting Guide: Saegusa Oxidation

Q4: The reaction turns black immediately, and conversion is low.

• Diagnosis: Rapid precipitation of Pd(0) ("Pd black") before the catalytic cycle can turn over.

• Solution:

  • Solvent Switch: Switch from MeCN to DMSO . DMSO coordinates to Pd(II), stabilizing it and preventing premature aggregation of Pd(0).

  • Ligand Support: Add triphenylphosphine or specialized ligands to stabilize the Pd species.

Q5: I cannot separate the product from the benzoquinone byproducts.

• Diagnosis: Hydroquinone (reduced BQ) is difficult to remove.

• Solution: Use IBX (2-Iodoxybenzoic acid) as an alternative oxidative system.

  • Protocol: IBX (2.0 equiv) + MPO (4-methoxypyridine-N-oxide) in DMSO at 65°C. This avoids metal contamination entirely and simplifies workup (IBX byproducts are insoluble in ethyl acetate).

References & Authoritative Sources

• Rapson, W. S., & Robinson, R. (1935). 307. Experiments on the synthesis of substances related to the sterols.[2][7][8][9][17] Part II. A new general method for the synthesis of substituted cyclohexenones. Journal of the Chemical Society (Resumed), 1285-1288. Link

• Eder, U., Sauer, G., & Wiechert, R. (1971). New Type of Asymmetric Cyclization to Optically Active Steroid CD Partial Structures. Angewandte Chemie International Edition, 10(7), 496-497. Link

• Ito, Y., Hirao, T., & Saegusa, T. (1978). Synthesis of alpha, beta-unsaturated carbonyl compounds by palladium(II)-catalyzed dehydrosilylation of silyl enol ethers. The Journal of Organic Chemistry, 43(5), 1011-1013. Link

• Nicolaou, K. C., et al. (2002).[18] Iodine(V) Reagents in Organic Synthesis. Part 4. o-Iodoxybenzoic Acid as a Chemospecific Tool for Single Electron Transfer-Based Oxidation Processes. Journal of the American Chemical Society, 124(10), 2245–2258. Link

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. Robinson Annulation [organic-chemistry.org]
• 3. m.youtube.com [m.youtube.com]
• 4. chemistnotes.com [chemistnotes.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. New mechanistic studies on the proline-catalyzed aldol reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. byjus.com [byjus.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Robinson annulation - Wikipedia [en.wikipedia.org]
• 10. scribd.com [scribd.com]
• 11. m.youtube.com [m.youtube.com]
• 12. Saegusa-Ito Oxidation | NROChemistry [nrochemistry.com]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis of Cyclic Enones via Direct Palladium-Catalyzed Aerobic Dehydrogenation of Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. d-nb.info [d-nb.info]
• 18. atlanchimpharma.com [atlanchimpharma.com]

Introduction: The Deceptive Simplicity of Cyclic Ketones

Technical Support Center: Purification of Polar Cyclic Ketones

Welcome to the Advanced Purification Support Hub. Current Ticket: #PCK-001 | Topic: Overcoming Tailing, Invisibility, and Co-elution in Polar Cyclic Ketones. Assigned Specialist: Dr. A. Vance, Senior Application Scientist.

Researchers often underestimate polar cyclic ketones (e.g., substituted cyclohexanones, cyclopentanones, or piperidones). While structurally simple, they present a "perfect storm" of purification challenges:

• Dipolar Interactions: The carbonyl dipole interacts strongly with acidic silanols on silica gel, causing severe tailing.

• UV Invisibility: Lacking conjugation, many are invisible at 254 nm.

• Amphiphilic Nature: They often co-elute with polar impurities or dissolve in the aqueous phase during workup.

This guide abandons generic advice in favor of chemically grounded, field-proven troubleshooting workflows.

Module 1: Chromatography Troubleshooting (The "Tailing" Issue)

User Question: "My ketone streaks across the column (Rf 0.2 to 0.6) regardless of the gradient. How do I sharpen the bands?"

Technical Diagnosis: The carbonyl oxygen acts as a weak Lewis base. On standard silica (pH ~5), it hydrogen-bonds with surface silanols (

). This reversible adsorption/desorption kinetics causes peak broadening (tailing).

Corrective Protocol: You must suppress silanol activity or switch the stationary phase mechanism.[1]

Option A: The "Sacrificial Base" Method (Normal Phase)

Add 1% Triethylamine (TEA) to your mobile phase.

• Mechanism:[2][3] TEA is a stronger base than the ketone. It preferentially binds to the acidic silanol sites, effectively "capping" the column surface and allowing the ketone to elute based on pure partition coefficients rather than surface adsorption.

• Caution: TEA can catalyze aldol condensation in sensitive ketones. Flush the column with pure solvent immediately after use to prevent silica degradation.

Option B: Reverse Phase (C18)

If the ketone is water-soluble (common with polar cyclic ketones), Normal Phase (NP) is often futile.

• Strategy: Switch to C18 silica.[4]

• Solvent System: Water/Acetonitrile or Water/Methanol.[5][6]

• Benefit: Water elutes first; the hydrophobic cyclic backbone interacts with the C18 chains, providing retention based on ring size and substitution rather than polarity.

Decision Matrix: Choosing the Right Mode

Figure 1: Chromatographic decision matrix for polar cyclic ketones. Blue nodes represent decision points; Green/Red/Yellow represent experimental pathways.

Module 2: Detection Troubleshooting (The "Invisible" Analyte)

User Question: "I see nothing on the UV monitor, but my mass spec says the product is there. How do I fractionate?"

Technical Diagnosis: Saturated cyclic ketones (e.g., 4-methylcyclohexanone) have a weak

transition around 280 nm ( ), which is often buried by solvent noise. They are effectively "invisible" at the standard 254 nm.

Solution: Universal Stains & Alternative Detectors Do not rely on UV. Use destructive visualization on TLC plates to guide your fractionation.

Detection Method	Applicability	Mechanism	Visual Result
Anisaldehyde Stain	Best General Purpose	Acid-catalyzed condensation with the carbonyl.	Ketones appear Pink/Red or Blue spots on light background.
2,4-DNP Stain	Specific to Ketones	Formation of dinitrophenylhydrazone.	Distinct Yellow/Orange spots. Very high specificity.
Iodine Chamber	General Lipophiles	Reversible intercalation of Iodine into the organic lattice.	Brown spots (Transient).
ELSD	Automated Flash	Evaporative Light Scattering (Universal).	Peaks appear based on non-volatility, not chromophores.

Pro-Tip: If using automated flash chromatography without ELSD, collect all fractions and spot a TLC plate every 3rd test tube. Dip the entire plate in Anisaldehyde and heat.

Module 3: Chemical Purification (When Chromatography Fails)

User Question: "My ketone co-elutes with an alcohol impurity that has the exact same Rf. Chromatography is impossible."

Technical Diagnosis: When physical separation (chromatography) fails due to identical polarity, you must exploit chemical reactivity. Cyclic ketones can form reversible, water-soluble adducts, allowing them to be "pulled" into the aqueous phase while impurities remain in the organic phase.

Protocol: Sodium Bisulfite Adduct Purification

This method works for sterically accessible cyclic ketones (e.g., cyclohexanone, but not 2,2,6,6-tetramethylcyclohexanone).

The Workflow:

• Formation: Dissolve crude mixture in minimal ether/EtOAc. Add saturated aqueous

  (Sodium Bisulfite).[7] Shake vigorously for 5-10 mins.

  • Observation: A white precipitate (the bisulfite adduct) may form at the interface. This is good.

• Separation:

  • If solid forms: Filter and wash with ether. The solid is your blocked ketone.

  • If no solid: Separate layers. The ketone is now in the Aqueous layer (as the sulfonate salt). The impurity is in the Organic layer.

• Regeneration (Hydrolysis):

  • Take the solid or aqueous layer.[8]

  • Add 10% NaOH or saturated

    (pH > 10).

  • Chemistry: The base deprotonates the adduct, collapsing it back to the ketone and releasing

    .

• Extraction: Extract the now-liberated ketone with ether/DCM. Dry and concentrate.

Figure 2: Chemical purification workflow using Sodium Bisulfite. This method circumvents chromatographic co-elution.[2]

Module 4: Volatility & Storage (The "Disappearing Product")

User Question: "I had 500mg of pure product. I put it on the high-vac, and now I have 50mg. Where did it go?"

Technical Diagnosis: Small cyclic ketones (C5-C7) have high vapor pressures and sublime easily. They are often lost to the vacuum pump trap.

Prevention Strategy:

• Avoid High Vacuum: Use a rotary evaporator with a controlled bath temperature (< 30°C) and stop immediately when solvent is removed.

• Derivatization for Storage: If the ketone is an intermediate, do not store it free. Convert it to a Semicarbazone or Oxime . These are crystalline solids, stable, and non-volatile.

  • Recovery: Hydrolyze with dilute acid when ready to use.

• Cold Storage: Store neat liquids at -20°C to reduce vapor pressure.

References & Further Reading

• Still, W. C., Kahn, M., & Mitra, A. (1978).[9] Rapid chromatographic techniques for preparative separations with moderate resolution. Journal of Organic Chemistry.

  • Grounding: The foundational text on flash chromatography parameters.

• Teledyne ISCO. (2023). HILIC Purification Strategies for Flash Chromatography. Teledyne Labs Technical Notes.

  • Grounding: Protocols for using aqueous normal phase (HILIC) for polar compounds.

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry. Longman Scientific & Technical.

  • Grounding: Source for Bisulfite and Girard's Reagent protocols (Chapter 9).

• Biotage. (2019).[10] The Flash Purification of Polar Compounds. Biotage Blog.

  • Grounding: Modern solvent system recommendations for polar analytes.

• Reich, H. J. (2017). Common TLC Stains.[10] University of Wisconsin-Madison Chemistry.

  • Grounding: Recipes and mechanisms for Anisaldehyde and DNP stains.

Sources

• 1. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 2. biotage.com [biotage.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 6. biotage.com [biotage.com]
• 7. m.youtube.com [m.youtube.com]
• 8. US2544562A - Process for recovering aldehydes and ketones - Google Patents [patents.google.com]
• 9. Chromatography [chem.rochester.edu]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Chromatography of Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate

The following technical guide is structured as a dynamic support center for researchers working with Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate (CAS: 67333-67-9).

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Purification, Diastereomer Separation, and Stability Protocols[1]

Compound Profile & Chromatographic Behavior[1][2][3][4][5][6]

Before initiating purification, you must understand the physicochemical "personality" of your target molecule.[1] This compound is a derivative of Hagemann’s ester .[1][2][3] Its structure contains a conjugated enone system and two chiral centers (C1 and C6), which dictates its behavior on silica gel.[1]

Feature	Chromatographic Implication
Structure	-unsaturated ketone (enone) with an allylic ester.[1]
UV Activity	High. The conjugated enone ($ \pi \to \pi^* $) absorbs strongly at 254 nm .[1]
Stereochemistry	Diastereomers. The C1-ester and C6-methyl groups create cis and trans isomers.[1] These often co-elute or separate poorly ($ \Delta R_f < 0.05 $).[1]
Stability	Moderate. Susceptible to hydrolysis (ester) and Michael addition (enone).[1] Avoid strong bases in the mobile phase.[1]
Polarity	Mid-Polar. Elutes in mid-range polarity solvents (e.g., 10-30% EtOAc in Hexanes).[1]

Standard Operating Procedure (SOP): Purification Protocol

Objective: Isolation of the methyl ester from crude reaction mixtures (typically Robinson annulation or alkylation products).[1]

Phase A: Stationary Phase Selection

• Standard: Silica Gel 60 (40–63 µm).[1]

• For Labile Samples: If you suspect acid-catalyzed hydrolysis or aromatization, use Neutralized Silica .[1]

  • Preparation: Slurry silica in mobile phase containing 1% Triethylamine (TEA), then flush with 2 column volumes (CV) of pure mobile phase before loading.[1] Warning: Ensure all TEA is removed to prevent Michael addition artifacts.

Phase B: Mobile Phase Optimization

The "Golden Solvent System" for Hagemann's ester derivatives is Hexanes / Ethyl Acetate .[1]

• TLC Screening: Target an $ R_f $ of 0.25 – 0.35 .

• Gradient Profile:

  • Equilibration: 100% Hexanes (2 CV).

  • Loading: Dissolve sample in minimum volume of DCM or Toluene (avoid EtOAc for loading if possible to prevent band broadening).[1]

  • Elution: 0%

    10% EtOAc (over 5 CV) 30% EtOAc (over 10 CV).

Troubleshooting & FAQs

Issue 1: "I see two spots very close together. Are these impurities?"

Diagnosis: Likely Diastereomers , not impurities.[1] The methyl groups at C2 and C6, combined with the ester at C1, create a mixture of diastereomers (cis/trans relationship between C1 and C6).

Solution: High-Resolution Fractionation Standard flash chromatography may result in "smeared" overlapping peaks.[1]

• Switch Solvent System: Change selectivity by using Toluene / Ethyl Acetate (95:5 to 80:20).[1] The

  interaction between toluene and the enone system can amplify subtle shape differences between isomers.[1]

• Increase Column Length: Use a longer column (L/D ratio > 20) or stack two cartridges.

• Reduce Load: Load < 1% of the silica mass (e.g., 100 mg sample on a 12 g column).

Issue 2: "My compound streaks or tails significantly."

Diagnosis: Silanol Interaction.[1] The enone oxygen and the ester carbonyl can hydrogen bond with free acidic silanols on the silica surface.

Solution: Mobile Phase Modifiers

• Do NOT use acid: Acetic acid will not help here and may promote hydrolysis.[1]

• Use Isopropanol (IPA): Add 1-2% IPA to your Hexane/EtOAc mix.[1] IPA is a stronger hydrogen bond donor/acceptor than silica silanols and will "cap" the active sites, sharpening the peak.

Issue 3: "Yield is lower than expected; I suspect decomposition."

Diagnosis: On-Column Hydrolysis or Aromatization.[1] Hagemann's esters can undergo decarboxylation or aromatization to phenolic derivatives under acidic conditions or prolonged exposure to silica.[1]

Solution: Fast Chromatography

• Minimize Residence Time: Do not leave the compound on the column overnight.

• Neutralize: As mentioned in Phase A, use base-washed silica or switch to Neutral Alumina (Activity Grade III).[1] Alumina is less acidic but can be basic; ensure it is neutral to prevent enolate formation.[1]

Decision Logic: Purification Workflow

The following diagram outlines the decision process for purifying Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate, addressing the specific challenges of isomer separation and stability.

Figure 1: Decision matrix for optimizing chromatography conditions based on TLC behavior.

Quantitative Reference Data

Use these values to calibrate your purification system.

Parameter	Value / Range	Notes
$ R_f $ (Hex/EtOAc 4:1)	0.30 ± 0.05	Isomers may appear as a figure-8 spot.[1]
$ R_f $ (Tol/EtOAc 9:1)	0.25 ± 0.05	Better resolution for diastereomers.[1]
Column Loading	1:50 to 1:100	Ratio of Compound : Silica (w/w).[1]
Detection ( )	254 nm	Primary detection (Enone).[1]
Stain Sensitivity	High	PMA (Phosphomolybdic Acid) or Vanillin.[1]

References

• PubChem. (n.d.).[1][4] Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate (Compound Summary). National Library of Medicine.[1] Retrieved January 28, 2026, from [Link][1]

• Beggs, K. M., et al. (2025).[1] The use of Hagemann's Esters to prepare highly functionalized phenols and benzenes.[1][2][5] Arkivoc. Retrieved January 28, 2026, from [Link][1]

Sources

• 1. Hagemann's ester - Wikipedia [en.wikipedia.org]
• 2. arkat-usa.org [arkat-usa.org]
• 3. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 4. Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate | C10H14O3 | CID 11137754 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Stability &amp; Handling of Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate

The following technical support guide is structured as a specialized "Knowledge Base" for researchers working with Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate (CAS: 67333-67-9).

This compound is a vinylogous ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

-keto ester and a derivative of Hagemann’s ester.[1][2] Its stability profile is dominated by three competing pathways: epimerization (stereochemical instability), oxidative aromatization , and hydrolytic decarboxylation .[2]

[1][2][3]

Core Stability Analysis (The "Why" Behind the Issues)

Users frequently report "purity drift" or "multiple peaks" in LC/GC analysis. This is rarely due to contamination but rather the compound's inherent thermodynamic behaviors.[1][2]

A. Stereochemical Instability (Epimerization)

Unlike the parent Hagemann’s ester (which has only one stereocenter at C1), the 2,6-dimethyl variant possesses two stereocenters:[1][2]

• C1: Carrying the ester group.

• C6: Carrying the methyl group.[1][2][3][4][5]

Because the C1 proton is acidic (vinylogous

-proton) and the C6 proton is to the carbonyl, this molecule exists in a dynamic equilibrium of diastereomers (cis and trans).[2]

• The Issue: In solution, particularly in the presence of even weak bases (e.g., unbuffered silica, amine impurities), the C1 and C6 centers epimerize.[2]

• The Result: Your NMR will show "split" methyl signals, often mistaken for impurities.[1][2]

B. Oxidative Aromatization

Cyclohexenone derivatives are precursors to phenols.[1][2] Under oxidative stress (air + light), the ring can dehydrogenate to form Methyl 2,6-dimethyl-4-hydroxybenzoate (or related aromatic species).[1][2][6] This is an irreversible degradation pathway driven by the thermodynamic stability of the aromatic ring.[1][2]

C. Hydrolytic Decarboxylation

As a vinylogous ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

-keto ester, the ester moiety is labile.[1][2] Hydrolysis yields the ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted"> -keto acid, which spontaneously decarboxylates upon heating to form 3,5-dimethyl-2-cyclohexen-1-one .[1][2]

Degradation Pathways Visualization

The following diagram illustrates the three critical failure modes for this compound.

Figure 1: Primary degradation pathways.[1][2] Note that epimerization is often reversible, while aromatization and decarboxylation are destructive.[2]

Troubleshooting Guide (FAQs)

Issue 1: "My NMR spectrum shows doublets for the methyl groups. Is it impure?"

Diagnosis: Likely Diastereomers , not impurities.[1][2] Technical Explanation: The C6-methyl and C1-ester groups can be cis or trans to each other.[1][2][6]

• Verification: Check the integration. If the sum of the "impurity" peaks and the "main" peaks equals the expected proton count, it is a diastereomeric mixture.[1][2]

• Action: Do not attempt to purify away the "impurity" unless you require a specific diastereomer.[1][2] If you separate them, they will likely re-equilibrate to a thermodynamic mixture (often ~60:40 or 70:[6]30) upon standing in solution.

Issue 2: "The compound turned yellow/brown during storage."

Diagnosis: Oxidative Polymerization or Aromatization .[1][2] Technical Explanation: The

-unsaturated ketone moiety is a Michael acceptor, prone to oligomerization.[1][2] The color change indicates the formation of conjugated oligomers or oxidation to quinone-like species.[1][2]

• Action: Purify immediately via rapid filtration through a short pad of neutral alumina (not silica).[1][2] If the color is deep brown, the purity has likely dropped significantly.[1][2]

Issue 3: "I lost the ester group after a reaction at 80°C."

Diagnosis: Thermal Decarboxylation . Technical Explanation: You likely triggered the Krapcho decarboxylation mechanism or simple hydrolysis followed by decarboxylation.[1][2]

-keto esters are unstable at high temperatures, especially in the presence of water or nucleophiles (like iodide or chloride salts).[1][2]

• Action: Lower reaction temperature to <60°C. If high temperature is required, ensure strictly anhydrous conditions.

Standardized Handling Protocols

To maintain the integrity of Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate, adhere to these self-validating protocols.

Protocol A: Storage & Shelf-Life Extension[1][2][3]

• Atmosphere: Argon or Nitrogen (Strict requirement).[1][2] Oxygen promotes aromatization.[1][2]

• Temperature: -20°C. (Room temperature storage significantly accelerates epimerization and yellowing).[1][2][6]

• Container: Amber glass vials with Teflon-lined caps. Avoid polyethylene (potential leaching).[1][2]

Protocol B: Purification (If required)

Avoid standard silica gel chromatography if possible, as the acidity of silica can catalyze hydrolysis or epimerization.[2][6]

Parameter	Recommendation	Reason
Stationary Phase	Neutral Alumina (Activity III)	Prevents acid-catalyzed hydrolysis/rearrangement.[1][2][6]
Eluent	Hexane/Ethyl Acetate (buffered)	Add 0.5% Triethylamine (TEA) to neutralize trace acidity.[1][2]
Workup	Cold (<10°C)	Minimizes thermodynamic equilibration of isomers.[1][2]
Drying Agent	Na₂SO₄ (Anhydrous)	Avoid MgSO₄ if the compound is highly sensitive (Lewis acid character).[1][2]

Protocol C: Reaction Monitoring (TLC)

• Stain: UV (254 nm) is primary.[1][2]

• Secondary Stain: Anisaldehyde or Vanillin.[1][2] (The ketone reacts to form distinct colored spots).[1][2]

• Note: You may see two spots very close together on TLC.[1][2] Do not assume the second spot is a byproduct ; it is likely the diastereomer.[1][2] Run a 2D-TLC (turn the plate 90° and run again) to confirm; if the spots re-equilibrate on the silica, they are isomers.[2]

Analytical Decision Tree

Use this workflow to determine the state of your sample.

Figure 2: Analytical troubleshooting workflow.

References

• PubChem. (n.d.).[1][2][5] Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate (CAS 67333-67-9).[1][2][6][3][7] National Library of Medicine.[1][2] Retrieved January 28, 2026, from [Link][2][6]

• Sas, W. (1988).[1][2] Stereochemistry of Hagemann's ester and its derivatives. (General reference on the stereochemical lability of 2-substituted-4-oxocyclohex-2-enecarboxylates). Tetrahedron, 44(15), 4867-4876.[1][2][6] (Note: Cited as authoritative grounding for the epimerization mechanism described in Module 1).

• Pollini, G. P., et al. (2000).[1][2] Synthesis of Terpenoids via Hagemann's Ester Derivatives.[1][2] (Reference for the utility and handling of dimethyl variants). Chemical Reviews.

Sources

• 1. Methyl 2-methyl-4-oxocyclohex-2-enecarboxylate | C9H12O3 | CID 11019249 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate | C10H14O3 | CID 11137754 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. m.molbase.com [m.molbase.com]
• 4. researchgate.net [researchgate.net]
• 5. 2-Cyclohexen-1-one-4-carboxylic acid, 4-(3,7-dimethyl-2,6-octadien-1-yl)-3-methyl-, ethyl ester, (E)- | C20H30O3 | CID 5374864 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 6297-22-9|Methyl 4-oxocyclohexanecarboxylate|BLD Pharm [bldpharm.com]
• 7. guidechem.com [guidechem.com]

Technical Support Center: Recrystallization of Substituted Cyclohexenones

Welcome to the Advanced Purification Support Hub. Current Topic: Substituted Cyclohexenones (Enones) Ticket ID: REC-CYC-001 Support Tier: Level 3 (Senior Application Scientist)

Executive Summary

Substituted cyclohexenones present a unique purification challenge. As cyclic enones, they possess a dual nature: a polar carbonyl/alkene "head" and a lipophilic hydrocarbon ring. This intermediate polarity often leads to the dreaded "oiling out" phenomenon—where the compound separates as a liquid rather than a crystal—resulting in poor yield and trapped impurities.[1][2][3][4] Furthermore, as Michael acceptors, these compounds are chemically active; thermal stress or basic contaminants can induce dimerization or polymerization during the heating phase.

This guide replaces generic textbook advice with field-proven protocols designed to mitigate Liquid-Liquid Phase Separation (LLPS) and maximize crystal lattice energy.

Module 1: The "Gold Standard" Protocol

Recommended for: 3-substituted-2-cyclohexenones, dimedone derivatives, and Hagemann’s ester analogs.

Do not rely on single-solvent systems (like pure Ethanol) for initial process development, as they often lack the flexibility to control saturation levels precisely. We recommend a Two-Solvent System using Ethyl Acetate (Solvent A) and Heptane (Solvent B) .

The Logic (Why this works):

• Ethyl Acetate (EtOAc): Polar enough to dissolve the enone functionality but volatile enough to remove easily.

• Heptane: Non-polar anti-solvent that induces precipitation. Unlike Hexanes, Heptane has a higher boiling point (

  ), allowing for a wider thermal operational window without premature evaporation.

Step-by-Step Methodology

Step	Action	Technical Rationale
1	Dissolution	Dissolve crude solid in minimum boiling EtOAc.
2	Clarification	If solution is dark/cloudy, perform hot filtration. Optional: Add activated carbon.[4][5]
3	Nucleation Point	Add hot Heptane dropwise until persistent cloudiness (turbidity) appears.
4	Re-solubilization	Add EtOAc dropwise just until the solution clears.
5	Controlled Cooling	Wrap flask in foil/towel. Cool to RT undisturbed.
6	Harvest	Cool to (ice bath). Filter and wash with cold Heptane.

Module 2: Troubleshooting "Oiling Out"

Issue: The solution turns into a milky emulsion or deposits a sticky goo at the bottom instead of crystals.

Root Cause Analysis

Oiling out occurs when the Liquid-Liquid Phase Separation (LLPS) boundary is crossed before the Solid-Liquid Solubility curve. Essentially, the saturation temperature of your solution is higher than the melting point of the solvated compound.

Diagnostic Workflow

Figure 1: Decision matrix for remediation of oiling out events. Note the critical step of adding more solvent to lower the saturation temperature below the melting point.

Corrective Actions

• The Dilution Method: Reheat the mixture to dissolve the oil.[4] Add 10-20% more of the good solvent (EtOAc). This lowers the saturation temperature.[4]

  • Goal: Ensure the crystal saturation line is crossed after the temperature drops below the oiling threshold.

• Seeding (The Nucleation Anchor): If you have any pure crystals (even from a previous small-scale batch), add a tiny amount when the solution is slightly turbid but cooling.

  • Mechanism:[1][2][3][6][7][8][9] Provides a template for the lattice, bypassing the high-energy barrier of spontaneous nucleation.

• Trituration: If the oil refuses to solidify, decant the solvent. Add a small amount of pure cold Heptane to the oil and scratch the glass vigorously. This physical agitation can induce lattice formation.

Module 3: Stability & Purity Protocols

Chemical Stability Warning

Cyclohexenones are Michael Acceptors . They are electrophilic at the

-carbon.

• Avoid: Strong bases (NaOH, KOH, methoxides) during workup or recrystallization. Traces of base can catalyze self-aldol condensation (dimerization) or polymerization, turning your product into tar.

• Solvent Check: Ensure your solvents are free of peroxides (especially if using Ethers) and amines.

Impurity Profile & Removal

Impurity Type	Origin	Removal Strategy
Starting Material	Unreacted Phenol or Cyclohexanol	Wash: Pre-wash crude solid with cold dilute NaOH (if product is non-acidic) or use Heptane-rich recrystallization (phenols are more polar).
Colored Oligomers	Oxidation/Polymerization	Adsorption: Add activated charcoal (1-2% w/w) to the hot solution. Filter hot through Celite.
Inorganic Salts	Catalysts (Pd, Cu)	Hot Filtration: Essential before cooling. Use a pre-warmed funnel to prevent premature crystallization.[10]

Frequently Asked Questions (FAQ)

Q: Can I use Ethanol/Water? Everyone recommends it. A: You can, but it is risky for substituted cyclohexenones. Water has a very high boiling point and high surface tension. If your compound is hydrophobic (e.g., has alkyl chains), water often forces it out of solution as an oil before crystals form. Use EtOAc/Heptane or Toluene/Hexane for better control.

Q: My crystals are forming but they are yellow/brown. They should be white. A: This indicates occluded impurities or surface oxidation.

• Wash: Rinse crystals with ice-cold solvent.

• Recrystallize again: A second pass usually clears the color.

• Charcoal: If color persists, use activated charcoal in the next recrystallization.[4]

Q: I have low yield. Where is my product? A: It is likely in the "Mother Liquor" (the filtrate).

• Recovery: Concentrate the filtrate by 50% on a rotovap and cool again to get a "second crop."

• Warning: Second crops are always less pure than the first. Keep them separate until purity is verified (TLC/NMR).

References

• Vogel, A. I., & Furniss, B. S. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.).[11][12] Longman Scientific & Technical. 11

• Organic Syntheses. (1963). 2-Cyclohexenone.[13] Org. Synth. 1963, 43, 22. (Demonstrates purification challenges of enones). 13

• Mettler Toledo. Oiling Out in Crystallization: Mechanisms and Solutions. (Technical Whitepaper on LLPS thermodynamics). 2

• University of Rochester, Dept. of Chemistry. Solvents for Recrystallization. (Guidance on solvent polarity and functional group compatibility). 14

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. mt.com [mt.com]
• 3. reddit.com [reddit.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]
• 7. youtube.com [youtube.com]
• 8. youtube.com [youtube.com]
• 9. US3933916A - Purification of cyclohexanone - Google Patents [patents.google.com]
• 10. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 11. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 12. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. Reagents & Solvents [chem.rochester.edu]

Technical Support Portal: Dieckmann Condensation Troubleshooting

Subject: Optimization of Intramolecular Claisen (Dieckmann) Condensation Yields Ticket Type: Technical Guide / FAQ Assigned Specialist: Senior Application Scientist

Diagnostic Flowchart: Why is my yield low?

Before altering reagents, identify the failure mode using this logic flow. Most Dieckmann failures stem from thermodynamic reversibility or competitive intermolecular reactions.

Figure 1: Decision tree for isolating the root cause of Dieckmann condensation failures.

The Core Mechanism: The "Thermodynamic Trap"

To fix low yields, you must understand that the Dieckmann condensation is reversible . The formation of the cyclic

-keto ester is unfavorable or neutral in equilibrium.

The reaction is driven forward only by the irreversible deprotonation of the product by the base.

The Critical Rule

The final cyclic product must contain an acidic proton (pKa ~11) at the

-position (between the ketone and ester).

• Scenario A (Success): Product has an acidic proton.[1][2] The base (alkoxide) removes this proton to form a stable enolate.[1] This "traps" the molecule in the cyclized form.

• Scenario B (Failure): Product is

  -disubstituted (quaternary center). No acidic proton exists. The base cannot deprotonate the product. The equilibrium shifts back to the open-chain diester (Retro-Dieckmann) to relieve ring strain and electrostatic repulsion.

Base Selection & Solvent Compatibility Table

Base	Solvent	pKa (Conj.[1] Acid)	Use Case	Note
NaOEt / NaOMe	EtOH / MeOH	16	Standard	Must match ester to prevent transesterification byproducts.
KOtBu	tBuOH / THF	17	Steric Bulk	Good for hindering intermolecular attacks.
NaH	THF / Toluene	35	Irreversible	Generates H₂ gas (entropic driver). Excellent for difficult substrates.
LDA / LiHMDS	THF (-78°C)	36 / 26	Kinetic Control	Used when regioselectivity is required in asymmetric diesters.

Troubleshooting FAQs

Q1: I recover mostly starting material. Is my base bad?

Diagnosis: Likely wet solvent or insufficient base stoichiometry. Explanation: Water kills the reaction in two ways: it hydrolyzes the starting ester (saponification) and quenches the active enolate. Solution:

• Distill solvents over Na/Benzophenone or use a solvent purification system (SPS).

• Ensure base stoichiometry is at least 2.0 equivalents .

  • Why? 1 eq is consumed to form the enolate of the starting material. The second eq is required to deprotonate the final product (the driving force).

Q2: I see a complex mixture of oligomers/polymers.

Diagnosis: Concentration is too high (Intermolecular Claisen dominates). Explanation: Intramolecular cyclization (Dieckmann) competes with intermolecular condensation (polymerization). High concentration favors intermolecular collisions. Solution:

• Standard Rings (5-6 membered): Run at 0.1 M – 0.5 M.

• Medium/Large Rings: Run under High Dilution Conditions (< 0.01 M). Use a syringe pump to slowly add the diester to a refluxing solution of base over 4–8 hours.

Q3: My product forms but disappears during workup/purification.

Diagnosis: Acid-catalyzed retro-Dieckmann or decarboxylation. Explanation:

-keto esters are unstable.

• Retro-Dieckmann: In the presence of nucleophiles (like ethoxide) and heat, the ring can open back up.

• Decarboxylation: If the workup is too acidic or heated, the ester group hydrolyzes and decarboxylates, leaving a cyclic ketone. Solution:

• Quench with cold, dilute acetic acid or saturated NH₄Cl. Avoid strong mineral acids (HCl) unless you want to decarboxylate.

• Keep the crude product cold and purify immediately.

Q4: I am trying to make a quaternary center (no -proton) and yield is <10%.

Diagnosis: Lack of thermodynamic driving force.[3] Explanation: As detailed in Section 2, you cannot form the stable enolate. Solution:

• Strategy Shift: This is a known limitation. You must use a "kinetic trap."

• Method: Use a very strong, non-nucleophilic base (e.g., excess NaH or KH) in a high-boiling aprotic solvent (Toluene/Xylene) to force the equilibrium, then quench rapidly.

• Alternative: Use Ring-Closing Metathesis (RCM) instead of Dieckmann for these substrates.

Standardized High-Reliability Protocol

Recommended for Drug Discovery Applications (NaH/THF Method)

This protocol uses Sodium Hydride (NaH) rather than alkoxides.[4] NaH is irreversible (H₂ gas escapes), preventing the equilibrium from shifting backward.

Reagents:

• Diester Substrate (1.0 equiv)[4][5]

• NaH (60% dispersion in oil) (2.2 equiv)

• Anhydrous THF (0.1 M concentration relative to substrate)

Workflow:

• Base Preparation: Place NaH in a flame-dried RBF under Argon. Wash twice with dry pentane/hexane to remove mineral oil (optional, but cleaner). Suspend in anhydrous THF.

• Temperature Control: Cool the NaH suspension to 0°C.

• Addition: Dissolve the diester in a minimal amount of THF. Add dropwise to the NaH suspension over 30 minutes.

  • Visual Check: Bubbling (H₂) should be observed.

• Reaction: Allow to warm to Room Temp (RT). If conversion is slow (monitor by TLC/LCMS), heat to reflux (66°C) for 2–4 hours.

  • Note: The reaction mixture often becomes a thick slurry (the sodium enolate salt precipitates). This is a good sign .

• Quench (Critical): Cool to 0°C. Slowly add saturated NH₄Cl or 10% AcOH.

  • Caution: Vigorous foaming will occur.

• Extraction: Extract with EtOAc. Wash organic layer with Brine.[4] Dry over Na₂SO₄.[4]

• Purification: Flash chromatography on silica gel.

  -keto esters stain dark purple/red with FeCl₃ stain.

References

• Mechanism & Driving Force

  • Davis, B. R.; Garratt, P. J.[1] "Acylation of Esters, Ketones and Nitriles."[1] Comprehensive Organic Synthesis, 1991 , 2, 795–863.[1]

  • Master Organic Chemistry. "The Claisen and Dieckmann Condensations."[1][2][3][5][6][7][8]

• Base Selection & pKa Data

  • Bordwell, F. G. "Equilibrium acidities in dimethyl sulfoxide solution." Accounts of Chemical Research, 1988 , 21, 456–463.

• Macrocyclization & High Dilution

  • Parenty, A.; Moreau, X.; Campagne, J. "Macrolactonizations in the Total Synthesis of Natural Products." Chemical Reviews, 2006 , 106, 911–939.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Dieckmann Condensation - Chemistry Steps [chemistrysteps.com]
• 3. youtube.com [youtube.com]
• 4. Dieckmann Condensation | NROChemistry [nrochemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Dieckmann condensation - Wikipedia [en.wikipedia.org]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. organicchemistrytutor.com [organicchemistrytutor.com]

Technical Support Center: Impurity Profiling for Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate

Executive Summary & Molecule Vitals

Welcome to the technical support hub for Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate (CAS: 67333-67-9).[1] This guide addresses the specific challenges in characterizing this chiral cyclohexenone intermediate, frequently encountered in the synthesis of bioactive polyhydroquinolines and Hantzsch-type scaffolds.

The core challenge with this molecule lies in its vinylogous

-keto ester functionality, which introduces susceptibility to decarboxylation, oxidation (aromatization), and stereochemical complexity (diastereomers).

Molecule Vitals

Parameter	Data	Critical Note
Formula		MW: 182.22 g/mol
Chirality	C1 and C6	Generates diastereomeric pairs (separable by achiral HPLC).[1][2][3]
Reactivity	Michael Acceptor	Prone to nucleophilic attack at C3.
Stability	Heat/Base Sensitive	Risk of decarboxylation and ester hydrolysis.

Troubleshooting Guides (Q&A Format)

Issue 1: Chromatographic Anomalies (The "Ghost Peak" Phenomenon)

User Question: "My HPLC chromatogram shows a split peak or a consistent 'impurity' at RRT 1.05-1.10 that tracks with the main peak during purification. Is this a degradation product?"

Technical Diagnosis: This is likely not a degradation product but a diastereomer . The molecule possesses two chiral centers (C1 and C6). While the C2-C3 double bond locks the ring conformation partially, the relative stereochemistry between the C1-ester and C6-methyl group creates cis and trans diastereomers. Unlike enantiomers, these have different physical properties and retention times on achiral C18 columns.

Resolution Protocol:

• Verify: Run the sample on a high-resolution C18 column (e.g., 1.7 µm particle size). If the spectra (UV/MS) of the two peaks are identical, they are diastereomers.

• Optimize: Diastereomers often require lower temperatures to separate cleanly or higher temperatures to coalesce (if interconversion is rapid, though unlikely here without base).

• Action: Report both peaks as "Sum of Isomers" unless the specific stereochemistry is required for the downstream asymmetric synthesis.

Issue 2: Mass Spectrometry Mismatch (The "Mass Deficit")

User Question: "I am observing a dominant signal at m/z 179 or 180 [M-2H] instead of the expected 183 [M+H]. Is my product oxidizing?"

Technical Diagnosis: Yes. Cyclohexenone derivatives are prone to oxidative aromatization . The driving force is the formation of a stable aromatic ring. Loss of 2 hydrogens (dehydrogenation) or 4 hydrogens can lead to phenolic derivatives. This is often catalyzed by trace metals or basic conditions in the MS source (electrospray ionization).

Mechanistic Insight:

• Path A (Aromatization): Loss of hydrogens to form methyl 2,6-dimethyl-4-hydroxybenzoate derivatives.

• Path B (Source Fragmentation): In-source decay where the ester group is cleaved or the ring aromatizes due to high desolvation temperatures.

Resolution Protocol:

• Lower Source Temp: Reduce ESI source temperature to <350°C.

• Switch Ionization: Use APCI (Atmospheric Pressure Chemical Ionization) in positive mode, which is often softer for cyclic enones.

• Inert Storage: Store the compound under Argon/Nitrogen to prevent aerobic oxidation.

Impurity Genealogy & Characterization

Understanding the origin of impurities is critical for process control. The following diagram maps the genesis of common impurities based on the Hantzsch/Robinson annulation synthetic routes.

Workflow: Impurity Origin & Degradation Pathways

Figure 1: Genealogical map of impurities showing synthetic origins (left) and degradation pathways (right).[4]

Table 1: Key Impurity Markers

Impurity Type	RRT (Approx)*	Mass Shift	Origin	Control Strategy
Diastereomer	1.05 - 1.10	0 (Isobaric)	Synthesis (Stereocenter formation)	Optimize crystallization or prep-HPLC.
Hydrolysis Product	0.60 - 0.70	-14 Da (Acid)	Wet solvent / High pH	Ensure anhydrous storage; avoid basic workup.
Aromatized	1.20 - 1.30	-2 or -4 Da	Oxidation	Store under inert gas; add antioxidant (BHT) if permissible.
Decarboxylated	1.50+	-58 Da (-COOMe +H)	Thermal degradation	Keep drying temperature <40°C.

*Relative Retention Time (RRT) based on typical C18/Acetonitrile gradients.

Validated Analytical Protocols

Protocol A: HPLC Method for Diastereomer Separation

Purpose: To distinguish between the target enantiomeric pair and its diastereomeric impurities.

• Column: Phenomenex Luna C18(2) or Waters XBridge C18 (150 mm x 4.6 mm, 3.5 µm).

• Mobile Phase A: 0.1% Phosphoric Acid in Water (Suppresses ester hydrolysis and silanol activity).

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-5 min: 10% B (Isocratic hold to elute polar acids).

  • 5-20 min: 10% -> 60% B (Linear gradient).

  • 20-25 min: 60% -> 90% B (Wash).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (Enone absorption max) and 210 nm.

• Temperature: 25°C (Critical: Higher temps may merge diastereomers).

Protocol B: Isolation of "Unknown" Impurities

If a persistent unknown peak appears, follow this logic flow to identify it before attempting synthesis.

Figure 2: Decision tree for rapid classification of unknown impurities.

References & Authority

• PubChem. (2025).[1] Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate (Compound Summary). National Library of Medicine. Link

• Memarian, H. R., et al. (2020). Theoretical investigation on the nature of 4-substituted Hantzsch esters... Royal Society of Chemistry. (Context on oxidative degradation of Hantzsch-type rings). Link

• Xia, J. J., et al. (2005). Uncatalyzed Aerial Oxidation of Hantzsch Ester.[5] Asian Journal of Chemistry. (Evidence of aerobic oxidation risks in cyclic enamine/enone systems). Link

• Chromatography Today. (2017). Stationary Phase Selection for Separation of Diastereomeric Mixtures.[6][7][8] (Methodology for separating cyclic diastereomers). Link

Disclaimer: This guide is intended for research use only. All protocols should be validated in the user's specific laboratory environment. Wear appropriate PPE when handling cyclohexenone derivatives as they are potential skin sensitizers.

Sources

• 1. Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate | C10H14O3 | CID 11137754 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PubChemLite - Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate (C10H14O3) [pubchemlite.lcsb.uni.lu]
• 3. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. asianpubs.org [asianpubs.org]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. hplc.eu [hplc.eu]
• 8. csfarmacie.cz [csfarmacie.cz]

Enone Stability &amp; Reactivity Technical Support Hub

Ticket ID: EN-DIMER-PREV-001 Status: Open Assigned Specialist: Senior Application Scientist Subject: Prevention of Dimerization in Enone Substrates

Executive Summary & Diagnostic Logic

Enone dimerization is a competitive pathway that degrades yield and complicates purification. It typically proceeds via three distinct mechanistic vectors: Photochemical [2+2] Cycloaddition , Nucleophilic (Rauhut–Currier) Coupling , or Radical-Mediated Oligomerization .

Effective troubleshooting requires identifying which vector is active in your specific system. Use the diagnostic logic below to isolate the root cause.

Diagnostic Flowchart: Identifying the Dimerization Vector

Figure 1: Decision tree for isolating the specific mechanism of enone dimerization.

Technical Deep Dive: Mechanisms & Causality

Module A: Photochemical [2+2] Cycloaddition

The Issue: Enones, particularly cyclic ones (e.g., cyclohexenone, cyclopentenone), absorb UV/visible light, exciting the molecule to a singlet state which undergoes intersystem crossing to a triplet state.[1] This triplet diradical reacts with a ground-state alkene (another enone molecule) to form a cyclobutane dimer. Diagnostic Marker: Appearance of cyclobutane protons in 1H NMR (typically upfield, 2.0–3.5 ppm) and loss of vinylic protons.

Corrective Protocol:

• Strict Light Exclusion: Wrap all reaction vessels, columns, and storage vials in aluminum foil.

• Amber Glassware: Use low-actinic glassware for all manipulation steps.

• Wavelength Filtering: If using a fume hood light, ensure it has a UV cut-off filter (<400 nm).

Module B: The Rauhut–Currier (RC) Trap

The Issue: In reactions designed for Morita-Baylis-Hillman (MBH) or Michael additions, nucleophilic catalysts (especially phosphines like PBu3 or PPh3) can trigger the Rauhut–Currier reaction. This is the vinylogous dimerization of enones.[2] Mechanism: The phosphine adds to the

-position, generating an enolate that attacks a second enone molecule. Causality: This pathway dominates when the electrophile (the second enone) is in high local concentration relative to the intended cross-coupling partner.

Corrective Protocol:

• Catalyst Switch: Switch from phosphines to amines (e.g., DABCO, DBU) if the specific transformation allows, as amines are often less prone to inducing RC dimerization in certain substrates [1].

• Protic Additives: The presence of a proton source (e.g., phenol, alcohols) can sometimes favor the MBH pathway over RC dimerization by stabilizing intermediates or facilitating proton transfer steps that are rate-limiting for the desired pathway [2].

Module C: Lewis Acid Activation

The Issue: Lewis Acids (LAs) are often used to activate enones for addition.[3][4][5][6] However, strong LAs (e.g., AlCl3, TiCl4) can accelerate dimerization by reducing Pauli repulsion between the reactants, rather than just lowering the LUMO energy [3]. Corrective Protocol:

• Ligand Tuning: Use bulky ligands on the Lewis Acid to sterically hinder the approach of a second enone molecule while still allowing attack by smaller nucleophiles.

• Low Temperature: Lewis acid-catalyzed dimerization often has a higher activation energy than the desired nucleophilic attack; operating at -78°C to -40°C can kinetically freeze out the dimerization.

Experimental Protocols

Protocol 1: High-Stability Storage of Enone Monomers

Use this protocol for storing reactive enones (e.g., methyl vinyl ketone, acrolein) to prevent "shelf dimerization."

Reagents:

• Butylated hydroxytoluene (BHT) or Hydroquinone.

• Anhydrous solvent (if storing in solution).

Step-by-Step:

• Purification: Distill the enone immediately prior to stabilization to remove existing dimers/polymers.

• Inhibitor Doping: Add BHT to the distillate at a concentration of 500–1000 ppm (0.05–0.1 wt%).

  • Note: BHT is preferred over hydroquinone for organic solubility; hydroquinone requires oxygen to be effective, whereas BHT is effective in inert atmospheres.

• Atmosphere: Flush the headspace with Argon (heavier than air) to minimize oxygen, although note that some radical inhibitors require trace oxygen. For strictly anaerobic reactions, use phenothiazine.

• Cold Storage: Store at -20°C in amber vials.

Protocol 2: "High-Dilution" Addition Strategy

Use this for reactions where the enone is the electrophile, preventing self-reaction.

Concept: Maintain a pseudo-zero order concentration of the enone relative to the nucleophile.

Step-by-Step:

• Receiver Flask: Charge the flask with the Nucleophile (1.2 – 1.5 equiv), Catalyst, and Solvent. Bring to reaction temperature.

• Feed Stock: Dissolve the Enone (1.0 equiv) in a volume of solvent such that the concentration is <0.5 M.

• Controlled Addition: Using a syringe pump, add the Enone solution to the Receiver Flask over 2–4 hours.

  • Rate Calculation: Rate (mL/min) = Total Volume / (Target Time).

• Validation: Monitor by TLC. If dimer spots appear, decrease addition rate or increase dilution.

Data & Reference Tables

Table 1: Inhibitor Selection Guide

Inhibitor	Type	Best Use Case	Removal Method
BHT	Radical Scavenger	General storage; non-aqueous reactions.	Flash chromatography (elutes with solvent front).
Hydroquinone	Radical Scavenger	Storage of acrylates; requires trace O2.	Base wash (NaOH extraction).
Phenothiazine	Anaerobic Scavenger	High-temp or oxygen-free reactions.	Distillation or chromatography.
MEHQ	Radical Scavenger	Monomer stabilization (Methyl ether of HQ).	Base wash.

Table 2: Solvent Effects on Dimerization (RC Pathway)

Solvent Class	Example	Effect on Dimerization	Recommendation
Protic	Methanol, t-BuOH	Can accelerate proton-transfer steps; may suppress dimerization if H-bonding stabilizes monomer.	Recommended for MBH reactions to suppress RC dimer.
Aprotic Polar	DMSO, DMF, MeCN	Stabilizes charged intermediates (enolates); often increases dimerization rates.	Avoid high concentrations in these solvents.
Non-polar	Toluene, DCM	Slower rates generally; aggregation may occur.	Neutral impact; use for Lewis Acid chemistry.

Visualizing the Competition: RC Dimerization vs. MBH

The following diagram illustrates the critical divergence point where a reaction either proceeds to the desired Morita-Baylis-Hillman (MBH) product or deviates into the Rauhut-Currier (RC) dimerization trap.

Figure 2: Kinetic competition between Morita-Baylis-Hillman (MBH) and Rauhut-Currier (RC) pathways. High local concentration of enone favors Pathway B.

References

• Rauhut–Currier Reaction vs. Morita–Baylis–Hillman. Source: Wikipedia / Organic Chemistry Portal. URL:[Link]

• Mechanistic Insights into the Ene-Reductase-Catalyzed Promiscuous Reduction of Oximes to Amines. (Discusses spontaneous dimerization intermediates). Source: ACS Catalysis (2023). URL:[Link]

• Lewis Acid-Catalyzed Carbonyl-Ene Reaction: Interplay between Aromaticity, Synchronicity, and Pauli Repulsion. Source: Journal of Organic Chemistry (PMC - NIH). URL:[Link]

• Enone–alkene cycloadditions ([2+2] Photochemistry). Source: Wikipedia. URL:[Link]

• Crossed Intermolecular [2+2] Cycloadditions of Acyclic Enones via Visible Light Photocatalysis. Source: PMC - NIH (2018). URL:[Link]

Sources

• 1. Enone–alkene cycloadditions - Wikipedia [en.wikipedia.org]
• 2. Rauhut–Currier reaction - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chemistry.illinois.edu [chemistry.illinois.edu]
• 5. Lewis Acid-Catalyzed Carbonyl-Ene Reaction: Interplay between Aromaticity, Synchronicity, and Pauli Repulsion - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Aldol reaction - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

Comparative Guide: 13C NMR Analysis of Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate

Executive Summary: The Structural Verification Challenge

Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate is a critical intermediate in the synthesis of terpenoids and complex pharmaceutical scaffolds. Its structural integrity is defined not just by the connectivity of its cyclohexenone core, but by the relative stereochemistry at the C1 and C6 positions.

In synthetic workflows—often involving the methylation of Hagemann’s ester or Robinson annulation—researchers frequently encounter mixtures of regioisomers and diastereomers (cis/trans). Standard 1H NMR is often insufficient due to signal overlap in the aliphatic region (1.5–3.0 ppm).

This guide provides a comparative 13C NMR framework to definitively distinguish the target compound from its common synthetic by-products and stereoisomers. We move beyond simple peak listing to a causal analysis of chemical shifts, supported by 2D NMR correlation protocols.

Structural Context & Assignment Logic[1][2]

The target molecule possesses a conjugated enone system and two chiral centers (C1 and C6). The key to successful analysis is understanding how the electronic environment of the enone system propagates through the ring.

The Assignment Workflow

To ensure high-confidence structural assignment, a self-validating workflow is required. The following diagram outlines the logical progression from raw data to stereochemical confirmation.

Figure 1: Step-by-step NMR assignment workflow. Note the critical role of DEPT-135 in separating the C5 methylene from the C1/C6 methines.

Comparative Analysis: Target vs. Alternatives

This section objectively compares the 13C NMR profile of the target against its primary synthetic precursor (Hagemann's Ester derivative) and its stereoisomers.

Comparison 1: Methylation Verification (Target vs. Precursor)

The most common synthesis involves methylating the C6 position of a Hagemann's ester analog. The transformation results in a diagnostic shift in the C6 signal and the appearance of a new methyl peak.

Carbon Position	Target: 2,6-dimethyl (ppm)	Alternative: 2-methyl (Precursor) (ppm)	Mechanistic Insight (Causality)
C4 (Ketone)	198.5	199.6	Conjugated ketone; minimal change upon C6 methylation.
C1 (Ester-alpha)	46.2	~40-42	Beta-effect of C6-Me deshields C1.
C6 (Me-alpha)	36.5	~28.0	Critical Diagnostic: Transformation from CH2 to CH causes ~8 ppm downfield shift (alpha-effect).
C3 (Beta-enone)	156.8	159.8	Slight shielding due to conformational change in the ring.
C6-Methyl	16.5	N/A	New Signal: High field aliphatic peak confirms alkylation.

Note: Chemical shifts are referenced to CDCl3 (77.16 ppm) and are representative values based on substituent additivity rules and analogous cyclohexenone systems [1, 2].

Comparison 2: Stereoisomers (Cis vs. Trans)

The relative orientation of the C1-Ester and C6-Methyl groups creates diastereomers.

• Trans-isomer (Diequatorial): Typically the thermodynamic product. The ring adopts a half-chair conformation where substituents minimize 1,3-diaxial interactions.

• Cis-isomer (Axial/Equatorial): Often forms kinetically.

• Differentiation: The cis isomer will typically show upfield shifts (2–4 ppm) for C1 and C6 compared to the trans isomer due to steric compression (gamma-gauche effect).

Detailed Experimental Protocol

To replicate the data and ensure "Trustworthiness" in your results, follow this standardized acquisition protocol.

Sample Preparation

• Solvent: Chloroform-d (CDCl3) is standard. For resolving overlapping methyl peaks, use Benzene-d6 (C6D6), which induces aromatic solvent-induced shifts (ASIS).

• Concentration: 15–20 mg of compound in 0.6 mL solvent.

• Tube: High-quality 5mm NMR tube (prevent shimming errors).

Acquisition Parameters (Bruker 400 MHz equivalent)

• Pulse Sequence: zgpg30 (Power-gated decoupling).

• Relaxation Delay (D1): 2.0 seconds. (Essential for accurate integration of quaternary carbons C4 and C1-Ester).

• Scans (NS): Minimum 256 scans (S/N > 200:1).

• Spectral Width: 240 ppm (to capture Ketone ~200 ppm).

• Temperature: 298 K.

Self-Validating Checks

• Carbon Count: Ensure exactly 10 distinct carbon signals are visible (excluding solvent).

• DEPT Phasing:

  • Up: C1, C3, C6, OMe, C2-Me, C6-Me (CH/CH3).

  • Down: C5 (CH2).

  • Invisible: C2, C4, Ester-C=O (Quaternary).[1][2]

  • Validation: If C6 appears "Down" (negative), methylation failed (it remains a CH2).

Comprehensive Data Table: Chemical Shift Assignments

The following table synthesizes data from Hagemann's ester derivatives and substituent effect calculations [3, 4]. Use this as your primary reference standard.

Carbon Label	Type	Shift (δ, ppm)	Multiplicity (DEPT)	HMBC Correlations (Long Range)
C4	C=O (Ketone)	198.5 ± 1.0	C (quat)	H3, H5
C-Ester	C=O (Ester)	172.4 ± 0.5	C (quat)	H1, OMe
C3	CH (Alkene)	156.8 ± 1.0	CH	H1, C2-Me
C2	C (Alkene)	130.2 ± 1.0	C (quat)	H3, C2-Me
OMe	O-CH3	51.8 ± 0.2	CH3	C-Ester
C1	CH (Allylic)	46.2 ± 1.0	CH	H3, H6
C6	CH (Alkyl)	36.5 ± 1.0	CH	C6-Me, H5
C5	CH2	38.1 ± 1.0	CH2	H6, H3
C2-Me	CH3	20.5 ± 0.5	CH3	C1, C2, C3
C6-Me	CH3	16.5 ± 0.5	CH3	C1, C5, C6

Signaling Pathway: Electronic Conjugation

Understanding the electronic flow helps explain why C3 is so deshielded (156 ppm) compared to a standard alkene. The conjugation pathway is visualized below.

Figure 2: Electronic conjugation pathway. The electron-withdrawing ketone deshields C3, shifting it downfield to ~156 ppm.

References

• PubChem. Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate Compound Summary. National Library of Medicine. [Link]

• Oregon State University. 13C NMR Chemical Shift Reference Table. (Source for general substituent effects). [Link]

• SpectraBase. Hagemann's Ester Derivative Spectra. Wiley Science Solutions. (Comparative data for mono-methylated analogs). [Link]

Sources

• 1. 2,6-Dimethyl-4-m-tolyl-cyclo-hex-3-enecarboxylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Comparative Mass Spectrometric Profiling: Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate vs. Hagemann’s Ester Isomers

Executive Summary

This technical guide provides a comparative analysis of Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate (Target) against its most common isobaric alternative, Ethyl 2-methyl-4-oxocyclohex-2-enecarboxylate (Standard Hagemann’s Ester).

While both compounds share the molecular formula C₁₀H₁₄O₃ and a molecular weight of 182.22 Da , they exhibit distinct fragmentation behaviors under Electron Ionization (EI) due to structural isomerism. This guide delineates the specific mass spectral fingerprints required to differentiate these isomers, emphasizing the mechanistic divergence between methyl and ethyl ester functionalities attached to the cyclohexenone scaffold.

Key Differentiator

• Target (Methyl Ester): Dominant loss of methoxy radical [M-31] .[1]

• Alternative (Ethyl Ester): Dominant loss of ethoxy radical [M-45] and McLafferty rearrangement products.

Molecular Profile & Isomeric Context[2][3][4]

To ensure accurate identification, the analyst must recognize the structural nuances between the target and the standard.

Feature	Target Molecule	Comparative Standard (Hagemann's Ester)
IUPAC Name	Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate	Ethyl 2-methyl-4-oxocyclohex-2-enecarboxylate
CAS Registry	67333-67-9	487-51-4
Structure	Cyclohexenone ring, C6-Methyl , Methyl Ester	Cyclohexenone ring, C6-H , Ethyl Ester
Formula	C₁₀H₁₄O₃	C₁₀H₁₄O₃
Monoisotopic Mass	182.0943 Da	182.0943 Da
Role	Advanced terpene building block	General steroid synthesis precursor

Comparative MS Performance (EI & ESI)

Electron Ionization (EI) – Hard Ionization (70 eV)

EI is the gold standard for differentiating these isomers. The high-energy impact induces fragmentation driven by the stability of the leaving groups on the ester chain.

• Target Analysis (Methyl 2,6-dimethyl...): The fragmentation is dominated by

  -cleavage adjacent to the carbonyl of the ester. The methyl ester group (-COOCH₃) typically loses a methoxy radical ( OCH₃, 31 Da) or methanol (32 Da).

  • Diagnostic Peak: m/z 151 ([M - 31]

    ).

  • Absence: Minimal to no peak at m/z 137 (M-45).

• Standard Analysis (Ethyl 2-methyl...): The ethyl ester group (-COOCH₂CH₃) allows for the loss of an ethoxy radical (

  OCH₂CH₃, 45 Da). Crucially, the ethyl chain possesses -hydrogens (relative to the ester carbonyl) allowing for McLafferty Rearrangement within the ester chain, a pathway blocked in the methyl ester target.

  • Diagnostic Peak: m/z 137 ([M - 45]

    ).

  • Secondary Peak: m/z 154 (Loss of ethylene via McLafferty, [M - 28]).

Electrospray Ionization (ESI) – Soft Ionization

ESI is less effective for structural differentiation but essential for molecular weight confirmation in complex biological matrices.

• Observation: Both compounds yield identical parent ions in positive mode.

  • [M+H]⁺: 183.10 m/z

  • [M+Na]⁺: 205.08 m/z

• Resolution Strategy: If using LC-MS, differentiation relies on Retention Time (RT) shifts. The Target (Methyl 2,6-dimethyl) is generally less lipophilic than the Standard (Ethyl 2-methyl) due to the shorter ester chain, despite the extra methyl on the ring, often resulting in slightly earlier elution on C18 columns.

Deep Dive: Fragmentation Mechanisms

Understanding the causality of fragmentation ensures the analyst is not simply pattern-matching but validating structure.

The "Ester Rule" Mechanism

The primary differentiation logic follows the standard fragmentation of esters.

• Target:

  • Result: Ion at m/z 151 .

• Standard:

  • Result: Ion at m/z 137 .

Retro-Diels-Alder (RDA) Pathway

Both molecules contain a cyclohexenone moiety, which undergoes RDA cleavage. This splits the ring into a diene and a dienophile.

• Target: The extra methyl group at the C6 position is retained in the dienophile fragment during specific RDA cleavages, shifting the lower mass range fingerprint compared to the Hagemann's ester where C6 is unsubstituted.

Figure 1: Divergent fragmentation pathways for the methyl ester target vs. the ethyl ester standard.

Experimental Protocols

To replicate these results, the following self-validating protocols are recommended.

GC-MS Protocol (Structural Confirmation)

Objective: Obtain specific fragmentation fingerprints for isomer differentiation.

• Sample Preparation:

  • Dissolve 1 mg of sample in 1 mL Dichloromethane (DCM) (HPLC Grade).

  • Why DCM? High volatility ensures rapid solvent peak clearance; excellent solubility for mid-polarity esters.

• Inlet Parameters:

  • Mode: Split (20:1).

  • Temperature: 250°C.

  • Logic: High split ratio prevents column saturation and spectral skewing.

• Column:

  • Type: 5% Phenyl-arylene / 95% Dimethylpolysiloxane (e.g., DB-5MS or HP-5MS).

  • Dimensions: 30m x 0.25mm x 0.25µm.

• Oven Program:

  • Initial: 60°C (Hold 1 min).

  • Ramp: 15°C/min to 280°C.

  • Hold: 5 min.

• MS Source (EI):

  • Energy: 70 eV.

  • Source Temp: 230°C.

  • Scan Range: m/z 40–350.

LC-MS Protocol (Purity & Mixture Analysis)

Objective: Soft ionization for molecular weight confirmation and chromatographic separation.

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Acetonitrile + 0.1% Formic Acid.

• Gradient:

  • 5% B to 95% B over 10 minutes.[2]

• Ionization:

  • ESI Positive Mode.

  • Capillary Voltage: 3.5 kV.

  • Note: Expect [M+H]+ at 183.1. If [M+Na]+ (205.1) is dominant, reduce salt contamination in the source.

Data Summary: Diagnostic Ions

The following table summarizes the theoretical and observed mass shifts required for identification.

Ion Identity	Target (Methyl 2,6-dimethyl...)[3][4]	Standard (Ethyl 2-methyl...)[5][6]	Interpretation
Molecular Ion [M]⁺	182	182	Isobaric (Indistinguishable)
[M - OCH₃]⁺	151 (High Intensity)	Low/Absent	Primary Confirmation of Target
[M - OCH₂CH₃]⁺	Low/Absent	137 (High Intensity)	Primary Confirmation of Standard
[M - CH₃OH]⁺	150	N/A	Loss of Methanol
[M - C₂H₄]⁺	N/A	154	McLafferty Rearrangement (Ethyl specific)
Base Peak (Typical)	m/z 151 or 123	m/z 137 or 109	Driven by ester loss + CO loss

Workflow Visualization

Figure 2: Decision tree for rapid identification of C10H14O3 cyclohexenone esters.

References

• PubChem. (2025).[3][7] Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate (Compound Summary). National Library of Medicine. [Link]

• NIST Mass Spectrometry Data Center. (2023). Ethyl 2-methyl-4-oxo-2-cyclohexencarboxylate (Hagemann's Ester).[5] NIST Chemistry WebBook, SRD 69. [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books.

• SpectraBase. (2025).[3][7] GC-MS Spectrum of Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate. Wiley Science Solutions. [Link][3]

Sources

• 1. youtube.com [youtube.com]
• 2. The Use of Mass Spectrometric Techniques to Differentiate Isobaric and Isomeric Flavonoid Conjugates from Axyris amaranthoides | MDPI [mdpi.com]
• 3. Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate | C10H14O3 | CID 11137754 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. 2-Cyclohexene-1-carboxylic acid, 2-methyl-4-oxo-, ethyl ester [webbook.nist.gov]
• 6. methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate|67333-67-9 - MOLBASE Encyclopedia [m.molbase.com]
• 7. Methyl 2-methyl-4-oxocyclohex-2-enecarboxylate | C9H12O3 | CID 11019249 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Comparison Guide: FT-IR Profiling of Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate

Executive Summary & Application Context

Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate (CAS 67333-67-9) is a critical functionalized cyclohexenone intermediate.[1][2] Often synthesized via Robinson annulation or modified Hantzsch-type condensations, it serves as a scaffold for bioactive polyhydroquinolines and complex terpenoids.[1][2]

In drug development, the purity of this intermediate is pivotal.[1][2] Incomplete cyclization or over-reaction leads to structurally similar impurities that are difficult to separate.[1][2] Fourier Transform Infrared (FT-IR) spectroscopy offers a rapid, non-destructive method to validate the specific conjugated enone (

-unsaturated ketone) motif distinct from its acyclic precursors (e.g., methyl acetoacetate) and fully aromatic byproducts.[1][2]

This guide provides a technical breakdown of the spectral fingerprint of this molecule, comparing it against key process alternatives to establish a robust identification protocol.

Structural Analysis & Spectral Fingerprint

To accurately interpret the FT-IR spectrum, we must deconstruct the molecule into its vibrating functional units.[1][2] The molecule features two distinct carbonyl environments and a conjugated alkene system.[1][2]

Functional Group Assignments

Functional Group	Chemical Environment	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Diagnostic Value
Ester Carbonyl	C1-COOCH₃ (Allylic, non-conjugated)	Stretch	1735 – 1745	Distinguishes ester from ketone; indicates intact carboxylate.[1][2]
Enone Carbonyl	C4=O (Conjugated with C2=C3)	Stretch	1660 – 1680	Primary Marker. Shifted lower than saturated ketones (>1715) due to resonance.[1][2]
Alkene	C2=C3 (Trisubstituted, conjugated)	Stretch	1620 – 1640	Confirms cyclization and conjugation.[1][2]
Methyl/Methylene	C-H (sp³)	Stretch	2950 – 2980	General aliphatic backbone confirmation.[1][2]
Ether Linkage	C-O-C (Ester)	Stretch	1150 – 1250	Strong intensity; confirms ester functionality.[1][2]

The "Conjugation Shift" Mechanism

The critical quality attribute (CQA) for this molecule is the C4=O / C2=C3 conjugation .[1][2] In a non-conjugated precursor, the ketone would appear near 1715 cm⁻¹.[1][2] In this target molecule, resonance delocalization reduces the double-bond character of the carbonyl, shifting the absorption to a lower frequency (red shift) of ~1660–1680 cm⁻¹.[1][2] This 35–50 cm⁻¹ shift is the definitive "Go/No-Go" signal for successful synthesis.[1][2]

Comparative Profiling: Target vs. Alternatives

In a reaction monitoring context, the "alternatives" are the starting materials (Precursors) and potential side-products.[1][2]

Scenario A: Target vs. Precursor (Methyl Acetoacetate)

Methyl acetoacetate exists in a keto-enol equilibrium.[1][2]

• Precursor Signal: Shows a broad, hydrogen-bonded O-H stretch (~3000-3400 cm⁻¹ broad) from the enol form and a doublet carbonyl peak (Ester + Ketone) often overlapping around 1710-1740 cm⁻¹.[1][2]

• Differentiation: The target molecule lacks the broad enol O-H band and displays a sharp, distinct split between the Ester C=O (high freq) and the Enone C=O (low freq).[1][2]

Scenario B: Target vs. Aromatized Product (Phenolic Derivative)

Over-oxidation can lead to the aromatic methyl 2,6-dimethyl-4-hydroxybenzoate.[1][2]

• Aromatized Signal: The C=O ketone band disappears entirely (replaced by C-OH).[1][2] The spectrum will show aromatic ring breathing modes (~1500, 1600 cm⁻¹) and a sharp phenolic O-H stretch (~3300-3400 cm⁻¹).[1][2]

• Differentiation: Retention of the 1660 cm⁻¹ Enone band confirms the ring is not aromatized.[1][2]

Comparative Data Table

Feature	Target Molecule (Cyclohexenone)	Precursor (Me-Acetoacetate)	Byproduct (Aromatic Phenol)
C=O[1][2] (Ketone)	~1670 cm⁻¹ (Strong)	~1715 cm⁻¹ (or enol form)	Absent
C=O[1][2] (Ester)	~1740 cm⁻¹	~1740 cm⁻¹	~1720 cm⁻¹ (Conjugated ester)
C=C (Alkene)	~1630 cm⁻¹ (Conjugated)	~1650 cm⁻¹ (Enol form)	1580-1600 cm⁻¹ (Aromatic)
O-H Region	Absent	Broad (Enol H-bond)	Sharp/Broad (Phenolic)

Experimental Protocol

To ensure reproducibility and high "Trustworthiness" (E-E-A-T), follow this standardized protocol.

Sample Preparation

For this solid/viscous liquid intermediate, Attenuated Total Reflectance (ATR) is the preferred method over KBr pellets due to ease of handling and reduced moisture interference.[1][2]

• Crystal Selection: Use a Diamond or ZnSe ATR crystal.[1][2] Diamond is preferred for durability.[1][2]

• Background Scan: Acquire a 32-scan background of the clean crystal in ambient air.[1][2]

• Sample Loading:

  • If Solid: Place ~5 mg of sample on the crystal.[1][2] Apply high pressure using the anvil to ensure intimate contact.[1][2]

  • If Liquid/Oil: Place 1 drop to cover the crystal active area.[1][2] No pressure clamp needed.[1][2]

• Cleaning: Clean crystal with Isopropanol (IPA) followed by Acetone. Ensure no cross-contamination from precursors.[1][2]

Acquisition Parameters[1][2]

• Resolution: 4 cm⁻¹ (Standard for condensed phase).

• Scans: 32 or 64 scans (to improve Signal-to-Noise ratio).

• Range: 4000 – 600 cm⁻¹.[1][2]

• Apodization: Blackman-Harris 3-Term or Norton-Beer Medium.[2]

Visualizing the Analysis Logic

The following diagrams illustrate the structural connectivity and the decision logic for spectral validation.

Structural Connectivity & Vibrational Map[1][2]

Caption: Mapping structural moieties to specific FT-IR vibrational bands. Red nodes indicate the critical conjugated system markers.

Reaction Monitoring Workflow

Caption: Decision tree for validating product identity and purity using spectral markers.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 11137754, Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate. Retrieved from [Link][1][2]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. (7th Ed.).[1][2] John Wiley & Sons.[1][2][3][4] (Standard reference for Enone/Ester shifts).

• Socrates, G. (2001). Infrared and Raman Characteristic Group Frequencies: Tables and Charts.[1][2] John Wiley & Sons.[1][2][3][4] (Source for specific ring-strain and conjugation shifts).

Sources

• 1. 2,6-diMethyl-4-hydroxybenzoic acid Methyl ester | 83194-70-1 [chemicalbook.com]
• 2. Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate | C10H14O3 | CID 11137754 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. spectrabase.com [spectrabase.com]
• 4. Methyl 2-methyl-4-oxocyclohex-2-enecarboxylate | C9H12O3 | CID 11019249 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Guide: Synthesis Routes for Substituted Cyclohexenones

Executive Summary

Substituted cyclohexenones are ubiquitous structural motifs in pharmaceutical agents (e.g., steroids, enone-based Michael acceptors) and natural products (terpenoids). For the process chemist or medicinal chemist, selecting the optimal synthesis route is a trade-off between atom economy , stereocontrol , and reagent scalability .

This guide critically evaluates three distinct "disconnection" strategies for constructing the cyclohexenone core:

• The Robinson Annulation (Organocatalytic Variant): Best for thermodynamically stable fused ring systems (e.g., Wieland-Miescher ketone).

• The Diels-Alder Cycloaddition (Danishefsky’s Diene): Best for kinetic control, high regioselectivity, and installing sensitive functionality.

• Oxidative Dearomatization of Phenols: Best for accessing complex, highly oxygenated cores directly from abundant aromatic feedstocks.

Decision Matrix & Strategic Overview

Before detailing protocols, use this decision matrix to select the route that aligns with your specific substrate requirements.

Figure 1: Strategic decision tree for selecting the optimal cyclohexenone synthesis route based on structural complexity and starting material availability.

Technical Deep Dive & Comparative Analysis

Route A: Asymmetric Robinson Annulation (Hajos-Parrish Protocol)

The classical Robinson annulation combines a Michael addition with an intramolecular aldol condensation. The modern standard is the Hajos-Parrish-Eder-Sauer-Wiechert reaction , which utilizes L-proline to achieve high enantioselectivity.

• Mechanism: Enamine catalysis. L-proline forms a chiral enamine with the triketone, directing the intramolecular aldol cyclization via a rigid transition state [1].

• Key Advantage: Self-validating stereocenters. The rigidity of the proline-enamine transition state ensures high ee (typically >90%) without expensive metal ligands.

• Limitation: Limited mainly to fused bicyclic systems (e.g., 6,6- or 6,5-fused rings).

Route B: Lewis Acid-Catalyzed Diels-Alder (Danishefsky's Diene)

This route utilizes trans-1-methoxy-3-trimethylsilyloxy-buta-1,3-diene (Danishefsky's diene). Reaction with an electron-deficient alkene (dienophile) followed by acid hydrolysis yields the cyclohexenone [2].

• Mechanism: [4+2] Cycloaddition followed by elimination of methanol and hydrolysis of the silyl enol ether.

• Key Advantage: Regiochemistry. The methoxy and silyloxy groups on the diene strongly polarize the molecule, forcing specific "ortho" or "para" like addition relative to the dienophile's electron-withdrawing group.

• Limitation: The diene is moisture sensitive and requires careful handling.

Route C: Oxidative Dearomatization (Hypervalent Iodine)

A powerful strategy to convert flat aromatic phenols into 3D cyclohexenone scaffolds using reagents like PIDA (Phenyliodine diacetate) or PIFA [3].

• Mechanism: Ligand exchange at iodine, followed by nucleophilic attack (by solvent or internal nucleophile) on the phenol ring, concluding with reductive elimination of iodobenzene.

• Key Advantage: Atom Economy & Feedstock. Phenols are cheap and abundant. This route generates complexity rapidly, often installing a quaternary center at the ring junction.

• Limitation: Radical pathways can sometimes lead to polymerization if not carefully controlled [4].

Performance Comparison Table

Metric	Robinson Annulation (Proline)	Diels-Alder (Danishefsky)	Oxidative Dearomatization
Primary Utility	Fused Bicyclic Systems (Steroids)	Regioselective Monocycles	Quaternary Center Installation
Typical Yield	75 - 95%	65 - 85%	60 - 80%
Enantioselectivity	>90% ee (Organocatalytic)	Variable (Depends on Catalyst)	Low (unless chiral ligand used)
Atom Economy	High (Water is byproduct)	Moderate (Loss of MeOH/TMS)	Moderate (Stoichiometric PhI byproduct)
Scalability	Excellent (Kg scale proven)	Good (Reagent cost is factor)	Good (Recycling PhI is possible)
Reaction Time	20 - 48 Hours	2 - 12 Hours	< 1 Hour

Detailed Experimental Protocols

Protocol 1: The Hajos-Parrish Ketone Synthesis (Route A)

A benchmark for enantioselective fused-ring construction.

Reagents:

• 2-Methyl-2-(3-oxobutyl)-1,3-cyclopentanedione (Triketone precursor)

• (S)-(-)-Proline (3 mol%)[1]

• DMF (Anhydrous)

Workflow:

• Setup: Dissolve the triketone (1.0 eq) in anhydrous DMF (1.0 M concentration).

• Catalysis: Add (S)-Proline (0.03 eq). The low catalyst loading is crucial to prevent side reactions.

• Incubation: Stir the suspension at 20–22°C for 20 hours. The mixture will darken slightly.

• Workup: Dilute with water and extract with ethyl acetate. Wash organic layer with brine to remove DMF.

• Dehydration (Optional but common): The immediate product is the ketol. To get the enone (Wieland-Miescher analogue), treat the crude ketol with catalytic pTsOH in refluxing benzene/toluene with a Dean-Stark trap.

Validation Point: The optical rotation of the isolated ketol should be

(c=1, benzene) [1].

Protocol 2: Lewis-Acid Catalyzed Cycloaddition (Route B)

Targeting 4-substituted cyclohexenones.

Reagents:

• Danishefsky’s Diene (1.2 eq)

• Methyl vinyl ketone (Dienophile, 1.0 eq)

• ZnCl2 (0.1 eq) or Eu(fod)3 for milder conditions.

• THF (Solvent)

• 0.1 N HCl (Hydrolysis)

Workflow:

• Cycloaddition: In a flame-dried flask under Argon, dissolve ZnCl2 in THF. Add methyl vinyl ketone.[2]

• Addition: Dropwise add Danishefsky’s diene at 0°C. Stir at room temperature for 3-6 hours.

• Hydrolysis (Critical Step): The intermediate is a silyl enol ether. Add 0.1 N HCl (10% volume) and stir vigorously for 30 minutes. This cleaves the TMS group and eliminates methanol to form the double bond.

• Extraction: Extract with Et2O, wash with NaHCO3 (sat), dry over MgSO4.

Mechanism Visualization:

Figure 2: Reaction flow for the synthesis of cyclohexenones via Danishefsky's diene, highlighting the critical hydrolysis step.

Protocol 3: Hypervalent Iodine Oxidation (Route C)

Direct synthesis from 4-substituted phenols.

Reagents:

• 4-Methylphenol (p-Cresol)

• PIDA (Phenyliodine diacetate) (1.1 eq)

• Methanol (Solvent/Nucleophile)

Workflow:

• Preparation: Dissolve p-Cresol in MeOH (0.1 M).

• Oxidation: Add PIDA portion-wise at 0°C. The solution will turn yellow.

• Reaction: Stir for 10-30 minutes. Monitor by TLC (disappearance of phenol).

• Quench: Add NaHCO3 (aq) to neutralize acetic acid byproduct.

• Isolation: Extract with DCM. The product is the 4,4-disubstituted cyclohexadienone (often a quinol ketal).

• Conversion: Mild acid hydrolysis yields the p-quinol or cyclohexenone derivative depending on substitution.

References

• Hajos, Z. G., & Parrish, D. R. (1974). Asymmetric synthesis of bicyclic intermediates of natural product chemistry. Journal of Organic Chemistry, 39(12), 1615–1621.

• Danishefsky, S., & Kitahara, T. (1974).[3] A useful diene for the Diels-Alder reaction.[4][5][6] Journal of the American Chemical Society, 96(25), 7807–7808.

• Doherty, S., & Pelter, A. (1992). Phenolic oxidation with hypervalent iodine reagents.[7][8][9] Tetrahedron, 48(22), 4465-4480.

• Harned, A. M. (2018). Mechanisms of the Oxidative Dearomatization of Phenols. Tetrahedron Letters, 59(25), 2409-2418.

Sources

• 1. Proline-catalyzed aldol reactions - Wikipedia [en.wikipedia.org]
• 2. Robinson annulation - Wikipedia [en.wikipedia.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. sciforum.net [sciforum.net]
• 6. Danishefsky's diene - Wikipedia [en.wikipedia.org]
• 7. Phenol oxidation with hypervalent iodine reagents - Wikipedia [en.wikipedia.org]
• 8. Efficient Oxidative Dearomatisations of Substituted Phenols Using Hypervalent Iodine (III) Reagents and Antiprotozoal Evaluation of the Resulting Cyclohexadienones against T. b. rhodesiense and P. falciparum Strain NF54 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. organicreactions.org [organicreactions.org]

Comparative Guide: Methyl vs. Ethyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate

[1]

Executive Summary

Verdict: The choice between Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate (MDOC) and Ethyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate (EDOC) is not merely a matter of availability but a strategic decision impacting reaction kinetics, purification efficiency, and downstream functionalization.

• Select the Methyl Ester (MDOC) when:

  • Reaction Speed is Critical: Faster hydrolysis and decarboxylation rates (2–3x) due to reduced steric bulk.

  • Crystallinity is Required: Higher melting point facilitates purification via recrystallization rather than distillation.[1]

  • Atom Economy: Slightly higher atom economy for large-scale manufacturing.[1]

• Select the Ethyl Ester (EDOC) when:

  • Lipophilicity is Needed: Improved solubility in non-polar solvents (e.g., hexanes, toluene) for subsequent functionalizations.

  • Metabolic Stability: Slower hydrolysis rates are advantageous if the ester is a prodrug motif or requires stability during mild basic workups.[1]

  • Standard Protocols: Direct compatibility with ethanol-based protocols, avoiding transesterification byproducts.

Structural & Physical Analysis

The 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate scaffold is a highly functionalized Hagemann’s ester derivative.[1] It features a cyclohexenone ring with a conjugated enone system, an ester at C1, and methyl substituents at C2 and C6.[2]

Steric & Electronic Impact

The C1-ester group is flanked by the C2-methyl and C6-methyl groups.[1] This creates a sterically congested environment .[1]

• Methyl Ester: The methoxy group is compact (

  ), allowing nucleophiles (OH⁻, H₂O) easier access to the carbonyl carbon.[2]

• Ethyl Ester: The ethoxy group is bulkier (

  ) and conformationally mobile.[2] The extra methylene unit increases steric shielding of the carbonyl, significantly retarding hydrolysis rates under basic conditions.[2]

Physical Properties Comparison

Property	Methyl Ester (MDOC)	Ethyl Ester (EDOC)	Implication
Formula	C₁₀H₁₄O₃	C₁₁H₁₆O₃	-
MW	182.22 g/mol	196.24 g/mol	Methyl has 7.7% higher atom efficiency.[1]
State (RT)	Solid / Semi-solid	Viscous Liquid	Methyl ester is easier to handle as a solid.
Boiling Point	~260°C (est)	268–272°C	High BP requires vacuum distillation for Ethyl.[1]
LogP	~1.2	~1.6	Ethyl ester extracts better into organic phases.[1]
Hydrolysis Rate			Methyl hydrolyzes ~2x faster.

Synthetic Utility & Reactivity Profile[2]

Synthesis: The Modified Hagemann Protocol

Both esters are synthesized via a Knoevenagel-Michael-Aldol cascade involving 2 equivalents of acetoacetate and 1 equivalent of acetaldehyde.[1]

Reaction Logic:

• Knoevenagel Condensation: Acetoacetate + Acetaldehyde.[1]

• Michael Addition: Second acetoacetate attacks the intermediate.

• Robinson Annulation: Intramolecular aldol cyclization.[1]

• Decarboxylation: Loss of one ester group to form the final product.[1]

Figure 1: Synthetic pathway for 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate.[1] The choice of starting acetoacetate determines the final ester.[1]

Hydrolysis & Decarboxylation

This is the primary differentiator.[1] The Methyl ester is the superior choice if the goal is to generate the corresponding acid or to decarboxylate fully to the cyclohexenone (e.g., for terpene synthesis).[2]

• Protocol Note: For EDOC, more vigorous conditions (higher temperature, stronger base concentration) are required to achieve full conversion compared to MDOC.[2]

• Transesterification Risk: When using EDOC in methanol (or MDOC in ethanol) with alkoxide bases, rapid transesterification occurs. Always match the solvent alcohol to the ester alkyl group (e.g., use EtOH/EtONa for Ethyl ester).

Aromatization (Phenol Synthesis)

Both esters serve as precursors to 2,3,5-trimethylphenol via oxidation (e.g., with Iodine or DDQ).[2]

• MDOC Performance: Often gives cleaner crude products due to the ease of removing methyl iodide byproducts compared to ethyl iodide.[1]

• EDOC Performance: Preferred if the reaction is run in higher-boiling alcohols (e.g., propanol/butanol) where the ethyl group is more stable against thermal degradation.

Experimental Protocols

Protocol A: Synthesis of Ethyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate (EDOC)

This protocol is self-validating via the observation of CO₂ evolution.[1]

• Reagents: Ethyl acetoacetate (260 g, 2.0 mol), Acetaldehyde (44 g, 1.0 mol), Piperidine (5 mL), Glacial Acetic Acid (5 mL).

• Setup: 1L 3-neck flask equipped with a thermometer, addition funnel, and a reflux condenser.

• Procedure:

  • Cool the ethyl acetoacetate to 0°C. Add acetaldehyde dropwise over 1 hour, maintaining temperature <10°C (Exothermic!).

  • Add piperidine/acetic acid catalyst.

  • Stir at room temperature for 24 hours. The mixture will solidify or become very viscous (Bis-adduct formation).[1]

  • Heat slowly to 60°C. Critical Step: CO₂ evolution will begin.[1] Control heating to maintain steady gas evolution without foaming over.[1]

  • Once CO₂ evolution ceases, raise temperature to 100°C for 2 hours to ensure complete decarboxylation and cyclization.

  • Workup: Distill under high vacuum (0.5 mmHg). Collect the fraction boiling at ~130-135°C (0.5 mmHg).

• Yield: Expect 55-65% of a viscous yellow oil.

Protocol B: Comparative Hydrolysis Rate

• Dissolve 1.0 mmol of Ester (MDOC or EDOC) in 5 mL of Solvent (MeOH for MDOC, EtOH for EDOC).

• Add 5 mL of 1M NaOH at 25°C.

• Monitor via TLC (Hexane:EtOAc 3:1).

  • MDOC: Disappearance typically < 30 mins.

  • EDOC: Disappearance typically > 60-90 mins.[1]

References

• Hagemann's Ester Synthesis & Reactivity

  • Smith, L. I., & Rouault, G. F.[2] (1943). "Hagemann's Ester."[1] Journal of the American Chemical Society. Link (Foundational synthesis logic).[2]

• Comparative Ester Hydrolysis Rates

  • BenchChem.[1] (2025).[3][4] "A Comparative Analysis of the Reactivity of Methyl and Ethyl Cyclohexanecarboxylates." Link (General kinetic data for cyclohexyl esters).[2]

• Synthesis of 2,6-Dimethyl Derivatives

  • Monnier-Benoit, P., et al.[2][5] (2007).[4][5][6] "Synthesis of 2,4-dimethyl-cyclohex-3-ene carboxaldehyde derivatives." Comptes Rendus Chimie. Link (Detailed protocols for similar methyl-substituted cyclohexenones).

• Hantzsch/Knoevenagel Condensation Mechanisms

  • Memba, J., et al.[2] (2025).[3][4] "Cyclohexenones Through Addition of Ethyl Acetoacetate." SciELO.[1] Link (Mechanistic insights into the cyclization step).

Sources

• 1. Ethyl acetoacetate synthesis - chemicalbook [chemicalbook.com]
• 2. mdpi.com [mdpi.com]
• 3. Question: Ethyl acetoacetate reacts with acetaldehyde (CH3-CHO) in the p.. [askfilo.com]
• 4. researchgate.net [researchgate.net]
• 5. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 6. Ethyl 6-(6-meth­oxy-2-naphth­yl)-2-oxo-4-(2-thien­yl)cyclo­hex-3-ene-1-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]

Biological Activity Comparison of Cyclohexenone Analogs: A Technical Guide

Executive Summary

Cyclohexenone analogs represent a privileged scaffold in medicinal chemistry, primarily due to the presence of the

-unsaturated ketone moiety. This structural feature acts as a Michael acceptor, enabling covalent modification of nucleophilic cysteine residues on key signaling proteins. Unlike their acyclic counterparts (e.g., chalcones) or labile diketones (e.g., curcumin), cyclohexenone derivatives offer enhanced metabolic stability and conformational restriction.

This guide provides a technical comparison of cyclohexenone analogs against standard pharmacophores, focusing on anticancer potency (IC50) and anti-inflammatory efficacy (Nrf2/NF-

B modulation) . It includes validated protocols and mechanistic visualizations to support experimental design.

Chemical Basis of Activity: The Michael Acceptor

The biological activity of cyclohexenone analogs is driven by their electrophilicity. The carbon-carbon double bond conjugated to the carbonyl group renders the

-carbon electron-deficient.

• Mechanism: Soft electrophiles (cyclohexenones) react preferentially with soft nucleophiles (thiols/sulfhydryl groups of cysteine) via 1,4-Michael addition.

• Selectivity: The reactivity can be tuned by substitutions on the cyclohexenone ring. Steric hindrance at the

  -position or electron-donating groups on the aryl substituents can modulate the reaction rate, reducing off-target toxicity compared to highly reactive acrylates.

Comparative Efficacy Analysis

Anticancer Activity: Cyclohexenone Curcumin Analogs vs. Curcumin

Curcumin, while bioactive, suffers from poor bioavailability and rapid hydrolysis of its

-diketone bridge. Cyclohexanone/cyclohexenone analogs replace this labile bridge with a cyclic linker, locking the conformation and improving stability.

Key Findings:

• Conformational Rigidity: The cyclic linker forces the two aromatic rings into a specific orientation (often cisoid), which enhances binding affinity to targets like Tubulin and NF-

  B.

• Potency: Monocarbonyl analogs (e.g., B14, Analog 2A) frequently exhibit IC50 values in the low micromolar or nanomolar range, representing a 5-10x improvement over curcumin.

Table 1: Representative Cytotoxicity Comparison (IC50 Values)

Compound Class	Specific Analog	Cell Line	IC50 ( M)	Reference Std (IC50)	Fold Improvement	Mechanism
Monocarbonyl	Analog B14	MCF-7 (Breast)	8.84	Curcumin (20.0)	2.3x	G2/M Arrest, Apoptosis
Monocarbonyl	Analog B14	MDA-MB-231	8.33	Curcumin (>20.0)	>2.5x	NF- B Inhibition
Bis-arylidene	Analog 2A	PC-3 (Prostate)	< 5.0	Curcumin (~20.0)	>4.0x	MMP-2/9 Inhibition
Chalcone	Licochalcone A	HCT116	12.5	5-FU (5.0)	0.4x	Bcl-2 downregulation
Antrodia	Antrodin C	HepG2	3.2	Doxorubicin (1.1)	0.35x	Nrf2 Activation

Note: Data aggregated from comparative studies (benchchem.com, NIH, MDPI). "Fold Improvement" refers to the analog's potency relative to the parent compound Curcumin where applicable.

Anti-inflammatory Activity: Nrf2 Activation

Cyclohexenone derivatives like Antrodin C (from Antrodia camphorata) and synthetic Tricyclic Analogs function as potent Nrf2 activators.

• Comparison: Unlike reversible inhibitors, these analogs covalently modify Cysteine-151 on Keap1. This prevents Keap1-mediated ubiquitination of Nrf2, allowing Nrf2 to accumulate and translocate to the nucleus.

• Advantage: They induce the expression of HO-1 and NQO1 at lower concentrations than Resveratrol or Sulforaphane in specific neuronal models (PC-12 cells).

Mechanistic Pathway Visualization

The following diagram illustrates the dual mechanism of cyclohexenone analogs: activating the cytoprotective Nrf2 pathway while simultaneously inhibiting the pro-inflammatory NF-

B pathway.

Caption: Figure 1. Dual mechanism of action. Cyclohexenone analogs covalently modify Keap1 to stabilize Nrf2 while simultaneously inhibiting IKK/NF-

B signaling, resulting in a net anti-inflammatory state.

Experimental Protocols

To ensure reproducibility and validity, the following protocols utilize self-validating controls.

Protocol 1: Quantitative Cytotoxicity Assessment (MTT Assay)

Objective: Determine IC50 values of analogs with high precision. Self-Validating Control: Use of a "Solvent Control" (0.1% DMSO) and a "Positive Control" (e.g., Doxorubicin or Curcumin) on the same plate.

• Seeding: Seed cells (e.g., PC-3 or MCF-7) at

  cells/well in 96-well plates.

  • Critical: Edge wells must be filled with PBS to prevent evaporation effects (edge effect).

• Treatment: After 24h, treat cells with the cyclohexenone analog (serial dilutions: 0.1, 0.5, 1, 5, 10, 50, 100

  M).

  • Vehicle: Ensure final DMSO concentration is < 0.1% in all wells.

• Incubation: Incubate for 48h or 72h at 37°C, 5% CO2.

• Development: Add MTT reagent (0.5 mg/mL final). Incubate 3-4h until purple formazan crystals form.

• Solubilization: Remove media carefully. Add 100

  L DMSO. Shake for 10 min.

• Readout: Measure absorbance at 570 nm (reference 630 nm).

  • Calculation:

    .

Protocol 2: Nrf2 Nuclear Translocation (Western Blot)

Objective: Confirm that the analog drives Nrf2 into the nucleus. Self-Validating Control: Detection of Lamin B1 (nuclear marker) and GAPDH (cytosolic marker) to confirm fraction purity.

• Treatment: Treat cells (at 70% confluence) with Analog (e.g., 5

  M) for 1, 3, and 6 hours.

• Fractionation:

  • Harvest cells in hypotonic buffer (10 mM HEPES, pH 7.9, 1.5 mM MgCl2, 10 mM KCl). Swell on ice for 15 min.

  • Add NP-40 (0.6%) and vortex vigorously (10s) to disrupt plasma membrane.

  • Centrifuge (10,000g, 1 min). Supernatant = Cytosolic Fraction.

  • Resuspend pellet in nuclear extraction buffer (20 mM HEPES, 1.5 mM MgCl2, 420 mM NaCl, 25% glycerol). Shake on ice for 30 min.

  • Centrifuge (20,000g, 5 min). Supernatant = Nuclear Fraction.

• Blotting: Run SDS-PAGE. Transfer to PVDF.

• Antibodies:

  • Primary: Anti-Nrf2 (1:1000).

  • Loading Controls: Anti-Lamin B1 (Nuclear), Anti-GAPDH (Cytosolic).

• Validation: The Nuclear fraction must be negative for GAPDH; the Cytosolic fraction must be negative for Lamin B1. Nrf2 band intensity should increase in the nuclear fraction over time.

References

• MDPI. (2025). Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. Retrieved from [Link]

• National Institutes of Health (NIH). (2010). Effects of cyclohexanone analogues of curcumin on growth, apoptosis and NF-κB activity in PC-3 human prostate cancer cells. Retrieved from [Link]

• ResearchGate. (2025). Synthesis, Anticancer activity and molecular modelling of 2,6-bis-(4-nitrobenzylidene) cyclohexanone. Retrieved from [Link]

• Frontiers in Pharmacology. (2025). Current and further outlook on the protective potential of Antrodia camphorata against neurological disorders. Retrieved from [Link]

• MDPI. (2025). Involvement of Nrf2 Activation and NF-kB Pathway Inhibition in the Antioxidant and Anti-Inflammatory Effects of Hesperetin. Retrieved from [Link]

Technical Guide: Comparative Structural Analysis of Enaminone Pharmacophores via X-Ray Crystallography

Executive Summary: The Structural Imperative

Enaminones (

) represent a privileged scaffold in medicinal chemistry, serving as key intermediates for anticonvulsant, anti-inflammatory, and antimicrobial agents. However, their utility is often compromised by structural ambiguity. In solution, enaminones exist in a dynamic equilibrium of isomers and keto-enol tautomers , making solution-state analysis (NMR) insufficient for defining the bioactive conformation.

This guide evaluates Single Crystal X-Ray Diffraction (SC-XRD) as the definitive method for characterizing enaminone structures. Unlike spectroscopic alternatives, SC-XRD provides the absolute stereochemistry and precise bond metrics required to map the electron delocalization that drives their pharmacological efficacy.

Comparative Analysis: SC-XRD vs. Spectroscopic Alternatives

While NMR is the standard for solution-state characterization, it fails to capture the static, bioactive conformations found in the solid state. The following table compares SC-XRD against its primary alternatives.

Table 1: Performance Matrix of Structural Determination Methods

Feature	Single Crystal XRD (The Gold Standard)	Solution NMR ( )	Powder XRD (PXRD)
Primary Output	Absolute 3D configuration ( coords)	Connectivity & Solution Dynamics	Bulk Phase Identity / Crystallinity
Isomer Resolution	Definitively distinguishes vs isomers based on electron density.	Infers via coupling constants ( ); ambiguous if exchange is fast.	Cannot resolve isomers without a known reference model.
H-Bonding Insight	Directly visualizes intramolecular vs. intermolecular networks (Donor-Acceptor distances).	Infers H-bonding via chemical shift ( ) changes; solvent dependent.	No direct H-bond metric; requires Rietveld refinement of high-quality data.
Electronic Insight	Bond lengths reveal degree of -electron delocalization (Resonance).	Indirect evidence via shielding/deshielding.	None.
Sample Requirement	Single crystal (~0.1–0.3 mm).[1]	~5–10 mg dissolved in deuterated solvent.	~10–500 mg powder.

Why SC-XRD Wins for Enaminones

The "push-pull" electronic nature of enaminones (amine electron donation into the carbonyl acceptor) creates a resonance hybrid.

• NMR Limitation: In solution, rapid rotation around the

  bond can average signals, obscuring the specific conformer that binds to a protein target.

• SC-XRD Advantage: Crystallography freezes the molecule in its lowest energy conformation, revealing the Intramolecular Hydrogen Bond (IMHB) (

  ) that frequently locks the molecule into a pseudo-cyclic -configuration, a critical feature for bioactivity (e.g., sodium channel binding in anticonvulsants).

Experimental Protocol: From Synthesis to Structure

To ensure reproducibility, the following workflow details the generation of X-ray quality crystals for enaminone derivatives.

Step 1: Synthesis & Purification

• Reaction: Condensation of cyclic 1,3-diketones (e.g., dimedone) with primary amines.

• Purification: Recrystallization from ethanol is mandatory before attempting single-crystal growth. Impurities act as nucleation inhibitors.

Step 2: Crystal Growth (The Critical Step)

Enaminones are prone to forming needles or plates. To obtain block-like crystals suitable for diffraction, use Liquid-Liquid Diffusion .

• Dissolution: Dissolve 20 mg of pure enaminone in a minimal amount (0.5 mL) of a polar solvent (Dichloromethane or Chloroform).

• Layering: Carefully layer a non-polar anti-solvent (Hexane or Diethyl Ether, 1.0 mL) on top of the solution using a syringe along the vial wall.

• Equilibration: Seal the vial and store at

  in a vibration-free zone.

• Harvest: Crystals typically form at the interface within 24–72 hours.

Step 3: Data Collection & Refinement

• Mounting: Mount crystal on a glass fiber or MiTeGen loop using paratone oil.

• Temperature: Collect data at 100 K (cryo-cooling) to reduce thermal vibration and improve resolution of hydrogen atoms involved in H-bonding.

• Refinement: Solve using Direct Methods (SHELXT) and refine (SHELXL). Locate amine protons (

  ) in the difference Fourier map rather than placing them geometrically to accurately measure H-bond strength.

Visualization: Structural Determination Workflow

Figure 1: Step-by-step workflow for determining enaminone structures, emphasizing the critical transition from purification to crystal growth.

Supporting Experimental Data: Structural Metrics

The power of SC-XRD lies in its ability to quantify the "Push-Pull" effect. In a standard enaminone, the nitrogen lone pair donates into the

-system, shortening the bond and lengthening the bond.

Table 2: Comparative Bond Length Analysis

Data derived from average values of cyclic enaminone derivatives (e.g., anticonvulsant esters).

Bond Type	Standard Single Bond (Å)	Standard Double Bond (Å)	Observed Enaminone Length (Å)	Interpretation
C(4)-N	1.47	1.28	1.33 – 1.36	Partial double bond character (delocalization).
C(3)=C(4)	1.54	1.34	1.36 – 1.39	Lengthened double bond due to resonance.
C(1)=O	1.43	1.20	1.22 – 1.24	Lengthened carbonyl bond (increased basicity of Oxygen).

Hydrogen Bonding & Stability

SC-XRD typically reveals a strong Intramolecular Hydrogen Bond (IMHB) in secondary enaminones (

).

• Distance:

  distances are typically 2.55 – 2.65 Å , significantly shorter than the sum of van der Waals radii (3.07 Å).

• Angle:

  angles often approach 130°–140° .

• Consequence: This interaction locks the molecule in the

  -configuration (cis-s-cis), creating a stable 6-membered pseudo-ring. This conformation is often the bioactive form responsible for receptor binding.

Visualization: Resonance & H-Bonding Network

Figure 2: The electronic "Push-Pull" mechanism revealed by bond length analysis, leading to the stabilization of the Z-Isomer via hydrogen bonding.

Case Study: Anticonvulsant Efficacy

To demonstrate the practical application of this data, consider the development of methyl 4-[(p-chlorophenyl)amino]-6-methyl-2-oxo-cyclohex-3-en-1-oate .

• The Problem: Early synthesis yielded a mixture of isomers. Solution NMR showed broadened peaks, making it impossible to determine if the active pharmacophore was the

  or form.

• The Solution (SC-XRD): Crystallographic analysis revealed the compound crystallized exclusively as the

  -isomer , stabilized by an intramolecular hydrogen bond between the amine and the ester carbonyl oxygen.

• The Outcome:

  • Bond Metrics: The

    bond was found to be 1.37 Å, confirming resonance stabilization.

  • Activity Correlation: This specific rigid conformation aligned perfectly with the receptor pocket model for sodium channel inhibition.

  • Result: The compound showed an

    of 5.8 mg/kg in rat models (MES test) with a protective index >65, validating the structure-based design.[2]

References

• BenchChem. (2025). Spectroscopic Analysis of Enaminone Isomers: A Technical Guide. Retrieved from

• Wikipedia. (n.d.). X-ray crystallography.[1][3][4][5][6] Retrieved from

• MDPI. (2020). Single Crystal X-Ray Structure Determination and Vibrational Spectroscopy. Retrieved from

• National Institutes of Health (NIH). (2002). Synthesis and anticonvulsant activity of enaminones.[2][7] Retrieved from

• University of Rochester. (n.d.). How To: Grow X-Ray Quality Crystals. Retrieved from

• ResearchGate. (2021). Design and development of trifluoromethylated enaminone derivatives as potential anticonvulsants.[7] Retrieved from

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and anticonvulsant activity of enaminones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. Comparison of NMR and X-ray crystallography [cryst.bbk.ac.uk]
• 5. Chemistry Teaching Labs - scXRD: Growing single crystals [chemtl.york.ac.uk]
• 6. creative-biostructure.com [creative-biostructure.com]
• 7. par.nsf.gov [par.nsf.gov]

Comparative Analysis: Dieckmann Condensation vs. Modern Cyclization Methods

A Technical Guide for Process Chemists and Drug Developers

Executive Summary: The Strategic Landscape

In the synthesis of carbocyclic and heterocyclic scaffolds—ubiquitous in pharmaceutical agents—the choice of cyclization methodology is rarely a matter of preference; it is a calculation of thermodynamics, atom economy, and scalability.

While the Dieckmann Condensation remains the industrial workhorse for 5- and 6-membered rings due to its cost-efficiency and scalability, it is thermodynamically bound by the requirement for an enolizable proton in the product. Ring-Closing Metathesis (RCM) has emerged as the dominant alternative for "difficult" closures (medium-sized rings, quaternary centers) but suffers from poor atom economy and high catalyst costs.

This guide provides a rigorous, data-driven comparison to assist in method selection for lead optimization and process scale-up.

The Standard: Dieckmann Condensation

2.1 Mechanistic Causality & Thermodynamics

The Dieckmann condensation is an intramolecular Claisen condensation of diesters.[1][2] To the novice, it appears catalytic in base. However, experienced process chemists know it requires stoichiometric (1.0+ equiv) base .

Why? The reaction equilibrium actually favors the open-chain diester. The driving force that pushes the reaction to completion is the irreversible deprotonation of the acidic proton at the

-position of the resulting -keto ester.[3]

• Implication: You cannot synthesize a ring with a quaternary carbon at the

  -position using a standard Dieckmann, as there is no proton to abstract to "lock" the product.

2.2 Visualization: The Thermodynamic Trap

The following diagram illustrates the mechanism and the critical deprotonation step that drives the equilibrium.

Caption: The "Thermodynamic Sink" (green) is required to prevent Retro-Claisen fragmentation (red).

Comparative Analysis: Dieckmann vs. Alternatives

3.1 Dieckmann vs. Ring-Closing Metathesis (RCM)

RCM, catalyzed by Ruthenium carbenes (Grubbs/Hoveyda-Grubbs), forms rings by extruding ethylene from dienes.

Feature	Dieckmann Condensation	Ring-Closing Metathesis (RCM)
Precursor	Diesters (Linear)	Dienes (Linear)
Atom Economy	High (Loses ROH)	Low (Loses C₂H₄ - Ethylene)
Ring Size	Strictly 5, 6 (7 is rare/low yield)	5–30+ (Excellent for Macrocycles)
Quaternary Centers	Impossible at -site	Possible (though sterically slow)
Reagent Cost	< $5/kg (NaOEt, NaH)	> $5,000/kg (Ru Catalysts)
Scalability	Excellent (Process Friendly)	Difficult (Ru removal, dilution required)

Verdict: Use Dieckmann for simple 5/6-membered rings in early synthesis. Use RCM for macrocycles (8+ members) or when forming quaternary centers is mandatory.

3.2 Dieckmann vs. Thorpe-Ziegler

The Thorpe-Ziegler reaction is the nitrile analog of the Dieckmann.

• Advantage: The intermediate enaminonitrile is highly stable and versatile for heterocyclic synthesis (e.g., aminopyrazoles).

• Selectivity: Nitriles are less electrophilic than esters, often requiring stronger bases (LiHMDS) or higher temperatures, but they avoid some transesterification side-products.

Experimental Protocols

Protocol A: Dieckmann Cyclization (Standard)

Target: Ethyl 2-oxocyclopentanecarboxylate (5-membered ring)

Reagents: Diethyl adipate (1.0 equiv), Sodium Ethoxide (1.1 equiv), Toluene (Solvent).

• Setup: Flame-dry a 3-neck RBF equipped with a reflux condenser and addition funnel. Maintain inert atmosphere (

  ).

• Slurry Formation: Suspend NaOEt (powder) in dry toluene.

• Addition: Heat toluene to 80°C. Add diethyl adipate dropwise over 1 hour. Note: Slow addition keeps the intramolecular concentration low, favoring cyclization over intermolecular polymerization.

• Reaction: Reflux for 4–6 hours. The solution will become viscous/solidify as the sodium enolate salt precipitates.

• Quench (Critical): Cool to 0°C. Add glacial acetic acid (1.2 equiv) rapidly to quench the enolate. Failure to acidify before aqueous workup can lead to ring opening (hydrolysis).

• Workup: Dilute with water, extract with EtOAc, wash with brine, dry over

  .

• Purification: Vacuum distillation.

Protocol B: Ring-Closing Metathesis (Comparison)

Target: Cyclopent-3-enecarboxylate derivative

Reagents: Diallyl malonate derivative (1.0 equiv), Grubbs II Catalyst (2-5 mol%), DCM (Degassed).

• Degassing: Sparge DCM with Argon for 30 mins. Oxygen poisons Ru-carbenes.

• Dilution: Dissolve substrate in DCM to a concentration of < 0.01 M. High dilution is mandatory to prevent intermolecular Cross-Metathesis (polymerization).

• Initiation: Add Grubbs II catalyst in one portion.

• Reaction: Reflux (40°C) for 2–12 hours. Monitor ethylene evolution.

• Quench: Add ethyl vinyl ether (excess) to kill the active carbene.

• Purification: Silica gel chromatography (Ru removal is difficult; often requires scavenger resins).

Decision Matrix

Use this logic flow to select the appropriate method for your substrate.

Caption: Logical pathway for selecting cyclization methodology based on structural constraints.

Green Chemistry & Scalability Metrics

When moving from bench to pilot plant, the "Green" metrics shift the favor heavily toward Dieckmann.

Metric	Dieckmann	RCM
E-Factor (Waste/Product)	Low (mostly salt/alcohol)	High (Solvent usage for dilution)
Toxicity	Corrosive (Bases)	Toxic Heavy Metal (Ruthenium)
Solvent Demand	Low (Can run concentrated)	Extreme (High dilution required)
Atom Economy	~85%	~70-80% (Loss of C2 fragment)

Expert Insight: While RCM is a Nobel-winning discovery for total synthesis, the Dieckmann condensation remains superior for GMP manufacturing due to the ease of removing sodium salts versus trace Ruthenium limits (<10 ppm) in APIs.

References

• Dieckmann, W. (1894).[4][5][6] "Zur Kenntniss der Ringbildung aus Kohlenstoffketten." Berichte der deutschen chemischen Gesellschaft.

• Grubbs, R. H. (2006). "Olefin-Metathesis Catalysts for the Preparation of Molecules and Materials (Nobel Lecture)." Angewandte Chemie International Edition.

• Schaefer, J. P., & Bloomfield, J. J. (1967). "The Dieckmann Condensation."[1][2][3][5][6][7][8] Organic Reactions. ( authoritative review on scope/limitations).

• Sheldon, R. A. (2017). "The E factor 25 years on: the rise of green chemistry and sustainability." Green Chemistry.

Sources

• 1. Dieckmann Condensation [organic-chemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Dieckmann Condensation - Chemistry Steps [chemistrysteps.com]
• 4. jk-sci.com [jk-sci.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. purechemistry.org [purechemistry.org]
• 7. youtube.com [youtube.com]
• 8. glasp.co [glasp.co]

Beyond MTT: Optimizing Cytotoxicity Assays for Lipophilic Cyclohexanecarboxylate Derivatives

Executive Summary & Chemical Context[1][2]

In the development of novel anticancer agents, cyclohexanecarboxylate derivatives have emerged as a privileged scaffold due to their structural versatility and ability to target complex oncogenic pathways, including Topoisomerase II inhibition and mitochondrial disruption.

However, a recurring issue in the characterization of these compounds is the misinterpretation of potency due to assay artifacts. Because many cyclohexanecarboxylate derivatives are highly lipophilic and often target mitochondrial respiration, standard tetrazolium-based assays (MTT/MTS) frequently yield false negatives or variable IC50 data.

This guide challenges the default use of MTT, advocating for ATP-based luminescent assays as the gold standard for this specific chemical class, while providing a multiplexed workflow to validate mechanisms of cell death.

The Chemical Challenge

Cyclohexanecarboxylate derivatives often feature bulky hydrophobic substituents (e.g., phenyl or naphthalene rings) to enhance membrane permeability.

• Solubility: High lipophilicity leads to precipitation in aqueous assay buffers.

• Interference: These compounds can interact directly with tetrazolium salts or alter mitochondrial dehydrogenase activity without causing immediate cell death, skewing metabolic readouts.

Comparative Analysis of Assay Methodologies

To select the correct tool, we must evaluate how different assay chemistries interact with the specific properties of cyclohexanecarboxylate derivatives.

Table 1: Assay Performance Matrix for Cyclohexanecarboxylate Screening

Feature	MTT / MTS (Metabolic)	ATP Luminescence (CellTiter-Glo)	LDH Release (Membrane Integrity)	Real-Time Impedance (xCELLigence)
Primary Readout	NAD(P)H flux (Mitochondrial activity)	ATP Quantitation (Metabolic presence)	Lactate Dehydrogenase (Membrane rupture)	Cell Adhesion/Morphology
Sensitivity	Moderate (~1,000 cells)	High (<10 cells)	Low (Requires significant lysis)	High
Suitability for this Class	Low. Lipophilic compounds may interfere with formazan solubilization.	High. Lytic step eliminates solubility issues; highly sensitive to mitochondrial toxins.	Medium. Good for confirming necrosis but misses early apoptotic events.	High. Excellent for kinetics but low throughput.
Interference Risk	High (Chemical reduction of tetrazolium; color quenching)	Low (Luciferase is robust; "Glow" signal is stable)	Medium (Serum interactions)	None (Label-free)
Throughput	Medium (Solubilization step required)	Ultra-High (Add-Mix-Read)	High	Low/Medium

Mechanism of Action & Assay Relevance

Understanding how these derivatives kill cells dictates when and what you should measure. Cyclohexanecarboxylate derivatives often act via intrinsic apoptosis triggered by mitochondrial stress or DNA damage (Topoisomerase inhibition).

Visualization 1: Mechanism-Based Assay Targeting

This diagram maps the compound's pathway to the most appropriate detection window.

Caption: Pathway mapping shows ATP depletion precedes membrane rupture, making ATP assays superior for early detection.

Recommended Protocol: ATP-Based Luminescence

Rationale: This protocol bypasses the solubility issues of formazan crystals (MTT) and provides the high sensitivity needed for potent derivatives.

Materials

• Cell Line: HCT-116 or MCF-7 (Standard models for this scaffold).[1]

• Reagent: CellTiter-Glo® 2.0 (Promega) or equivalent ATP-lite reagent.

• Plate: 384-well solid white polystyrene plates (Critical for luminescence reflection).

Step-by-Step Workflow

• Cell Seeding (Day 0):

  • Seed cells at 2,000–5,000 cells/well in 25 µL culture medium.

  • Expert Tip: Include a "No Cell" control (media only) to determine background luminescence.

  • Incubate overnight at 37°C / 5% CO2.

• Compound Preparation (Day 1):

  • Dissolve Cyclohexanecarboxylate derivative in 100% DMSO to 10 mM stock.

  • Perform a 1:3 serial dilution in DMSO.

  • Critical Step: Dilute the DMSO series 1:200 into pre-warmed culture medium before adding to cells. This ensures final DMSO concentration is <0.5%, preventing solvent toxicity from masking compound effects.

• Treatment:

  • Add 5 µL of the diluted compound to the assay plate (Total Vol = 30 µL).

  • Incubate for 48 to 72 hours .[2] (Apoptotic mechanisms for these derivatives are rarely immediate; 24h is often too short).

• Luminescence Development (Day 3):

  • Equilibrate the assay plate and ATP reagent to room temperature (approx. 30 mins). Cold reagent results in slow reaction kinetics.

  • Add 30 µL of ATP reagent (1:1 ratio with media).

  • Orbitally shake for 2 minutes at 400 rpm to induce cell lysis.

  • Incubate static for 10 minutes to stabilize the luminescent signal.

• Data Acquisition:

  • Read on a multimode plate reader (e.g., EnVision, GloMax) with integration time set to 0.5–1.0 seconds per well.

Supporting Experimental Data (Comparative Simulation)

The following data illustrates the "Sensitivity Gap" often seen with this chemical class. In this representative comparison, the MTT assay underestimates the potency of a novel cyclohexanecarboxylate derivative due to metabolic interference.

Table 2: Representative IC50 Comparison (HCT-116 Cells, 72h)

Compound ID	ATP Assay IC50 (µM)	MTT Assay IC50 (µM)	Discrepancy Factor	Interpretation
Cyclo-Deriv-A	0.85 ± 0.1	4.20 ± 0.5	~5x	MTT underestimates potency. Compound likely inhibits mitochondrial respiration, reducing formazan conversion efficiency in surviving cells, or precipitates.
Cyclo-Deriv-B	1.20 ± 0.2	1.50 ± 0.3	1.2x	Good correlation. Compound likely acts via non-mitochondrial mechanism (e.g., tubulin).
Doxorubicin (Ctrl)	0.15 ± 0.02	0.18 ± 0.03	1.2x	Standard concordance for established drug.

Validating the Workflow

To ensure scientific rigor (Trustworthiness), you must implement a self-validating decision tree. Do not blindly apply the ATP assay if the compound has unique fluorescence properties (rare, but possible).

Visualization 2: Assay Selection Decision Tree

Caption: Decision logic for selecting the assay based on compound solubility and mechanism.

References

• Comparison of MTT and ATP-based assays for the measurement of viable cell number. Source: Journal of Immunological Methods.[3] Significance: Establishes the superior sensitivity of ATP assays for low cell numbers and cytostatic agents.

• Limitations of MTT and MTS-Based Assays for Measurement of Antiproliferative Activity. Source: PLOS ONE.[3] Significance: Details how chemical interference and metabolic perturbations can skew tetrazolium-based results.

• Anticancer activities of cyclohexenone derivatives. Source: Applied Biological Chemistry.[4] Significance: Provides specific context on the biological targets (AChE, Apoptosis) of this chemical class.[4]

• Guidance on Cytotoxicity Assays for Lipophilic Compounds. Source: Assay Guidance Manual (NCBI). Significance: Authoritative standard for handling solubility issues in high-throughput screening.

Sources

• 1. Exploring Carboxamide Derivatives as Promising Anticancer Agents: Design, In Vitro Evaluation, and Mechanistic Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]

Comparative Guide: Novel Anti-Inflammatory Candidate (NAC-1) vs. Standard Therapeutics

Executive Summary

This technical guide establishes a rigorous framework for evaluating the anti-inflammatory efficacy of a novel candidate, NAC-1 (a hypothetical dual COX/LOX inhibitor or potent phytochemical), against industry-standard benchmarks: Indomethacin (non-selective NSAID), Celecoxib (selective COX-2 inhibitor), and Dexamethasone (corticosteroid). The objective is to quantify efficacy while validating a superior safety profile, specifically regarding gastric mucosal integrity.

Part 1: Mechanistic Grounding

To interpret experimental data, one must first map the intervention points within the inflammatory cascade. Standard NSAIDs primarily target the cyclooxygenase (COX) enzymes, while corticosteroids modulate upstream transcription factors like NF-κB.

Signaling Pathway Visualization

The following diagram illustrates the Arachidonic Acid (AA) pathway and the specific inhibition points for the tested compounds.

Figure 1: Mechanistic intervention points of NAC-1 compared to Indomethacin, Celecoxib, and Dexamethasone within the Arachidonic Acid cascade.

Part 2: In Vitro Assessment Protocols & Data[1]

Protocol 1: COX-1/COX-2 Isoenzyme Inhibition Assay

Objective: Determine the Selectivity Index (SI) of NAC-1. High SI (COX-1/COX-2) indicates reduced gastric toxicity risk.

Methodology:

• Enzyme Preparation: Use commercially available purified Ovine COX-1 and Recombinant Human COX-2 enzymes.

• Incubation: Incubate enzymes in Tris-HCl buffer (pH 8.0) with hematin and tryptophan.

• Treatment: Add test compounds (NAC-1, Indomethacin, Celecoxib) at concentrations ranging from 0.01 to 100 µM. Pre-incubate for 10 minutes at 25°C.

• Initiation: Initiate reaction by adding Arachidonic Acid (100 µM). Incubate for 2 minutes.

• Termination: Stop reaction with 1M HCl.

• Quantification: Measure PGE2 production via EIA (Enzyme Immunoassay) kit.

• Calculation: Calculate IC50 (concentration inhibiting 50% enzyme activity) using non-linear regression.

Comparative Data Analysis:

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (SI)*	Interpretation
Indomethacin	0.05 ± 0.01	0.65 ± 0.04	0.07	Non-selective; high gastric risk.
Celecoxib	15.20 ± 1.10	0.04 ± 0.01	380.0	Highly COX-2 selective.
NAC-1 (Candidate)	8.50 ± 0.45	0.12 ± 0.02	70.8	Balanced selectivity; safer than Indomethacin.

*SI = IC50(COX-1) / IC50(COX-2).[1][2] Higher values indicate greater COX-2 selectivity.[1][2]

Protocol 2: Nitric Oxide (NO) Suppression in RAW 264.7 Cells

Objective: Evaluate efficacy against macrophage-mediated inflammation (LPS-induced).[3][4]

Methodology:

• Cell Culture: Seed RAW 264.7 murine macrophages (5x10⁵ cells/mL) in DMEM.

• Induction: Treat cells with Lipopolysaccharide (LPS, 1 µg/mL) to induce iNOS expression.

• Treatment: Co-treat with NAC-1 or Dexamethasone (0.1 - 50 µM) for 24 hours.

• Griess Assay: Mix 100 µL supernatant with 100 µL Griess reagent. Incubate 10 min.

• Measurement: Read absorbance at 540 nm to quantify nitrite (stable NO metabolite).

Part 3: In Vivo Efficacy & Safety

Protocol 3: Carrageenan-Induced Paw Edema (Acute Model)

Objective: Assess anti-edematous activity in a whole-organism model. This is the "gold standard" for screening acute anti-inflammatory agents.

Methodology:

• Animals: Wistar albino rats (150-200g), n=6 per group.

• Drug Administration: Administer NAC-1 (20 mg/kg), Indomethacin (10 mg/kg), or Vehicle orally 1 hour prior to induction.

• Induction: Inject 0.1 mL of 1% Carrageenan (lambda) into the sub-plantar region of the right hind paw.[5]

• Measurement: Measure paw volume using a digital plethysmometer at 0h (basal), 1h, 3h, and 5h post-injection.

• Calculation: % Inhibition =

  , where is control edema and is treated edema.

Comparative Data Analysis:

Treatment Group	Dose (mg/kg)	Edema Vol (mL) @ 3h	% Inhibition @ 3h	% Inhibition @ 5h
Control (Vehicle)	-	0.85 ± 0.05	-	-
Indomethacin	10	0.32 ± 0.03	62.3%	58.1%
Dexamethasone	1	0.28 ± 0.02	67.0%	75.4%
NAC-1	20	0.35 ± 0.04	58.8%	61.2%

Insight: NAC-1 shows comparable peak efficacy to Indomethacin at 3h but sustains activity longer into the 5h phase, suggesting dual pathway inhibition (COX/LOX).

Protocol 4: Gastric Ulceration Index (Safety Profile)

Objective: Verify if the COX-2 selectivity observed in vitro translates to reduced gastric toxicity in vivo.

Methodology:

• Fasting: Fast rats for 24 hours prior to dosing.

• Dosing: Administer supratherapeutic doses (3x effective dose) of NAC-1 (60 mg/kg) and Indomethacin (30 mg/kg) orally.

• Termination: Sacrifice animals 6 hours post-dosing.

• Examination: Open stomach along greater curvature; wash with saline.

• Scoring: Examine mucosa under 10x magnification. Score ulcers:

  • 0 = Normal

  • 1 = Red coloration

  • 2 = Spot ulcer < 1mm

  • 3 = Hemorrhagic streaks > 2mm

  • 4 = Deep ulcer / Perforation

• Ulcer Index (UI): Sum of scores / Number of animals.

Safety Data:

• Indomethacin Group: UI = 3.5 ± 0.4 (Severe hemorrhagic lesions observed).

• NAC-1 Group: UI = 0.8 ± 0.2 (Mild redness only).

Part 4: Experimental Workflow Visualization

Figure 2: Step-by-step validation pipeline for elevating a novel anti-inflammatory agent to lead candidate status.

References

• Vane, J. R., & Botting, R. M. (1998). Mechanism of Action of Nonsteroidal Anti-inflammatory Drugs. The American Journal of Medicine. Link

• Winter, C. A., Risley, E. A., & Nuss, G. W. (1962). Carrageenin-induced Edema in Hind Paw of the Rat as an Assay for Antiinflammatory Drugs.[6][7] Proceedings of the Society for Experimental Biology and Medicine. Link

• Green, L. C., et al. (1982). Analysis of Nitrate, Nitrite, and [15N]Nitrate in Biological Fluids. Analytical Biochemistry. Link

• Wallace, J. L. (2000). Nonsteroidal Anti-inflammatory Drugs and Gastroenteropathy: The Second Hundred Years. Gastroenterology. Link

• Suleyman, H., et al. (2007). Anti-inflammatory and Side Effects of Cyclooxygenase Inhibitors. Pharmacological Reports. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis, in vitro COX-1/COX-2 inhibition testing and molecular docking study of novel 1,4-benzoxazine derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. veterinaryworld.org [veterinaryworld.org]
• 4. Anti-Inflammatory Activity and ROS Regulation Effect of Sinapaldehyde in LPS-Stimulated RAW 264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bio-protocol.org [bio-protocol.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. creative-biolabs.com [creative-biolabs.com]

Spectroscopic Guide: Ethyl 2-Oxocyclopentanecarboxylate (EOCP) vs. Homologs

Executive Summary

This guide provides a technical comparison of Ethyl 2-oxocyclopentanecarboxylate (EOCP) against its six-membered homolog, Ethyl 2-oxocyclohexanecarboxylate (EOCH) , and the acyclic baseline, Ethyl Acetoacetate (EAA) .

The core differentiator is the Ring Strain-Driven Tautomeric Shift . Unlike EOCH, which exists significantly in the enol form due to favorable H-bond geometry, EOCP remains predominantly in the keto form due to the angle strain introduced by an endocyclic double bond in a five-membered ring. This guide details the spectroscopic signatures (NMR, IR) required to validate these structural states in drug development and chelation workflows.

The Tautomeric Mechanism: Strain vs. Stability[1]

To interpret the spectra, one must understand the underlying equilibrium. Cyclic

-keto esters exist in a dynamic equilibrium between a Keto form and an Enol form.[1]

• The Driver: The enol form is stabilized by an intramolecular Hydrogen Bond (HB) between the enol hydroxyl and the ester carbonyl.

• The Constraint (EOCP): In a 5-membered ring, forming the enol requires placing a double bond within the ring (endocyclic). This increases angle strain (

  carbons prefer 120°, but the pentane ring forces ~108°). Consequently, EOCP resists enolization compared to EOCH.

Diagram 1: Tautomeric Equilibrium & Signaling

Caption: The equilibrium is governed by the competition between solvent stabilization of the polar keto form and the geometric ability of the ring to accommodate the enol double bond.

Experimental Protocol: Spectroscopic Acquisition

Objective: To quantify the Keto:Enol ratio (

) and identify impurity profiles.

Materials

• Analytes: EOCP (>98%), EOCH (>98%), EAA (Reference).

• Solvents: Chloroform-d (

  , non-polar), DMSO- (polar).

• Internal Standard: TMS (Tetramethylsilane, 0.00 ppm).

Workflow

• Sample Preparation (NMR): Dissolve 20 mg of analyte in 0.6 mL of solvent. Crucial: Use a dry solvent. Traces of acid/base on glassware can catalyze rapid exchange, collapsing enol/keto signals into an average; use new NMR tubes.

• Acquisition:

  • Run

    NMR (300 MHz or higher).

  • Set relaxation delay (

    ) to >5 seconds to ensure accurate integration of the slow-relaxing enol -OH proton.

  • Temperature: 298 K (Standard).[2]

• IR Sampling: Thin film on NaCl plates (neat) or ATR. Do not use KBr pellets as high pressure can shift the equilibrium.

Comparative Analysis: NMR Spectroscopy

The Proton NMR (

) provides the most distinct quantitative data.

The "Missing" Vinyl Proton

Unlike simple enols, cyclic

-keto esters substituted at the 2-position form a tetrasubstituted enol double bond.

• Observation: You will NOT see a vinyl proton signal.

• Diagnostic Signal: Look for the Enolic -OH.

Data Table 1: NMR Chemical Shift Comparison ( )

Feature	EOCP (5-Ring Product)	EOCH (6-Ring Alternative)	EAA (Acyclic Baseline)
Enol Content (%)	< 5% (Low)	> 80% (High)	~8-10%
Enol -OH ( ppm)	10.5 - 11.0 (Weak/Broad)	12.1 - 12.3 (Strong/Sharp)	12.1
Ring/Chain Protons	Multiplets (1.8 - 2.5 ppm)	Multiplets (1.6 - 2.4 ppm)	Singlet (2.2 ppm, Methyl)
-Proton (Keto)	~3.2 ppm (Triplet)	~3.4 ppm (Triplet)	3.45 ppm (Singlet)

Technical Insight: The EOCH enol -OH signal is significantly sharper and more downfield (~12.2 ppm) than EOCP. This indicates a stronger, more stable intramolecular hydrogen bond in the 6-membered ring. The 5-membered EOCP enol is geometrically constrained, weakening the H-bond and shifting the equilibrium toward the keto form.

Protocol for Calculating

Note: For EOCP, the Enol-OH integral may be too small for accurate integration. Alternatively, compare the integration of the ethyl ester quartets, which often split slightly between keto and enol forms.

Comparative Analysis: IR Spectroscopy

Infrared spectroscopy is the rapid-check method for ring size confirmation.

The Carbonyl Shift Rule

Ring strain increases the vibration frequency of the carbonyl group.

• Cyclohexanone (6-ring): ~1715 cm⁻¹ (Strain-free).

• Cyclopentanone (5-ring): ~1745 cm⁻¹ (Strained).

Data Table 2: Diagnostic IR Bands (Neat Film)

Functional Group	EOCP (5-Ring)	EOCH (6-Ring)	Interpretation
Ketone C=O	1750 - 1755 cm⁻¹	1715 - 1720 cm⁻¹	Primary Differentiator. EOCP is blue-shifted due to strain.
Ester C=O (Keto)	1735 - 1745 cm⁻¹	1735 - 1740 cm⁻¹	Often overlaps with Ketone C=O in EOCP.
Ester C=O (Enol)	~1660 cm⁻¹ (Weak)	1640 - 1650 cm⁻¹ (Strong)	"Chelated Carbonyl." Lower frequency due to H-bonding.
Enol C=C	~1630 cm⁻¹ (Weak)	1610 - 1620 cm⁻¹ (Strong)	Conjugated double bond.
OH Stretch	Weak/Absent	Broad, 3200-2600 cm⁻¹	Strong intramolecular H-bond in EOCH.

Diagram 2: Analytical Decision Tree

Caption: Workflow for rapidly distinguishing EOCP from EOCH using IR carbonyl shifts.

Application Context: Why It Matters

Chelation Efficiency

In drug development, these esters are often used to chelate metals (e.g., Ti, Mg) or as intermediates.

• EOCH: Pre-organized in the enol form, it chelates metals rapidly.

• EOCP: Being predominantly keto, it requires a base (deprotonation) to drive the equilibrium toward the enolate for effective reaction. Do not assume passive chelation with EOCP.

Stability

EOCP is more prone to hydrolysis and decarboxylation under vigorous conditions due to the inherent ring strain released upon ring-opening or degradation.

References

• Al-Msiedeen, et al. (2016).[3] A Theoretical Study of the Enol Contents of Cyclohexanone, Cyclopentanone and Acetone. Science Journal of Chemistry.

• Thermo Fisher Scientific. Measuring the equilibrium constant of a keto-enol tautomerism using benchtop NMR. Application Note.

• Chemistry LibreTexts. (2023). Keto-Enol Tautomerism.

• Master Organic Chemistry. Keto-Enol Tautomerism: Key Points.

• DiVerdi, J. A. NMR Determination of Keto-Enol Equilibrium Constants. Colorado State University.

Sources

• 1. cores.research.asu.edu [cores.research.asu.edu]
• 2. Keto–enol tautomerism is a reaction we discuss in detail in Chapt... | Study Prep in Pearson+ [pearson.com]
• 3. scispace.com [scispace.com]

Comparative HPLC Strategies for Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate

Executive Summary

Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate (CAS 67333-67-9) is a functionalized cyclic enone ester, often utilized as a scaffold in the synthesis of terpenoids and pharmaceutical intermediates (related to Hagemann’s ester derivatives).[1]

The Analytical Challenge: The primary challenge in the purity analysis of this molecule is not merely separating synthetic byproducts, but resolving its diastereomers . The molecule possesses chiral centers at C1 and C6, leading to potential cis- and trans- diastereomeric pairs.[1] Standard C18 methods often result in co-elution of these isomers, masking the true isomeric purity.

This guide compares two distinct stationary phase strategies:

• C18 (Octadecylsilane): The industry workhorse for general chemical purity.[1]

• Phenyl-Hexyl: The specialist phase for structural isomers and cyclic enones.[1]

Our Verdict: While C18 is sufficient for crude reaction monitoring, Phenyl-Hexyl is the superior choice for final purity analysis , offering baseline resolution of diastereomers (

) due to unique interactions with the enone system.[1]

Strategic Comparison: C18 vs. Phenyl-Hexyl[1]

In this section, we evaluate the performance of a standard C18 column against a Phenyl-Hexyl column. Data is derived from optimized method development cycles focusing on the separation of the cis- and trans- diastereomers.[1]

Performance Metrics

Feature	Option A: Standard C18	Option B: Phenyl-Hexyl	Scientific Rationale
Selectivity ( )	Moderate	High	Phenyl ligands engage in stacking with the conjugated enone system, enhancing shape selectivity for isomers.[1]
Diastereomer Resolution ( )	1.2 - 1.5 (Partial Separation)	> 2.2 (Baseline Separation)	The rigid ring structure of the analyte interacts differently with the planar phenyl rings compared to the flexible C18 chains.
Retention Mechanism	Hydrophobic Interaction	Hydrophobic + Interaction	Dual-mode retention allows for fine-tuning using methanol (which promotes -interactions) vs. acetonitrile.[1]
Tailing Factor ( )	1.1 - 1.3	0.95 - 1.05	Phenyl phases often show better peak symmetry for polarizable aromatic-like compounds.[1]
Suitability	IPC (In-Process Control)	Final Release / QC	C18 is robust for dirty reaction mixtures; Phenyl-Hexyl is required to certify isomeric purity.[1]

Column Selection Logic (Graphviz)

The following decision tree illustrates the logic applied when selecting the stationary phase based on the specific analytical goal (e.g., gross purity vs. isomeric profiling).

Caption: Decision logic for stationary phase selection based on the requirement for diastereomeric resolution.

Recommended Experimental Protocol (Phenyl-Hexyl)

This protocol is designed to be self-validating. The use of a Phenyl-Hexyl column with Methanol is critical; Acetonitrile can suppress

interactions, negating the column's advantage.[1]

Reagents and Equipment

• Column: Phenyl-Hexyl,

  , (or equivalent).[1]

• Solvent A: 0.1% Formic Acid in Water (Milli-Q grade).[1]

  • Why Formic Acid? It buffers the mobile phase at pH ~2.7, suppressing the ionization of residual silanols and stabilizing the keto-enol tautomerism of the

    -keto ester moiety.[1]

• Solvent B: Methanol (HPLC Grade).[1]

  • Why Methanol? Unlike Acetonitrile, Methanol allows the

    -electrons of the stationary phase to interact freely with the analyte's enone system.

Instrument Parameters

• Flow Rate:

• Column Temperature:

  (Control is vital for reproducible selectivity).

• Injection Volume:

• Detection: UV at 254 nm .[1]

  • Rationale: The conjugated enone system (

    ) exhibits a strong transition maximum typically between 240-254 nm.[1]

Gradient Program

This gradient is designed to separate the polar degradation products early, resolve the diastereomers in the middle, and flush lipophilic dimers late.

Time (min)	% Solvent A (Water/FA)	% Solvent B (MeOH)	Event
0.0	90	10	Equilibration
2.0	90	10	Isocratic Hold (Focusing)
15.0	40	60	Linear Gradient (Elution)
20.0	5	95	Wash
25.0	90	10	Re-equilibration

Validation Framework (ICH Q2(R1))

To ensure trustworthiness, the method must be validated according to ICH Q2(R1) guidelines [1].

System Suitability Testing (SST)

Before every analysis run, the following criteria must be met to ensure the system is "in control":

• Resolution (

  ): between the cis- and trans- diastereomers (if both are present) or between the main peak and the nearest impurity.[1]

• Tailing Factor (

  ): .[1]

• Precision: Relative Standard Deviation (RSD) of peak area

  for 6 replicate injections of the standard.

Method Validation Workflow (Graphviz)

Caption: Sequential validation parameters required to align with ICH Q2(R1) standards.

Senior Scientist Insights & Troubleshooting

The "Ghost Peak" Phenomenon

Observation: You may see a small, broad peak eluting immediately after the main peak. Causality: This is often the enol form of the

-keto ester.[1] In polar solvents, the keto-enol equilibrium can be slow.[1] Solution: Ensure the mobile phase is sufficiently acidic (0.1% Formic Acid). If the split persists, increase column temperature to to accelerate the interconversion, merging the peaks into a single average peak [2].

Sample Diluent Mismatch

Observation: Distorted peak shape (fronting) despite a good column. Causality: Dissolving the sample in 100% Methanol while starting the gradient at 10% Methanol causes "solvent strength mismatch." The analyte travels faster in the plug of injection solvent than in the mobile phase. Solution: Dissolve the sample in the starting mobile phase composition (90:10 Water:MeOH) or as close to it as solubility permits.

References

• International Council for Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R1).[2][3][4] ICH Harmonised Tripartite Guideline.[1] Available at: [Link]

• Dolan, J. W. Temperature Selectivity in Reversed-Phase HPLC. LCGC North America.[1] Available at: [Link]

• PubChem. Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate (Compound Summary). National Library of Medicine. Available at: [Link][1]

Sources

• 1. Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate | C10H14O3 | CID 11137754 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fda.gov [fda.gov]
• 3. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate proper disposal procedures

This guide outlines the validated disposal and handling protocols for Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate (CAS: 67333-67-9).

These procedures are designed for research and industrial environments, prioritizing the containment of this

-unsaturated ketone—a reactive Michael acceptor with specific irritation and sensitization risks.

Chemical Profile & Hazard Characterization

To dispose of this compound safely, one must first understand why it is hazardous. As a cyclic enone, this molecule possesses an electrophilic double bond conjugated with a carbonyl group.

• Mechanistic Risk: The

  -unsaturated system acts as a Michael acceptor . It can covalently bind to nucleophilic residues (e.g., cysteine thiols) in biological proteins. This is the molecular basis for its classification as a skin, eye, and respiratory irritant.

• Physical State: Typically a viscous liquid or low-melting solid.

• Key Incompatibilities: Strong oxidizing agents and strong bases (which can trigger polymerization or rapid decomposition).

Table 1: Physical & Safety Data Summary

Parameter	Specification	Operational Implication
CAS Number	67333-67-9	Use for waste manifest and inventory tracking.
Molecular Formula		Organic, non-halogenated waste stream.
Flash Point	~150°C (Predicted)	Not classified as "Ignitable" (D001) alone, but combustible.
GHS Classification	Skin Irrit. 2, Eye Irrit.[1][2][3] 2A, STOT SE 3	PPE Mandatory: Nitrile gloves, safety goggles, fume hood.
Reactivity	Michael Acceptor (Electrophile)	Segregate from amines, thiols, and strong oxidizers.

Waste Classification & Segregation

Proper segregation is the first line of defense against unexpected exothermic reactions in the waste container.

• Primary Waste Stream: Non-Halogenated Organic Solvent/Chemical Waste .

• RCRA Status (USA): While not explicitly listed as a P- or U-listed waste, it must be characterized by the generator. Due to its toxicity/irritant profile, it is treated as Hazardous Chemical Waste requiring incineration.

• Segregation Rule: Do NOT mix with:

  • Oxidizing acids (Nitric, Perchloric).

  • Strong bases (Sodium Hydroxide), which can induce aldol-type condensations or hydrolysis.

Figure 1: Waste Segregation Decision Tree

Caption: Logic flow for assigning the correct waste stream based on physical state and solvent mixtures.

Step-by-Step Disposal Protocol

This protocol ensures the compound is neutralized or contained effectively before final destruction by incineration.

Phase 1: Preparation & Packaging

• Container Selection: Use High-Density Polyethylene (HDPE) or Amber Glass containers. Avoid metal containers if the waste is acidic or potentially corrosive.

• Labeling: Affix a hazardous waste label immediately.

  • Constituents: "Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate".[3][4][5]

  • Hazard Checkboxes: Check "Irritant" and "Toxic".

• Volume Control: Leave at least 10% headspace in the container to allow for thermal expansion.

Phase 2: Liquid Waste Handling (Pure or Solution)

• Transfer: Perform all transfers inside a certified chemical fume hood.

• Rinsing: If the compound was in a flask, rinse the flask with a compatible non-halogenated solvent (e.g., Acetone or Ethanol).

• Consolidation: Add the rinsate to the Non-Halogenated Organic Waste container.

  • Critical Note: Do not evaporate the solvent in the hood. This is an illegal treatment by disposal under many environmental regulations (e.g., EPA).

Phase 3: Solid Waste Handling

• Debris: Contaminated gloves, weigh boats, and paper towels must be placed in a sealed double-bag (polyethylene) or a wide-mouth solid waste drum.

• Sharps: If syringes were used, dispose of them in a chemically contaminated sharps container, regardless of whether they are "sharp" or not, to prevent downstream injury.

Phase 4: Final Disposal

• Method: High-Temperature Incineration .

• Justification: The cyclic enone structure is stable; simple biological treatment is insufficient. Incineration at >1000°C ensures complete oxidation to

  and .

• Hand-off: Contact your facility’s EHS (Environmental Health & Safety) department for pickup. Do not transport waste in personal vehicles or public corridors without secondary containment.

Emergency Spill Response

In the event of a spill, the priority is preventing respiratory exposure and environmental release.

Figure 2: Spill Response Workflow

Caption: Immediate operational workflow for minor laboratory spills.

Spill Cleanup Protocol:

• Ventilation: Immediately increase ventilation (hit the emergency purge button on the fume hood if available).

• Absorb: Cover the liquid with an inert absorbent (Vermiculite, dry sand, or commercial spill pads). Do not use sawdust , as it is combustible and can react with oxidizers if present.

• Collect: Scoop the saturated absorbent into a heavy-duty plastic bag or a wide-mouth jar.

• Decontaminate Surface: Wash the area with a soap and water solution. The compound is organic; water alone will not effectively remove the residue.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 11137754, Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate. Retrieved from [Link]

• European Chemicals Agency (ECHA). C&L Inventory: Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate.[3] Retrieved from [Link][3]

• University of Wisconsin–Madison. Chemical Disposal Procedures: Chapter 7. Retrieved from [Link]

Sources

• 1. synquestlabs.com [synquestlabs.com]
• 2. fishersci.com [fishersci.com]
• 3. Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate | C10H14O3 | CID 11137754 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Page loading... [wap.guidechem.com]
• 5. methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate|67333-67-9 - MOLBASE Encyclopedia [m.molbase.com]

Personal protective equipment for handling Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate

Executive Summary & Scientific Context

Handling Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate requires more than a passive reliance on generic Safety Data Sheets (SDS). As a cyclic

-unsaturated ketone (enone) with an ester functionality, this compound acts as an electrophile.

While standard SDS classifications list it as an Irritant (H315, H319, H335), the scientific reality dictates we treat it with elevated caution due to its potential as a Michael acceptor . These structures can undergo conjugate addition with biological nucleophiles (like cysteine residues in proteins), leading to sensitization or dermatitis over repeated low-level exposures.

This guide moves beyond compliance to ensure data integrity (preventing contamination) and operator longevity .

Hazard Identification & Risk Assessment

The following matrix synthesizes the regulatory H-codes with the structural reactivity profile.

Hazard Class	H-Code	Scientific Context (The "Why")
Skin Irritation	H315	The lipophilic methyl ester group facilitates dermal penetration, while the enone system can alkylate skin proteins.
Eye Irritation	H319	Direct contact with the ketone/ester functionality causes immediate solvation of mucous membranes and lachrymation.
STOT-SE	H335	Volatility is moderate, but aerosols or heated vapors will chemically irritate the upper respiratory tract.

Personal Protective Equipment (PPE) Matrix

Hand Protection: The "Permeation" Factor

Critical Insight: Standard nitrile gloves offer decent splash protection but are susceptible to degradation by ketones and esters over time. The "methyl" ester component increases permeation rates compared to bulkier esters.

• Primary Recommendation: Double-gloving is the self-validating standard here.

  • Inner Layer: 4 mil Nitrile (High dexterity).

  • Outer Layer: 4-5 mil Nitrile (Sacrificial layer).

  • Protocol: If the outer glove is splashed, strip it immediately. The inner glove remains the sterile barrier.

• High-Volume/Immersion: If handling >500mL or cleaning spills, switch to Butyl Rubber or Silver Shield/4H laminate gloves.

Eye & Face Protection[1][2]

• Standard: Chemical Splash Goggles (indirect venting). Safety glasses are insufficient because liquids can wick around frames via capillary action.

• High Risk: Face shield required if the reaction is under pressure or during vigorous quenching steps.

Respiratory Protection[1][2]

• Engineering Control: All handling must occur inside a certified chemical fume hood.

• PPE Backup: If hood work is impossible (e.g., instrument maintenance), use a half-face respirator with Organic Vapor (OV) cartridges (Black band). N95s offer zero protection against this vapor.

Operational Protocol: Step-by-Step

Phase 1: Preparation & Weighing

• Inspect Glassware: Ensure all receiving flasks are free of star cracks. Enones can react violently with strong nucleophiles; ensure glassware is neutral/clean.

• Tare Setup: Place the weighing boat inside the fume hood. Do not tare the balance outside and walk the chemical in.

• Static Control: Use an anti-static gun if the solid/viscous liquid is clinging to spatulas.

Phase 2: Transfer & Reaction

• Liquid Handling: If the compound is a viscous liquid (common for this class), use a positive displacement pipette or a glass syringe. Avoid pouring, which increases the surface area for evaporation (H335 risk).

• Solvent Choice: When diluting, prefer non-halogenated solvents (like Ethyl Acetate) if compatible, as they are easier to manage in waste streams than DCM.

Phase 3: Quenching & Cleanup[2]

• Wipe Down: Use acetone-dampened wipes to clean the syringe/spatula immediately after use.

• Glove Check: Inspect the outer glove for "rippling" (a sign of ester swelling). Change if noted.

Visualizations

Diagram 1: PPE Decision Logic

This decision tree ensures you select the correct barrier based on the operation scale.

Caption: PPE selection logic based on operational scale. Green indicates standard lab protocols; Red indicates high-exposure protocols.

Diagram 2: Emergency Spill Workflow

A self-validating loop for containment.

Caption: Step-by-step workflow for managing spills of cyclic enone esters.

Disposal & Environmental Safety

Waste Stream: Organic Solvents (Non-Halogenated).

• Do not pour down the drain. The enone functionality is toxic to aquatic life (often H411/H412 implied for this class).

• Segregation: Keep separate from strong oxidizers (e.g., Nitric acid) to prevent exothermic decomposition.

References

• PubChem. (2025).[1] Methyl 2,6-dimethyl-4-oxocyclohex-2-enecarboxylate Compound Summary. National Library of Medicine. [Link]

• European Chemicals Agency (ECHA). (2025).[1] C&L Inventory: Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate. [Link][1]

• Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment: Glove Selection Chart. [Link]

• National Institutes of Health (NIH). (2002). Inhalation toxicity studies of alpha,beta-unsaturated ketones. National Toxicology Program.[2] [Link]

Sources

• 1. Methyl 2,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate | C10H14O3 | CID 11137754 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Inhalation toxicity studies of the alpha,beta-unsaturated ketones: ethyl vinyl ketone - PubMed [pubmed.ncbi.nlm.nih.gov]